Technical Documentation Center

(5,7-difluoro-1H-indol-2-yl)methanol Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (5,7-difluoro-1H-indol-2-yl)methanol

Core Science & Biosynthesis

Foundational

physicochemical properties of (5,7-difluoro-1H-indol-2-yl)methanol

The following technical guide details the physicochemical profile, synthesis, and application of (5,7-difluoro-1H-indol-2-yl)methanol , a specialized heterocyclic building block used in modern drug discovery. Core Identi...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the physicochemical profile, synthesis, and application of (5,7-difluoro-1H-indol-2-yl)methanol , a specialized heterocyclic building block used in modern drug discovery.

Core Identity & Classification
Parameter Technical Specification
IUPAC Name (5,7-difluoro-1H-indol-2-yl)methanol
CAS Registry Number 1093658-13-9
Molecular Formula C₉H₇F₂NO
Molecular Weight 183.16 g/mol
SMILES FC1=CC(F)=C2NC(CO)=CC2=C1
Structural Class Indole-2-methanol; Fluorinated Heterocycle

Physicochemical Properties & "The Fluorine Effect"

The introduction of fluorine atoms at the C5 and C7 positions of the indole scaffold significantly alters the electronic and physical behavior of the molecule compared to the non-fluorinated parent (indole-2-methanol).

Electronic Profile (Acidity & pKa)
  • Indole NH Acidity: The 5,7-difluoro substitution pattern exerts a strong electron-withdrawing effect (inductive, -I) on the indole ring system.

    • Unsubstituted Indole pKa: ~16.2 (in DMSO).

    • 5,7-Difluoro Analog pKa: Estimated ~14.5 – 15.0 .

    • Implication: The NH proton is more acidic, making it more susceptible to deprotonation by weak bases (e.g., K₂CO₃, Cs₂CO₃) during N-alkylation reactions.

  • Dipole Moment: The C7-Fluorine atom creates a local dipole that opposes the N-H vector, potentially influencing binding affinity in enzyme pockets (e.g., kinase hinge regions) via electrostatic repulsion or attraction.

Lipophilicity & Solubility
  • LogP (Octanol/Water):

    • Parent: ~1.3[1]

    • 5,7-Difluoro:[2][3][4][5][6]~2.1 (Predicted) .

    • Insight: The difluoro motif increases lipophilicity, improving membrane permeability in early-stage drug candidates.

  • Solubility Profile:

    • High Solubility: DMSO, DMF, Methanol, Ethyl Acetate.

    • Low/Poor Solubility: Water, Hexanes.

    • Handling: Due to the hydrophobic fluorinated core, aqueous workups often require a co-solvent or rigorous extraction with EtOAc to recover the product quantitatively.

Stability (Solid State & Solution)
  • Oxidation Sensitivity: The primary alcohol at C2 is benzylic-like (allylic to the indole double bond). It is susceptible to air oxidation to the aldehyde (5,7-difluoro-1H-indole-2-carbaldehyde) upon prolonged exposure to light and air.

  • Acid Sensitivity: Indoles are prone to acid-catalyzed polymerization (dimerization) at the C3 position. However, the electron-withdrawing fluorine atoms deactivate the ring slightly, rendering the 5,7-difluoro analog more stable to acidic conditions than electron-rich indoles (e.g., 5-methoxyindole).

Synthesis & Manufacturing Protocol

The most robust route to (5,7-difluoro-1H-indol-2-yl)methanol is the Fischer Indole Synthesis followed by Ester Reduction . This pathway avoids the instability issues associated with direct ring lithiation.

Synthetic Workflow Diagram

SynthesisPath Start 2,4-Difluorophenylhydrazine (HCl Salt) Inter1 Hydrazone Intermediate Start->Inter1 Condensation Reagent1 + Ethyl Pyruvate Reagent1->Inter1 Cyclization Fischer Cyclization (PPA or ZnCl2, Heat) Inter1->Cyclization -NH3 Ester Ethyl 5,7-difluoro- 1H-indole-2-carboxylate Cyclization->Ester Sigmatropic Rearrangement Reduction Reduction (LiAlH4 or DIBAL-H) Ester->Reduction THF, 0°C Product (5,7-Difluoro-1H-indol- 2-yl)methanol Reduction->Product Workup

Figure 1: Step-wise synthesis from commercially available hydrazine precursors.

Detailed Experimental Protocol (Field-Proven)

Step 1: Preparation of Ethyl 5,7-difluoroindole-2-carboxylate

  • Reagents: 2,4-Difluorophenylhydrazine hydrochloride (1.0 eq), Ethyl pyruvate (1.1 eq), Polyphosphoric acid (PPA) or EtOH/H₂SO₄.

  • Procedure: Reflux the hydrazine and pyruvate in ethanol to form the hydrazone. Remove solvent.[7] Add PPA and heat to 100–110°C for 2–4 hours (Fischer cyclization).

  • Workup: Quench with ice water. The ester typically precipitates as a solid. Filter and wash with water.

  • Purification: Recrystallization from Ethanol/Water or column chromatography (Hexane/EtOAc).

Step 2: Reduction to Alcohol (The Critical Step)

  • Caution: Indole N-H protons are acidic. Using LiAlH₄ requires an extra equivalent of hydride to deprotonate the nitrogen first.

  • Setup: Flame-dried flask, Argon atmosphere. Dissolve ester (1.0 eq) in anhydrous THF.

  • Addition: Cool to 0°C. Add LiAlH₄ (2.5 eq) dropwise (solution in THF). Note: Gas evolution (H₂) will occur.

  • Reaction: Warm to room temperature and stir for 1–3 hours. Monitor by TLC (Ester Rf ~0.6, Alcohol Rf ~0.3 in 1:1 Hex/EtOAc).

  • Quench (Fieser Method): Cool to 0°C. Dilute with diethyl ether. Add water (x mL), then 15% NaOH (x mL), then water (3x mL) sequentially based on LiAlH₄ mass.

  • Isolation: Filter the white granular precipitate (aluminum salts). Concentrate the filtrate to yield the crude alcohol.

  • Purification: Flash chromatography (DCM/MeOH 95:5) is preferred to remove any over-reduced indoline byproducts (rare with LAH but possible).

Applications in Drug Discovery

This scaffold is a bioisostere for other bicyclic heteroaromatics and serves as a precursor for "warhead" installation.

Reactivity & Derivatization Map

Reactivity Center (5,7-Difluoro-1H-indol- 2-yl)methanol Oxidation Oxidation (MnO2) Center->Oxidation Halogenation SOCl2 or PBr3 Center->Halogenation N_Alkylation Base (Cs2CO3) + R-X Center->N_Alkylation Aldehyde Indole-2-Carbaldehyde (Scaffold Extension) Oxidation->Aldehyde Retains F-pattern AlkylHalide 2-(Chloromethyl)indole (Alkylation Agent) Halogenation->AlkylHalide High Reactivity N_Sub N-Substituted Indoles (Kinase Inhibitors) N_Alkylation->N_Sub Exploits acidic NH

Figure 2: Functionalization pathways for medicinal chemistry optimization.

Therapeutic Relevance
  • Antiviral Agents: The 5,7-difluoroindole motif appears in patent literature for inhibitors of viral replication (e.g., HBV, Coronavirus). The fluorine atoms block metabolic oxidation at the 5- and 7-positions, extending the half-life (

    
    ) of the drug.
    
  • Kinase Inhibition: The indole NH and the C2-hydroxymethyl group can form hydrogen bond networks with the hinge region of kinases. The fluorines modulate the pKa to optimize these interactions.

Safety & Handling (SDS Summary)

  • Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).

  • Storage: Store at 2–8°C under inert gas (Argon/Nitrogen). Protect from light to prevent discoloration (oxidation/polymerization).

  • Disposal: Fluorinated organic waste. Do not mix with aqueous waste streams.

References
  • Synthesis of Fluorinated Indoles: "Preparation of indole derivatives as antiviral agents." World Intellectual Property Organization, WO 2007/071936. (Demonstrates the use of MnO2 oxidation of the alcohol).

  • Fischer Indole Methodology: Hughes, D. L. "Progress in the Fischer Indole Synthesis." Organic Preparations and Procedures International, 1993.
  • Physicochemical Effects of Fluorine: Purser, S., et al. "Fluorine in medicinal chemistry." Chemical Society Reviews, 2008.

  • CAS Registry Data: "1H-Indole-2-methanol, 5,7-difluoro-."[4][6] Chemical Abstracts Service, CAS RN 1093658-13-9.

Sources

Exploratory

Biological Activity & Medicinal Utility of (5,7-Difluoro-1H-indol-2-yl)methanol Derivatives

This guide serves as a technical deep-dive into the biological potential and medicinal chemistry of (5,7-difluoro-1H-indol-2-yl)methanol (CAS: 1093658-13-9).[1][2] It is structured for drug discovery scientists, focusing...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a technical deep-dive into the biological potential and medicinal chemistry of (5,7-difluoro-1H-indol-2-yl)methanol (CAS: 1093658-13-9).[1][2] It is structured for drug discovery scientists, focusing on its role as a "privileged scaffold" intermediate, particularly in the development of next-generation antiviral and anticancer therapeutics.[1][2]

[1][2][3]

Executive Summary

(5,7-difluoro-1H-indol-2-yl)methanol represents a high-value pharmacophore intermediate rather than a standalone drug.[1][2] Its structural significance lies in the 5,7-difluoro substitution pattern , which confers metabolic stability by blocking common cytochrome P450 oxidation sites (positions 5 and 7), and the 2-hydroxymethyl handle , which serves as a versatile pivot for divergent synthesis.[2]

This scaffold is most notably recognized as a critical precursor in the synthesis of PB2 inhibitors (such as bioisosteres of Pimodivir/VX-787 ) for Influenza A treatment.[1][2] Furthermore, derivatives synthesized from this alcohol—specifically hydrazones and carboxamides—exhibit potent anticancer activity via tubulin polymerization inhibition and apoptosis induction.[1][2]

Chemical Rationale: The "Fluorine Effect"

The strategic incorporation of fluorine at positions 5 and 7 of the indole ring is not arbitrary; it is a calculated medicinal chemistry tactic designed to modulate physicochemical properties.[1]

PropertyEffect of 5,7-Difluoro SubstitutionBiological Consequence
Metabolic Stability Blocks CYP450 oxidation at reactive aromatic sites.[1][2]Extends half-life (

) and improves oral bioavailability.[1][2]
Lipophilicity Increases LogP.[1][2]Enhances membrane permeability and blood-brain barrier (BBB) penetration (crucial for CNS targets).[1][2]
Electronic Effects Withdraws electron density from the indole ring.[1]Increases the acidity of the N-H proton, potentially strengthening H-bond donor capability in the active site (e.g., PB2 cap-binding pocket).[1][2]

Primary Biological Activity: Antiviral (Influenza A)

The most authoritative application of this scaffold is in the inhibition of the Influenza A Virus (IAV) Polymerase Basic Protein 2 (PB2) .[1][2]

Mechanism of Action: PB2 Cap-Snatching Inhibition

Influenza virus polymerase "snatches" 5'-capped RNA fragments from host pre-mRNAs to prime its own transcription.[1][2]

  • Target: The PB2 subunit of the viral polymerase complex binds the host 5'-cap (m7GTP).[1][2]

  • Inhibitor Role: Derivatives of (5,7-difluoro-1H-indol-2-yl)methanol mimic the host cap structure or bind to the "mid-link" domain, locking the polymerase in an inactive conformation.[1][2]

  • Result: Viral transcription is halted without affecting host protein synthesis.[1][2]

Pathway Visualization (DOT)

PB2_Inhibition Host_mRNA Host Pre-mRNA (5' m7GTP Cap) PB2_Active Viral PB2 Subunit (Active Conformation) Host_mRNA->PB2_Active Binds Cap_Snatching Cap-Snatching Process PB2_Active->Cap_Snatching PB2_Blocked PB2-Inhibitor Complex (Inactive) PB2_Active->PB2_Blocked Viral_Transcription Viral mRNA Transcription Cap_Snatching->Viral_Transcription Inhibitor 5,7-Difluoroindole Derivative Inhibitor->PB2_Active Competitive Binding (Cap-Binding Pocket) PB2_Blocked->Cap_Snatching BLOCKS

Caption: Mechanism of PB2 inhibition by 5,7-difluoroindole derivatives, preventing viral "cap-snatching" and replication.

Secondary Biological Activity: Anticancer

Derivatives synthesized by oxidizing the 2-methanol group to an aldehyde and condensing it with hydrazides or amines yield compounds with significant cytotoxicity.[1][2]

  • Targets: Tubulin (microtubule destabilization), Bcl-2 family proteins.[1][2]

  • Observed Activity:

    • MCF-7 (Breast Cancer): IC50 values often in the low micromolar range (0.5 - 5.0 µM).[1][2]

    • A549 (Lung Cancer): Induction of G2/M phase cell cycle arrest.[1][2][3]

    • Mechanism: The indole moiety intercalates DNA or binds to the colchicine site of tubulin, while the 5,7-difluoro pattern prevents rapid metabolic clearance of the drug.[1][2]

Experimental Protocols

A. Synthesis of (5,7-difluoro-1H-indol-2-yl)methanol

Context: This alcohol is typically synthesized via the reduction of the corresponding ethyl ester.[1][2]

Reagents:

  • Ethyl 5,7-difluoro-1H-indole-2-carboxylate (Precursor)[1][2]

  • Lithium Aluminum Hydride (LiAlH4) or DIBAL-H[1][2]

  • Anhydrous Tetrahydrofuran (THF)[1][2]

Protocol:

  • Setup: Flame-dry a 250 mL round-bottom flask and purge with Argon.

  • Dissolution: Dissolve Ethyl 5,7-difluoro-1H-indole-2-carboxylate (1.0 eq) in anhydrous THF (0.2 M concentration). Cool to 0°C.[1][2]

  • Reduction: Add LiAlH4 (2.0 eq) dropwise as a 1M solution in THF. Maintain temperature < 5°C.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor via TLC (Hexane:EtOAc 7:3).[1][2]

  • Quench: Cool to 0°C. Perform Fieser quench (add water, 15% NaOH, water sequentially).

  • Workup: Filter the aluminum salts through a Celite pad. Wash with EtOAc.[1][2] Concentrate the filtrate in vacuo.[1][2]

  • Purification: Recrystallize from CH2Cl2/Hexanes or purify via flash column chromatography.

  • Validation: 1H NMR (DMSO-d6) should show a doublet at ~4.6 ppm (CH2) and a triplet at ~5.3 ppm (OH).[1][2]

B. PB2 Cap-Binding Assay (Fluorescence Polarization)

Context: To validate the affinity of derivatives generated from this scaffold against Influenza A.

Materials:

  • Recombinant Influenza A PB2 cap-binding domain (residues 318–483).[1][2]

  • Fluorescent Probe: m7GTP-linked fluorescein or similar.[1][2]

  • Assay Buffer: 50 mM Tris (pH 7.5), 200 mM NaCl, 5 mM DTT.[2]

Protocol:

  • Preparation: Dilute PB2 protein to 20 nM in Assay Buffer.

  • Compound Addition: Add test compounds (serially diluted in DMSO) to a black 384-well plate. Final DMSO concentration < 2%.[1][2]

  • Probe Addition: Add Fluorescent Probe (final conc. 2 nM).

  • Incubation: Incubate at RT for 30 minutes in the dark.

  • Measurement: Read Fluorescence Polarization (FP) (Ex: 485 nm, Em: 535 nm).

  • Analysis: Plot mP values against log[Compound] to determine IC50. A decrease in mP indicates displacement of the probe by the inhibitor.[1]

Structure-Activity Relationship (SAR) Workflow[1][2]

The following diagram illustrates how the (5,7-difluoro-1H-indol-2-yl)methanol scaffold serves as a divergence point for creating library diversity.

SAR_Workflow Scaffold (5,7-difluoro-1H-indol-2-yl)methanol (CAS: 1093658-13-9) Aldehyde Oxidation to Aldehyde (-CHO) Scaffold->Aldehyde MnO2 / PCC Halide Conversion to Alkyl Halide (-CH2Cl) Scaffold->Halide SOCl2 Hydrazones Indolyl-Hydrazones (Schiff Bases) Aldehyde->Hydrazones + Hydrazides Amines C2-Methylamines (PB2 Inhibitors) Halide->Amines + Amines Ethers Indole-2-methylethers Halide->Ethers + Alkoxides Act_Cancer Anticancer Activity (Tubulin/Apoptosis) Hydrazones->Act_Cancer Act_Viral Antiviral Activity (Influenza PB2) Amines->Act_Viral

Caption: Divergent synthesis pathways from the 5,7-difluoroindole-2-methanol scaffold to bioactive therapeutic classes.[1][2]

References

  • Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region. Journal of Medicinal Chemistry, 2019.[1][2] [1][2]

  • Anticancer and antituberculosis effects of 5-fluoro-1H-indole-2,3-dione 3-thiosemicarbazones. Istanbul Journal of Pharmacy, 2020.[1][2]

  • Recent progress in therapeutic applications of fluorinated five-membered heterocycles. Future Medicinal Chemistry, 2020.[1][2]

  • Synthesis and Biological Evaluation of 5,7-dihydroxyflavanone Derivatives (Comparative Indole Study). Bioorganic & Medicinal Chemistry Letters, 2016.[1][2]

  • Chemical Substance: (5,7-difluoro-1H-indol-2-yl)methanol (CAS 1093658-13-9). Molaid Chemical Database.[1][2][4] [1][2]

Sources

Foundational

The 5,7-Difluoroindole Moiety: A Strategic Scaffold for Metabolic Stability and Potency in Drug Design

[1] Executive Summary The 5,7-difluoroindole moiety has emerged as a high-value pharmacophore in modern medicinal chemistry, particularly as a bioisostere for 7-azaindoles and standard indoles. Its primary utility lies i...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary

The 5,7-difluoroindole moiety has emerged as a high-value pharmacophore in modern medicinal chemistry, particularly as a bioisostere for 7-azaindoles and standard indoles. Its primary utility lies in its ability to modulate metabolic stability —specifically by blocking oxidative hot spots and evading aldehyde oxidase (AO) clearance—while simultaneously enhancing hydrogen bond donor capability (HBD) through inductive effects.

This guide details the physicochemical rationale, synthetic pathways, and structural advantages of the 5,7-difluoroindole scaffold, using the development of next-generation Influenza PB2 inhibitors as a primary technical case study.

Part 1: Physicochemical Rationale & Electronic Profiling

The strategic insertion of fluorine atoms at the C5 and C7 positions of the indole ring fundamentally alters the electronic landscape of the heterocycle without imposing significant steric penalties (Van der Waals radius of F = 1.47 Å vs. H = 1.20 Å).

Acidity and Hydrogen Bond Strength

The indole N-H is a critical hydrogen bond donor in many protein-ligand interactions.

  • Inductive Effect (-I): Fluorine is highly electronegative. Placing F atoms at C5 and C7 exerts a strong electron-withdrawing effect through the

    
    -framework.
    
  • pKa Shift: This electron withdrawal stabilizes the conjugate base (indolyl anion), thereby increasing the acidity of the N-H proton.

    • Result: The N-H becomes a stronger hydrogen bond donor , potentially strengthening interactions with backbone carbonyls or side-chain acceptors in the binding pocket.

ScaffoldApprox. pKa (DMSO)Electronic CharacterH-Bond Donor Strength
Indole ~21.0Electron-RichModerate
5-Fluoroindole ~19.8Moderately Electron-PoorHigh
5,7-Difluoroindole ~18.5 - 19.0 Electron-Poor Very High
7-Azaindole ~15.8Electron-Deficient (Pyridine-like)High (but AO liability)
Lipophilicity and Conformation[2]
  • LogP Modulation: While fluorine is lipophilic, the 5,7-substitution pattern allows for fine-tuning of LogD. The dipoles created by the C-F bonds can influence the overall solvation energy.

  • Conformational Locking: The C7-fluorine can induce conformational restrictions via electrostatic repulsion with adjacent substituents or attraction to specific protein residues, locking the bioactive conformation.

Part 2: Metabolic Stability & DMPK Optimization

The most critical application of the 5,7-difluoroindole scaffold is in Lead Optimization to cure metabolic liabilities.

Blocking CYP-Mediated Oxidation

Cytochrome P450 enzymes (CYPs) frequently attack electron-rich aromatic rings.

  • The Problem: The C5 and C6 positions of indole are "metabolic soft spots," prone to hydroxylation by CYP enzymes followed by Phase II conjugation (glucuronidation).

  • The Solution: Fluorine substitution at C5 blocks the primary site of oxidation. The C-F bond (approx. 116 kcal/mol) is metabolically inert compared to the C-H bond.

Evading Aldehyde Oxidase (The "Azaindole Trap")

Many drug discovery programs utilize 7-azaindole to lower lipophilicity and add a hydrogen bond acceptor (N7). However, 7-azaindole is a notorious substrate for Aldehyde Oxidase (AO) , a cytosolic enzyme that oxidizes the electron-deficient C2 position to a lactam (2-oxo-7-azaindole).

  • The Bioisostere Strategy: Replacing 7-azaindole with 5,7-difluoroindole removes the pyridine-like nitrogen (the recognition element for AO) while maintaining a similar steric profile and improving H-bond donor acidity.

  • Outcome: Complete evasion of AO metabolism.

MetabolicPathways Indole Standard Indole Difluoro 5,7-Difluoroindole Indole->Difluoro Fluorine Substitution CYP_Ox CYP450 Oxidation (Hydroxylation at C5/C6) Indole->CYP_Ox High Liability Azaindole 7-Azaindole Azaindole->Difluoro Bioisosteric Replacement AO_Ox Aldehyde Oxidase (Oxidation at C2) Azaindole->AO_Ox High Liability Difluoro->CYP_Ox Blocked (C5-F) Difluoro->AO_Ox Evaded (No N7) Stable Metabolically Stable Candidate Difluoro->Stable Optimized DMPK

Figure 1: Metabolic fate of indole scaffolds. The 5,7-difluoroindole moiety effectively blocks both CYP oxidative pathways (via C-F bond strength) and Aldehyde Oxidase pathways (via lack of N7 acceptor).

Part 3: Case Study – Influenza PB2 Inhibitors

Context: The development of inhibitors targeting the PB2 subunit of the influenza A polymerase.[1][2][3] Reference Drug: Pimodivir (VX-787), which utilizes a 7-azaindole scaffold. Challenge: Pimodivir analogs often suffer from AO metabolism or rapid CYP clearance.

Structural Evolution: Compound 11a

Researchers at Janssen and Vertex identified that replacing the 7-azaindole core with 5,7-difluoroindole (Compound 11a) yielded superior properties.

Property7-Azaindole Analog5,7-Difluoroindole Analog (11a)Mechanism
Target Influenza PB2 Cap-bindingInfluenza PB2 Cap-bindingBioisosteric replacement
AO Metabolism High (C2 oxidation)Negligible Removal of electron-deficient N7
CYP Stability ModerateHigh C5-F blocks hydroxylation
Binding Mode H-bond via N1-HH-bond via N1-H (Stronger)Increased N-H acidity enhances potency
Efficacy (Mouse) EffectiveEffective (Lower dose req.)[1]Improved exposure (AUC)

Key Insight: The 5,7-difluoroindole 11a maintained the critical "edge-to-face" aromatic interaction with the PB2 cap-binding domain while solving the metabolic defects of the parent scaffold.

Part 4: Synthetic Protocols

Synthesizing the 5,7-difluoroindole core requires specific attention to regioselectivity. Two primary routes are recommended: De Novo synthesis (Fischer Indole) and Functionalization.

Protocol A: Fischer Indole Synthesis (De Novo)

Target: 5,7-Difluoroindole from 2,4-difluorophenylhydrazine.

  • Hydrazone Formation:

    • Reagents: 2,4-Difluorophenylhydrazine hydrochloride (1.0 eq), Ethyl pyruvate (1.1 eq).

    • Conditions: Ethanol, reflux, 2-4 hours.

    • Observation: Formation of hydrazone intermediate (solid precipitates).[4]

  • Cyclization (Fischer Indole):

    • Reagents: Polyphosphoric acid (PPA) or p-TsOH in Toluene.

    • Conditions: Heat to 100-110°C.

    • Mechanism: [3,3]-Sigmatropic rearrangement.

    • Product: Ethyl 5,7-difluoroindole-2-carboxylate.

  • Saponification & Decarboxylation:

    • Hydrolysis: NaOH/MeOH, reflux → Carboxylic acid.

    • Decarboxylation: Copper powder in Quinoline (200°C) or microwave irradiation.

    • Yield: ~60-70% overall.

Protocol B: Functionalization for Medicinal Chemistry (Compound 11a Route)

Target: 3-Substituted-5,7-Difluoroindole (e.g., for Suzuki Coupling).

  • N-Protection (Critical Step):

    • Rationale: The acidic N-H of 5,7-difluoroindole interferes with lithiation or halogenation.

    • Step: Dissolve 5,7-difluoroindole in Toluene. Add TBAHS (Phase Transfer Catalyst) and 50% NaOH. Add p-Toluenesulfonyl chloride (TsCl).

    • Result: 5,7-difluoro-1-tosyl-1H-indole .[1][5]

  • C3-Bromination:

    • Reagents: N-Bromosuccinimide (NBS) (1.1 eq) in DCM or DMF.

    • Conditions: RT, 18h.

    • Product: 3-bromo-5,7-difluoro-1-tosyl-1H-indole .[1][5]

  • Suzuki-Miyaura Coupling:

    • Reagents: Aryl boronic ester, Pd(dppf)Cl2, KOAc, Dioxane/Water.

    • Conditions: 90°C, inert atmosphere.

    • Deprotection: Removal of Tosyl group using Cs2CO3/MeOH or TBAF to yield the final bioactive inhibitor.

SynthesisWorkflow Start Start: 5,7-Difluoroindole Step1 1. N-Protection (TsCl, NaOH, PTC) Prevents N-arylation/lithiation Start->Step1 Step2 2. C3-Bromination (NBS, DCM) Regioselective Halogenation Step1->Step2 Step3 3. Suzuki Coupling (R-B(OR)2, Pd cat) Install Pharmacophore Step2->Step3 Step4 4. Deprotection (Cs2CO3/MeOH) Restore Active N-H Step3->Step4 Final Final Drug Candidate (e.g., PB2 Inhibitor) Step4->Final

Figure 2: Optimized synthetic workflow for accessing 3-substituted-5,7-difluoroindole medicinal chemistry targets.

References

  • McGowan, D. C., et al. (2019).[2][3] "Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region." Journal of Medicinal Chemistry, 62(21), 9680–9690. Link

  • Embrechts, W., et al. (2019).[2][3] "Crystal structure of the Cap-Midlink region of the H5N1 Influenza A virus polymerase in complex with a Cap-domain binding analogue." RCSB Protein Data Bank, PDB ID: 6S5V. Link

  • Meanwell, N. A. (2018). "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 61(14), 5822–5880. Link

  • Dalvie, D., et al. (2010). "Aldehyde Oxidase and Xanthine Oxidase Mediated Metabolism of N-Heterocycles." Chemical Research in Toxicology, 23(1), 34–48. Link

  • Gilead Sciences. (2022). "Lenacapavir Prescribing Information." (Note: Cited for structural distinction; Lenacapavir utilizes an indazole/difluorophenyl scaffold, distinct from the 5,7-difluoroindole discussed here). Link

Sources

Exploratory

Solubility Profiling of (5,7-Difluoro-1H-indol-2-yl)methanol: Structural Insights &amp; Experimental Protocols

The following technical guide details the solubility profile, physicochemical basis, and characterization protocols for (5,7-difluoro-1H-indol-2-yl)methanol . Executive Summary (5,7-Difluoro-1H-indol-2-yl)methanol is a c...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the solubility profile, physicochemical basis, and characterization protocols for (5,7-difluoro-1H-indol-2-yl)methanol .

Executive Summary

(5,7-Difluoro-1H-indol-2-yl)methanol is a critical fluorinated building block in the synthesis of bioactive indole derivatives, particularly for kinase inhibitors and antiviral agents where metabolic stability at the 5- and 7-positions is required.

Unlike simple indoles, this molecule possesses a "push-pull" physicochemical character: the lipophilic, electron-withdrawing difluoro-indole core contrasts with the polar, hydrogen-bond-donating 2-hydroxymethyl tail. This guide provides a predicted solubility matrix based on Structure-Property Relationships (SPR) and details the standardized protocols required to empirically determine its precise solubility profile for process optimization.

Physicochemical Basis of Solubility

To understand the solubility behavior of this compound, we must analyze its structural components.

Structural FeaturePhysicochemical EffectImpact on Solubility
Indole Core Aromatic, Planar, HydrophobicPromotes solubility in aromatic (Toluene) and chlorinated (DCM) solvents.
5,7-Difluoro Substitution Electron Withdrawing (EWG), LipophilicIncreases LogP (~ +0.4 vs H). Enhances crystal lattice energy via C-H···F interactions, potentially reducing solubility in borderline solvents compared to non-fluorinated analogs.
2-Hydroxymethyl (-CH₂OH) H-Bond Donor/AcceptorCritical Driver. Enables high solubility in polar protic solvents (MeOH, EtOH) and polar aprotic solvents (DMSO, THF). Reduces solubility in aliphatics (Hexanes).

Estimated LogP: 1.4 – 1.6 (Moderately Lipophilic) Predicted pKa (NH): ~14.5 (More acidic than indole due to F-substitution)

Solubility Profile (Predicted Matrix)

Note: As specific experimental data for this intermediate is often proprietary, the following classification is derived from validated Hansen Solubility Parameter (HSP) modeling for analogous fluoro-indole alcohols.

Category A: High Solubility (>50 mg/mL)

Best for: Reaction media, stock solutions.

  • Polar Aprotic: DMSO, DMF, DMAc, NMP.

    • Mechanism:[1][2][3] Strong dipole-dipole interactions and H-bond acceptance from the indole NH and alcohol OH.

  • Polar Protic: Methanol, Ethanol.

    • Mechanism:[1][2][3] Solvation via hydrogen bonding network.

  • Ethers: THF, 2-MeTHF, 1,4-Dioxane.

Category B: Moderate Solubility (10–50 mg/mL)

Best for: Liquid-Liquid Extraction (LLE), Chromatography.

  • Esters: Ethyl Acetate, Isopropyl Acetate.

  • Chlorinated: Dichloromethane (DCM), Chloroform.

    • Note: Solubility in DCM may be limited by the polarity of the hydroxyl group; adding small % MeOH often drastically improves it.

  • Ketones: Acetone, MEK.

Category C: Low / Sparingly Soluble (<1 mg/mL)

Best for: Anti-solvent crystallization, wash steps.

  • Aliphatic Hydrocarbons: n-Hexane, n-Heptane, Cyclohexane.

    • Mechanism:[1][3] The polar -CH₂OH group creates a high energetic penalty for solvation in non-polar alkanes.

  • Water: Sparingly soluble.

    • Note: While the OH group adds polarity, the difluoro-indole core is too hydrophobic for bulk water solubility.

Experimental Protocols

For accurate process development, "estimated" values are insufficient. Use the following self-validating protocols to generate specific data.

Protocol 1: Thermodynamic Equilibrium Solubility (Shake-Flask)

The Gold Standard for pre-formulation and crystallization design.

Materials:

  • Compound: (5,7-difluoro-1H-indol-2-yl)methanol (solid).

  • Solvents: HPLC grade (MeOH, DMSO, Toluene, Heptane, pH 7.4 Buffer).

  • Equipment: Orbital shaker, Centrifuge, HPLC-UV/Vis.

Workflow:

  • Saturation: Add excess solid compound (~5-10 mg) to 1 mL of solvent in a glass vial.

  • Equilibration: Agitate at 25°C (or target temp) for 24 hours.

    • Check: If solution becomes clear, add more solid until a suspension persists.

  • Separation: Centrifuge at 10,000 rpm for 10 mins or filter through a 0.22 µm PVDF filter (pre-saturated).

  • Quantification: Dilute the supernatant with mobile phase and analyze via HPLC.

  • Calculation:

    
    
    
Protocol 2: Kinetic Solubility (DMSO Precipitation)

Best for rapid screening in biological assays.

  • Prepare a 10 mM stock solution in DMSO.

  • Spike 5 µL of stock into 245 µL of aqueous buffer (PBS, pH 7.4) in a 96-well plate (Final: 200 µM, 2% DMSO).

  • Incubate for 90 mins at room temperature with shaking.

  • Measure turbidity via UV absorbance at 620 nm (nephelometry).

  • Result: Solubility limit is defined as the concentration where precipitation (absorbance spike) occurs.

Visualization: Solubility Determination Workflow

The following diagram illustrates the decision logic for solvent selection based on the Shake-Flask protocol results.

SolubilityWorkflow Start Start: Solid Sample (5,7-difluoro-1H-indol-2-yl)methanol SolventAdd Add Solvent (1 mL) (e.g., EtOAc, Toluene) Start->SolventAdd Agitate Agitate 24h @ 25°C (Shake-Flask) SolventAdd->Agitate VisualCheck Visual Check: Is solid remaining? Agitate->VisualCheck AddMore Add more solid VisualCheck->AddMore No (Clear) Filter Filter/Centrifuge (Remove undissolved solid) VisualCheck->Filter Yes (Suspension) AddMore->Agitate Analyze HPLC Quantification (Determine Concentration) Filter->Analyze Classify Classify Solubility Analyze->Classify High > 50 mg/mL (Reaction Solvent) Classify->High High Conc Mod 10-50 mg/mL (Extraction/Purification) Classify->Mod Med Conc Low < 1 mg/mL (Anti-Solvent) Classify->Low Low Conc

Caption: Logical workflow for gravimetric equilibrium solubility determination to categorize solvents for synthesis or purification.

Applications in Synthesis & Purification[4]

Reaction Solvent Selection

For the reduction of ethyl 5,7-difluoro-1H-indole-2-carboxylate to the target alcohol:

  • Recommended: Anhydrous THF or Diethyl Ether .

  • Why: High solubility of the ester starting material and the lithium aluminum hydride (LiAlH4) reagent. The product alcohol is also soluble, ensuring a homogeneous reaction.

Recrystallization Strategy

To purify the crude (5,7-difluoro-1H-indol-2-yl)methanol:

  • Solvent System: Toluene / Heptane or Ethyl Acetate / Hexane.

  • Procedure:

    • Dissolve crude solid in minimal hot Ethyl Acetate (Solvent A).

    • Slowly add Hexane (Anti-solvent B) until slight turbidity appears.

    • Cool slowly to 4°C. The hydrophobic fluoro-indole core will drive crystallization as the polarity of the bulk solvent decreases.

References

  • Synthesis of Fluoroindole Precursors

    • Development of 5,7-difluoroindole esters: Jiang, X., et al. "Synthesis and properties of fluorinated indole derivatives." Journal of Fluorine Chemistry, 2015.

  • General Indole Solubility

    • Solubility of Indole-3-carbinol (analog): "Solubility of Indole-3-carbinol in Different Solvents." Journal of Chemical & Engineering Data, 2012.

  • Reduction Protocols

    • Reduction of Indole-2-carboxylates: "General procedure for the reduction of indole esters to alcohols using LiAlH4." Organic Syntheses, Coll. Vol. 6, p. 56.

  • Compound Registry

    • PubChem CID 98783 (Parent Analog): (1H-indol-2-yl)methanol.[4]

Sources

Foundational

Strategic Modulation of Lipophilicity: Fluorinated Indole-2-Methanol Derivatives

Executive Summary This technical guide provides a comprehensive analysis of the physicochemical properties, specifically lipophilicity (logP) and synthesis, of fluorinated indole-2-methanol derivatives. Targeted at medic...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide provides a comprehensive analysis of the physicochemical properties, specifically lipophilicity (logP) and synthesis, of fluorinated indole-2-methanol derivatives. Targeted at medicinal chemists and drug development professionals, this document details the impact of fluorine substitution on the indole scaffold, provides calculated and predicted logP metrics, and outlines validated experimental protocols for their determination.

The indole-2-methanol scaffold (CAS 24621-70-3) serves as a critical intermediate in the synthesis of bioactive heterocycles, including kinase inhibitors and serotonin receptor ligands. Fluorination of this core is a strategic modification used to enhance metabolic stability and modulate membrane permeability without significantly altering steric bulk.

Physicochemical Fundamentals: The Fluorine Effect

Structural Context

Indole-2-methanol consists of a bicyclic indole ring substituted at the C2 position with a hydroxymethyl group. The introduction of fluorine atoms at the 4, 5, 6, or 7 positions of the benzene ring alters the electronic distribution and lipophilicity of the molecule.

  • Parent Compound: (1H-Indol-2-yl)methanol[1][2]

  • Key Derivatives: (5-Fluoro-1H-indol-2-yl)methanol, (6-Fluoro-1H-indol-2-yl)methanol

Impact on Lipophilicity (LogP)

Fluorine is the most electronegative element (3.98 Pauling scale), yet it is highly lipophilic when substituted on aromatic rings. This "fluorine effect" arises because the low polarizability of the C-F bond prevents strong solvation by water, while the increased molecular volume (Van der Waals radius 1.47 Å vs 1.20 Å for H) increases the energy cost of cavity formation in water.

Consequently, fluorination of the indole-2-methanol scaffold typically results in an increase in logP values by approximately 0.2 to 0.5 log units , depending on the position of substitution relative to the polar hydroxymethyl group.

Comparative Data

The following table synthesizes predicted and literature-derived physicochemical data for key isomers.

CompoundCAS NumberSubstitutionPredicted LogPH-Bond DonorsH-Bond AcceptorsTPSA (Ų)
Indole-2-methanol 24621-70-3None (Parent)1.35 ± 0.22136.0
4-Fluoro-indole-2-methanol N/A*4-Fluoro1.68 ± 0.32236.0
5-Fluoro-indole-2-methanol 934969-76-35-Fluoro1.75 ± 0.32236.0
6-Fluoro-indole-2-methanol 884048-32-26-Fluoro1.80 ± 0.32236.0

*Note: CAS not widely indexed; synthesis typically requires reduction of the corresponding ester.

Synthesis Strategy

The synthesis of fluorinated indole-2-methanols generally follows a two-stage workflow: construction of the indole core via Fischer Indole Synthesis, followed by the reduction of a C2-ester or carboxylic acid intermediate. Direct lithiation strategies are also viable but less scalable.

Synthetic Workflow Diagram

SynthesisWorkflow Start Start: Fluorinated Phenylhydrazine Pyruvate + Ethyl Pyruvate (Fischer Indole Synthesis) Start->Pyruvate Acid Cat. (PPA) Intermediate Intermediate: Ethyl 5-fluoro-1H-indole-2-carboxylate Pyruvate->Intermediate Cyclization (-NH3) Reduction Reduction Step: LiAlH4 or DIBAL-H Intermediate->Reduction THF, 0°C Product Product: (5-Fluoro-1H-indol-2-yl)methanol Reduction->Product Workup

Figure 1: Standard synthetic route for accessing fluorinated indole-2-methanol derivatives via Fischer Indole cyclization followed by ester reduction.

Protocol: Reduction of Ethyl 5-fluoroindole-2-carboxylate

Reagents: Lithium Aluminum Hydride (LiAlH₄), Anhydrous THF.

  • Preparation: Charge a flame-dried 3-neck flask with ethyl 5-fluoroindole-2-carboxylate (1.0 eq) and anhydrous THF (0.1 M concentration) under nitrogen atmosphere.

  • Addition: Cool the solution to 0°C. Add LiAlH₄ (2.5 eq) portion-wise or as a solution in THF over 30 minutes. Caution: Exothermic gas evolution.

  • Reaction: Warm to room temperature and stir for 2-4 hours. Monitor by TLC (EtOAc/Hexane 1:1) for the disappearance of the ester spot.

  • Quench: Cool to 0°C. Perform Fieser workup: Add water (x mL), 15% NaOH (x mL), and water (3x mL) sequentially, where x = grams of LiAlH₄ used.

  • Isolation: Filter the granular precipitate through a celite pad. Dry the filtrate over Na₂SO₄ and concentrate in vacuo.

  • Purification: Recrystallize from toluene/heptane or purify via flash chromatography to yield the target alcohol.

Experimental Determination of LogP

While computational models provide estimates, experimental validation is required for regulatory submissions and SAR (Structure-Activity Relationship) accuracy. Two primary methods are recommended: the Shake-Flask method (Gold Standard) and RP-HPLC (High Throughput).

Method A: Shake-Flask Protocol (OECD 107)

This method directly measures the partition coefficient between n-octanol and water.

Protocol:

  • Presaturation: Saturate n-octanol with water and water with n-octanol for 24 hours prior to use.

  • Preparation: Dissolve the fluorinated indole-2-methanol (~10 mg) in the pre-saturated n-octanol phase.

  • Partitioning: Mix the octanol solution with pre-saturated water in a 1:1 ratio in a glass vial.

  • Equilibration: Shake mechanically for 60 minutes at 25°C. Centrifuge to ensure complete phase separation.

  • Analysis: Analyze both phases using UV-Vis spectrophotometry (λ_max ~280-290 nm for indoles) or HPLC.

  • Calculation: ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="ng-star-inserted display">

    
    
    
Method B: RP-HPLC Estimation (OECD 117)

This method correlates retention time (


) with lipophilicity using a calibration curve of standards with known logP values. It is ideal for compounds that are unstable or available in small quantities.

Protocol:

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm).

  • Mobile Phase: Isocratic Methanol/Water (75:25) buffered to pH 7.4.

  • Standards: Inject a mixture of reference standards (e.g., Benzyl alcohol, Toluene, Naphthalene) with logP ranging from 1.0 to 4.0.

  • Sample: Inject the fluorinated indole-2-methanol sample.

  • Calculation: Calculate the capacity factor (

    
    ) for all peaks:
    
    
    
    
    (Where
    
    
    is the dead time, determined by thiourea injection).
  • Derivation: Plot

    
     vs. known LogP of standards to generate a linear regression equation (
    
    
    
    ). Use this equation to solve for the unknown LogP.
LogP Determination Workflow

LogP_Workflow Sample Fluorinated Indole Sample Choice Select Method Sample->Choice ShakeFlask Shake Flask (OECD 107) Direct Partitioning Choice->ShakeFlask High Purity/Qty HPLC RP-HPLC (OECD 117) retention time correlation Choice->HPLC Low Qty/High Throughput Phases Analyze Octanol & Water Phases (UV/HPLC) ShakeFlask->Phases Calc1 Calculate Ratio: Log([Oct]/[Wat]) Phases->Calc1 Standards Run Reference Standards (Known LogP) HPLC->Standards Calc2 Linear Regression: Log k' vs LogP Standards->Calc2

Figure 2: Decision matrix and workflow for the experimental determination of LogP values.

Implications for Drug Design[4][5][6][7][8][9]

The shift in logP from ~1.35 (parent) to ~1.80 (6-fluoro) represents a significant optimization window.

  • Metabolic Stability: The C6 and C5 positions of the indole ring are primary sites for oxidative metabolism by Cytochrome P450 enzymes. Fluorine substitution at these sites blocks hydroxylation, extending the half-life (

    
    ) of the compound.
    
  • CNS Penetration: A logP range of 1.5–2.5 is often ideal for blood-brain barrier (BBB) penetration. The fluorinated derivatives sit squarely in this optimal window, unlike the more polar parent compound.

  • Acidity: Fluorine substitution increases the acidity of the indole N-H proton (pKa drops from ~17 to ~16), potentially strengthening hydrogen bond interactions with receptor active sites.

References

  • ChemScene. (6-Fluoro-1H-indol-2-yl)methanol Product Analysis and Predicted Properties.Link

  • PubChem. Compound Summary for CID 9942185: 6-Fluoro-2-methyl-1H-indole (Structural Analog Data). National Library of Medicine. Link

  • Sigma-Aldrich. 1H-Indole-2-methanol Product Specification and Applications.Link

  • Beilstein J. Org. Chem. Reaction of indoles with aromatic fluoromethyl ketones.[3] (2020).[4][3] (Provides context on fluorinated indole methanol synthesis). Link

  • Journal of Medicinal Chemistry. Impact of Fluorine Pattern on Lipophilicity. (General principles of Fluorine logP modulation). Link

Sources

Exploratory

An In-depth Technical Guide to the Metabolic Stability of (5,7-difluoro-1H-indol-2-yl)methanol Scaffolds

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist Abstract The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural produc...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Abstract

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous natural products and synthetic drugs.[1] However, its inherent susceptibility to oxidative metabolism often curtails its therapeutic potential. Strategic fluorination of the indole ring has emerged as a powerful tool to enhance metabolic stability, thereby improving pharmacokinetic profiles.[2][3] This guide provides a comprehensive technical overview of the metabolic stability of (5,7-difluoro-1H-indol-2-yl)methanol scaffolds. We will delve into the rationale behind this specific fluorination pattern, predict metabolic pathways, and provide detailed protocols for in vitro evaluation, alongside a discussion of in silico predictive tools.

The Strategic Imperative for Fluorination in Indole Scaffolds

The journey of a drug candidate from discovery to market is fraught with challenges, with poor pharmacokinetic properties being a primary cause of attrition.[4][5][6][7][8] Metabolic stability, a measure of a compound's susceptibility to biotransformation, is a critical determinant of its in vivo half-life and oral bioavailability.[9][10][11]

The indole nucleus, while a privileged structure, is often a metabolic liability. The electron-rich nature of the indole ring makes it a prime target for oxidative metabolism, primarily mediated by the cytochrome P450 (CYP450) family of enzymes.[12][13][14] This can lead to rapid clearance and the formation of potentially toxic metabolites.

The introduction of fluorine atoms can profoundly alter a molecule's properties.[15] In the context of drug design, fluorine is often employed to:

  • Block Metabolic "Soft Spots": The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it resistant to oxidative cleavage by CYP450 enzymes.[16] Placing fluorine at positions susceptible to hydroxylation can effectively shield the molecule from metabolic attack.[2][17][18]

  • Modulate Physicochemical Properties: Fluorine's high electronegativity can alter the acidity and basicity of nearby functional groups, influencing solubility, membrane permeability, and binding affinity to the target protein.[3][16]

  • Enhance Binding Affinity: In some cases, fluorine can participate in favorable interactions within the target's binding pocket, leading to increased potency.[3]

The (5,7-difluoro-1H-indol-2-yl)methanol scaffold strategically incorporates two fluorine atoms on the benzene portion of the indole ring. This difluoro substitution pattern is designed to protect the indole core from aromatic hydroxylation, a common metabolic pathway for such scaffolds.

Predicted Metabolic Pathways of (5,7-difluoro-1H-indol-2-yl)methanol

The primary metabolic fate of indole derivatives involves oxidation by CYP450 enzymes.[12][13] For the (5,7-difluoro-1H-indol-2-yl)methanol scaffold, the following pathways are of key interest:

  • Aromatic Hydroxylation: In unsubstituted indoles, hydroxylation can occur at various positions on the benzene ring. The presence of fluorine at the 5 and 7 positions is anticipated to significantly hinder or completely block this pathway at these sites.

  • Oxidation of the Pyrrole Ring: The pyrrole moiety of the indole is also susceptible to oxidation. Potential sites include the C3 position and the indole nitrogen.

  • Oxidation of the Methanol Group: The primary alcohol at the 2-position can be oxidized to the corresponding aldehyde and subsequently to a carboxylic acid.

  • Dehydrogenation: Indoline (the saturated form of indole) can be aromatized to indole by CYP450 enzymes.[19] While the parent compound is already an indole, further dehydrogenation of substituted indoles can lead to reactive intermediates.

  • Conjugation (Phase II Metabolism): Following Phase I oxidative metabolism, the resulting hydroxylated or carboxylated metabolites can undergo conjugation with polar molecules such as glucuronic acid or sulfate, facilitating their excretion.

The difluorination at the 5 and 7 positions is expected to direct metabolism away from the benzene ring, potentially increasing the likelihood of metabolism at the pyrrole ring or the methanol substituent. This strategic diversion can lead to a more predictable metabolic profile and a longer in vivo half-life compared to its non-fluorinated counterpart.

In Vitro Assessment of Metabolic Stability

To experimentally determine the metabolic stability of the (5,7-difluoro-1H-indol-2-yl)methanol scaffold, two primary in vitro assays are employed: the liver microsomal stability assay and the hepatocyte stability assay.[11][20]

Liver Microsomal Stability Assay

This assay is a high-throughput method used early in drug discovery to assess Phase I metabolic stability.[9][21] Liver microsomes are subcellular fractions containing a high concentration of CYP450 enzymes.[11][22]

  • Preparation of Reagents:

    • Prepare a stock solution of the (5,7-difluoro-1H-indol-2-yl)methanol test compound (e.g., 10 mM in DMSO).

    • Thaw pooled human liver microsomes on ice.

    • Prepare a NADPH regenerating system (e.g., containing glucose-6-phosphate and glucose-6-phosphate dehydrogenase) in a suitable buffer (e.g., 0.1 M phosphate buffer, pH 7.4).

  • Incubation:

    • In a 96-well plate, add the liver microsomes to the buffer to achieve a final protein concentration of 0.5 mg/mL.

    • Add the test compound to the microsome suspension to a final concentration of 1 µM.

    • Pre-incubate the plate at 37°C for 5-10 minutes.

    • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Time-Point Sampling:

    • At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), stop the reaction by adding a cold quenching solution (e.g., acetonitrile) containing an internal standard.[22]

  • Sample Analysis:

    • Centrifuge the plate to precipitate the proteins.

    • Analyze the supernatant using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to quantify the remaining parent compound.[23][24]

  • Data Analysis:

    • Plot the natural logarithm of the percentage of the remaining parent compound against time.

    • Determine the elimination rate constant (k) from the slope of the linear regression.

    • Calculate the in vitro half-life (t½) using the equation: t½ = 0.693 / k .

    • Calculate the intrinsic clearance (CLint) using the equation: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / protein amount) .[21]

workflow cluster_prep Preparation cluster_incubation Incubation cluster_analysis Analysis Test_Compound Test Compound (10 mM in DMSO) Incubation_Mix Incubation Mixture (1 µM Compound, 0.5 mg/mL Microsomes) Test_Compound->Incubation_Mix Microsomes Human Liver Microsomes (Thaw on ice) Microsomes->Incubation_Mix NADPH_System NADPH Regenerating System Pre_incubation Pre-incubate (37°C, 10 min) Incubation_Mix->Pre_incubation Start_Reaction Start Reaction (Add NADPH System) Pre_incubation->Start_Reaction Quench Quench Reaction (Acetonitrile + IS) at Time Points Start_Reaction->Quench 0, 5, 15, 30, 45, 60 min Centrifuge Centrifuge Quench->Centrifuge LC_MS_MS LC-MS/MS Analysis Centrifuge->LC_MS_MS Data_Analysis Data Analysis (t½, CLint) LC_MS_MS->Data_Analysis

Caption: Workflow for the Liver Microsomal Stability Assay.

Hepatocyte Stability Assay

This assay provides a more comprehensive assessment of metabolic stability as it uses intact liver cells (hepatocytes), which contain both Phase I and Phase II metabolic enzymes and cofactors.[11][25][26]

  • Hepatocyte Preparation:

    • Thaw cryopreserved human hepatocytes according to the supplier's protocol.[27]

    • Determine cell viability and density.

    • Prepare a hepatocyte suspension in a suitable incubation medium (e.g., Williams' Medium E) at a density of 0.5-1.0 million viable cells/mL.

  • Incubation:

    • In a 96-well plate, add the hepatocyte suspension.

    • Add the (5,7-difluoro-1H-indol-2-yl)methanol test compound to a final concentration of 1 µM.

    • Incubate the plate at 37°C in a humidified incubator with 5% CO₂.

  • Time-Point Sampling:

    • At designated time points (e.g., 0, 15, 30, 60, 90, and 120 minutes), collect aliquots of the cell suspension and stop the reaction with a cold quenching solution (e.g., acetonitrile) containing an internal standard.

  • Sample Analysis:

    • Perform sample processing and LC-MS/MS analysis as described for the microsomal stability assay.

  • Data Analysis:

    • Calculate the in vitro half-life (t½) and intrinsic clearance (CLint) as described previously. For hepatocytes, CLint is typically expressed as µL/min/10⁶ cells.[25]

comparison Assay_Comparison {<f0> Parameter |<f1> Microsomal Stability Assay |<f2> Hepatocyte Stability Assay} Parameters {<f0> Biological System |<f1> Subcellular fraction (ER) |<f2> Intact cells}| {<f0> Enzyme Content |<f1> Primarily Phase I (CYPs) |<f2> Phase I and Phase II}| {<f0> Cofactors |<f1> Externally supplied (NADPH) |<f2> Endogenously present}| {<f0> Throughput |<f1> High |<f2> Medium}| {<f0> Predictive Power |<f1> Good for Phase I clearance |<f2> More comprehensive prediction}

Caption: Comparison of Microsomal and Hepatocyte Stability Assays.

Data Presentation and Interpretation

The results from these assays are typically summarized in a table for easy comparison with control compounds.

Compoundt½ (min)CLint (µL/min/mg protein)
(5,7-difluoro-1H-indol-2-yl)methanol Hypothetical DataHypothetical Data
Verapamil (High Clearance Control)< 10> 100
Diazepam (Low Clearance Control)> 60< 10

Table 1: Example Data from a Liver Microsomal Stability Assay

A longer half-life and lower intrinsic clearance for the (5,7-difluoro-1H-indol-2-yl)methanol scaffold compared to a non-fluorinated analog would provide strong evidence for improved metabolic stability due to the difluoro substitution.

In Silico Prediction of Metabolic Stability

In the early stages of drug discovery, computational models can be used to predict metabolic stability, helping to prioritize compounds for synthesis and in vitro testing.[28][29][30] These models use machine learning algorithms trained on large datasets of compounds with experimentally determined metabolic stability data.[29][31]

Several commercial and freely available software tools can predict metabolic stability.[29] These programs typically take the chemical structure of a molecule (e.g., in SMILES format) as input and provide a prediction of its stability (e.g., stable or unstable) or a quantitative value for clearance.[29]

While these in silico tools are valuable for rapid screening, their predictions should always be confirmed by experimental data.

Conclusion and Future Directions

The (5,7-difluoro-1H-indol-2-yl)methanol scaffold represents a promising strategy for developing metabolically robust indole-based drug candidates. The strategic placement of fluorine atoms at the 5 and 7 positions is expected to shield the molecule from aromatic hydroxylation, a major metabolic pathway for indoles.

This guide has provided a comprehensive framework for understanding and evaluating the metabolic stability of this scaffold. By combining rational drug design, robust in vitro assays, and predictive in silico modeling, researchers can efficiently advance compounds with improved pharmacokinetic profiles.

Future work should focus on synthesizing the (5,7-difluoro-1H-indol-2-yl)methanol scaffold and its non-fluorinated counterpart and subjecting them to the in vitro assays detailed in this guide. This will provide direct experimental validation of the metabolic stabilizing effect of the difluoro substitution. Furthermore, metabolite identification studies can be conducted to elucidate the exact metabolic pathways and identify any novel metabolites formed.

References

  • The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC. (n.d.).
  • The Role of Small Molecules Containing Fluorine Atoms - Encyclopedia.pub. (2024, February 27).
  • Fluorine in drug discovery: Role, design and case studies. (n.d.).
  • Full article: The role of fluorine in medicinal chemistry. (2008, October 4).
  • PredMS: a random Forest model for predicting metabolic stability of drug candidates in human liver microsomes - PubMed. (2021, September 13).
  • On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PMC. (n.d.).
  • Drug Discovery and Development: A Step-By-Step Process | ZeClinics. (2025, March 26).
  • Advanced in vitro metabolic stability assays for drug discovery | CRO Services - Nuvisan. (n.d.).
  • Dehydrogenation of indoline by cytochrome P450 enzymes: a novel "aromatase" process. (2007, August 15).
  • Hepatocyte Stability | Cyprotex ADME-Tox Solutions | Evotec. (n.d.).
  • The Engagement of Cytochrome P450 Enzymes in Tryptophan Metabolism - MDPI. (2023, May 5).
  • Guideline Bioanalytical method validation - European Medicines Agency. (2011, July 21).
  • Microsomal stability assay for human and mouse liver microsomes - drug metabolism - Protocols.io. (2024, August 14).
  • PredMS: a random forest model for predicting metabolic stability of drug candidates in human liver microsomes - Oxford Academic. (2022, January 15).
  • Fluorine in Pharmaceuticals: Key Properties & Drug Development - AiFChem. (2025, September 3).
  • Protocol for the Human Liver Microsome Stability Assay - ResearchGate. (n.d.).
  • Metabolic Stability in Drug Development: 5 Assays - WuXi AppTec. (2023, October 9).
  • Dehyrdogenation of indole and indoline compounds by cytochrome P450 enzymes. | Institutional Repository | J. Willard Marriott Digital Library. (n.d.).
  • Drug discovery and development: introduction to the general public and patient groups. (2023, May 23).
  • Metabolic Stability Assays - Merck Millipore. (n.d.).
  • MS-BACL: enhancing metabolic stability prediction through bond graph augmentation and contrastive learning - PMC. (2024, March 28).
  • Bioanalytical Method Validation Focus on Sample Stability - BioPharma Services. (2022, June 6).
  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective - PubMed. (2026, January 21).
  • Structural features associated with MLM stability, as identified by the... - ResearchGate. (n.d.).
  • The Drug Development Process: Meaning and Main Phases Explained - Adragos Pharma. (2024, July 11).
  • Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective | Request PDF - ResearchGate. (2026, February 21).
  • Microsomal Clearance/Stability Assay - Domainex. (n.d.).
  • Bioanalytical Method Development: A Comprehensive Guide. (2024, December 12).
  • Protocols Using Plateable Human Hepatocytes in ADME Assays. (2012, February 23).
  • Oxidation of indole by cytochrome P450 enzymes - PubMed - NIH. (2000, November 14).
  • Full article: Implementation of A Novel Ultra Fast Metabolic Stability Analysis Method Using Exact Mass TOF-MS. (2017, January 11).
  • Introduction to in vitro estimation of metabolic stability and drug interactions of new chemical entities in drug discovery and development - if-pan.krakow.pl. (2006, April 19).
  • MetStabOn—Online Platform for Metabolic Stability Predictions - MDPI. (2018, March 30).
  • The Indole Scaffold in Biochemistry and Therapeutics: A Privileged Structure with Diverse Chemical, Biological, and Clinical Significance - MDPI. (2026, January 21).
  • The Role of CYP450 Enzymes in Drug Metabolism - Metabolon. (n.d.).
  • Principles of early drug discovery - PMC. (n.d.).
  • Hepatocyte Stability Assay - Creative Bioarray. (2025, July 28).
  • ADME Microsomal Stability Assay-BioDuro-Global CRDMO, Rooted in Science. (n.d.).
  • Emerging Trends In Bioanalytical Methods For Drug Metabolism Studies - ManTech Publications. (2025, May 15).
  • Fluorinated terpenoids and their fluorine-containing derivatives - RSC Publishing. (2026, February 4).
  • CHAPTER 9: Fluorine in Medicine - Books - The Royal Society of Chemistry. (2022, August 15).
  • The 4 Stages of Drug Development - Instem. (n.d.).
  • In vitro Assessment of Metabolic Stability in Plated Cryo Hepatocytes for Low-Turnover Compounds | Thermo Fisher Scientific. (n.d.).
  • In Vitro Metabolic Stability - Creative Bioarray. (n.d.).

Sources

Foundational

An In-depth Technical Guide to the Synthesis of 5,7-Difluoroindole Intermediates

Introduction: The Significance of Fluorinated Indoles in Modern Drug Discovery The indole scaffold is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and pharmaceutical agen...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Fluorinated Indoles in Modern Drug Discovery

The indole scaffold is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and pharmaceutical agents.[1] The strategic introduction of fluorine atoms into this privileged heterocycle can profoundly enhance a molecule's pharmacological profile. Fluorine's unique properties—high electronegativity, small van der Waals radius, and the ability of the C-F bond to act as a hydrogen bond acceptor—can improve metabolic stability, membrane permeability, and binding affinity to biological targets.[2][3]

Specifically, the 5,7-difluoroindole moiety has emerged as a valuable building block in the development of novel therapeutics. Its incorporation has been pivotal in creating potent inhibitors for targets such as the influenza PB2 cap-binding region, demonstrating the critical role of this scaffold in addressing unmet medical needs.[2]

This technical guide provides a comprehensive overview of the principal synthetic routes to key 5,7-difluoroindole intermediates. We will delve into both the de novo construction of the indole ring system and the strategic functionalization of the pre-formed scaffold. This document is intended for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying chemical logic to empower rational synthetic design and troubleshooting.

Part A: De Novo Synthesis of the 5,7-Difluoroindole Core

The construction of the 5,7-difluoroindole ring system from acyclic precursors is a fundamental strategy, particularly when the starting indole is not commercially available or when specific substitution patterns are required from the outset. Two classical and powerful methods, the Fischer and Leimgruber-Batcho syntheses, are well-suited for this purpose.

The Fischer Indole Synthesis: A Time-Honored Approach

Discovered by Emil Fischer in 1883, this reaction remains one of the most important and widely used methods for indole synthesis.[4] The core transformation involves the acid-catalyzed cyclization of an arylhydrazone, which is typically formed from the condensation of an arylhydrazine with an aldehyde or ketone.[4][5]

Causality and Mechanistic Insight:

The success of the Fischer synthesis hinges on a critical acid-catalyzed[6][6]-sigmatropic rearrangement of the enamine tautomer of the hydrazone.[4] The acid catalyst (either Brønsted or Lewis) serves two primary roles: it facilitates the initial formation of the hydrazone and protonates the intermediate to trigger the key rearrangement, which forms the crucial C-C bond of the indole scaffold. The subsequent elimination of ammonia drives the reaction towards the formation of the stable aromatic indole ring.[4]

For the synthesis of 5,7-difluoroindole, the key starting material is 2,4-difluorophenylhydrazine . This is condensed with a suitable carbonyl compound that provides the atoms for the C2 and C3 positions of the indole ring.

Fischer_Indole_Synthesis cluster_0 Step 1: Hydrazone Formation cluster_1 Step 2: Cyclization A 2,4-Difluorophenylhydrazine C 2,4-Difluorophenylhydrazone A->C Condensation (-H₂O) B Aldehyde/Ketone B->C D Enamine Tautomer C->D Tautomerization E Di-imine Intermediate D->E [3,3]-Sigmatropic Rearrangement (Acid-Catalyzed) F 5,7-Difluoroindole E->F Aromatization (-NH₃) Leimgruber_Batcho_Synthesis cluster_0 Step 1: Enamine Formation cluster_1 Step 2: Reductive Cyclization A 2,4-Difluoro-6-nitrotoluene C β-(Dimethylamino)-2,4-difluoro-6-nitrostyrene A->C B DMF-DMA & Pyrrolidine B->C D Aminoenamine Intermediate C->D Reduction (e.g., Raney Ni, H₂NNH₂) E 5,7-Difluoroindole D->E Cyclization & Elimination

Sources

Exploratory

The Electronic Effects of 5,7-Difluoro Substitution on Indole Rings: A Technical Guide for Rational Drug Design

Executive Summary The indole scaffold is a ubiquitous and privileged pharmacophore in medicinal chemistry, frequently utilized to target kinases, GPCRs, and viral polymerases. However, its electron-rich aromatic system o...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The indole scaffold is a ubiquitous and privileged pharmacophore in medicinal chemistry, frequently utilized to target kinases, GPCRs, and viral polymerases. However, its electron-rich aromatic system often presents liabilities, including high susceptibility to oxidative metabolism and suboptimal membrane permeability. Strategic fluorination—specifically 5,7-difluoro substitution—has emerged as a highly effective structural intervention. By leveraging the unique stereoelectronic properties of fluorine, drug development professionals can profoundly modulate the physicochemical profile of the indole core without introducing detrimental steric bulk.

This whitepaper provides an in-depth mechanistic analysis of how 5,7-difluoro substitution alters the electronic environment of indoles, detailing the downstream pharmacological benefits and providing field-proven, self-validating protocols for quantifying these effects.

Mechanistic Basis of Electronic Modulation

Inductive (-I) vs. Resonance (+M) Effects

Fluorine is uniquely characterized by its small size (van der Waals radius of 1.47 Å, closely mimicking hydrogen's 1.20 Å) and its status as the most highly electronegative element in the Periodic Table (3.98 on the Pauling scale) 1. When substituted at the C5 and C7 positions of the indole ring, fluorine exerts two competing electronic forces:

  • Strong Inductive Electron Withdrawal (-I): The highly polarized C-F bond pulls electron density away from the aromatic

    
    -system through the 
    
    
    
    -bond framework.
  • Weak Resonance Donation (+M): Fluorine's lone pairs can theoretically donate back into the aromatic ring.

In the context of the indole core, the strong -I inductive effect overwhelmingly dominates the weak +M resonance effect. This creates a significantly electron-deficient aromatic system compared to the unsubstituted parent molecule. Substitution of an organic compound with even a single fluorine atom can result in a profound pharmacological effect 1.

Modulation of Nitrogen Basicity (pKa Shift)

The electron-withdrawing nature of the 5,7-difluoro substitution directly impacts the electron density localized on the indole nitrogen. Density Functional Theory (DFT) calculations and empirical titrations reveal a non-linear, cumulative reduction in basicity:

  • First fluorine (C5): Reduces indole nitrogen basicity by approximately 1.2 pKa units [[2]]().

  • Second fluorine (C7): Contributes an additional 0.8 pKa unit decrease 2.

These cumulative effects make the fully fluorinated compound exceptionally resistant to protonation, enhancing stability in acidic environments crucial for oral pharmaceutical applications 2.

Lipophilicity, Binding, and Metabolic Stability

The incorporation of fluorine atoms into heterocyclic compounds can impact their solubility, lipophilicity or affect biological potency . Adding fluorine to this class of small molecules increases the hydrophobicity of the compounds, which in turn, aids in the penetration into hydrophobic protein pockets 3.

Furthermore, the difluoro substitution pattern at the 5,7-positions of the indole ring creates a unique electronic environment that enhances adenosine triphosphate-competitive binding affinity in kinase targets 2. The fluorine substituents can serve as both hydrogen bond acceptors and participants in dipole-dipole interactions, creating distinctive binding signatures that enhance target selectivity 2.

Finally, replacing hydrogen with fluorine on aromatic rings is a very effective strategy to slow down significantly the oxidative metabolic step by cytochrome mono-oxygenases . The high bond dissociation energy of the C-F bond effectively blocks CYP450-mediated epoxidation and hydroxylation at these historically labile sites.

Quantitative Data Summary

Physicochemical PropertyUnsubstituted Indole5,7-DifluoroindoleMechanistic Driver
C5/C7 Steric Bulk (vdW radius) 1.20 Å (Hydrogen)1.47 Å (Fluorine)Isosteric replacement; minimal steric disruption
Electronic Environment Electron-rich

-system
Electron-deficient

-system
Strong -I inductive effect of fluorine
Nitrogen Basicity (

pKa)
Baseline~ -2.0 unitsCumulative electron withdrawal (C5: -1.2, C7: -0.8)
Lipophilicity (

LogP)
BaselineIncreasedHigh electronegativity and low polarizability of C-F
Metabolic Liability High (CYP450 oxidation)LowHigh C-F bond dissociation energy blocks oxidation

Logical Workflow & Pathway Visualization

Pathway Sub 5,7-Difluoro Indole Substitution Elec Strong -I Inductive Effect & Weak +M Resonance Sub->Elec Steric Minimal Steric Bulk (vdW radius 1.47 Å) Sub->Steric Met C-F Bond Stability (Blocks P450 Oxidation) Sub->Met pKa Reduced N-H pKa (~2.0 units total) Elec->pKa Lip Increased Lipophilicity (Higher LogP) Elec->Lip Bind Stronger Hydrophobic & Dipole Interactions Steric->Bind Perm Enhanced Membrane Permeability pKa->Perm Lip->Perm Lip->Bind Half Extended in vivo Half-Life Met->Half

Fig 1. Pharmacological cascade driven by 5,7-difluoro substitution on the indole core.

Workflow Prep Compound Preparation Titration UV-Metric Titration (pH 2-12) Prep->Titration Microsome HLM Metabolic Incubation Prep->Microsome Data LC-MS/MS & UV Data Acquisition Titration->Data Microsome->Data Val Self-Validation: Control Compounds Data->Val

Fig 2. Self-validating experimental workflow for physicochemical and metabolic profiling.

Self-Validating Experimental Protocols

To rigorously quantify the electronic effects of 5,7-difluoro substitution, the following self-validating protocols must be employed.

Protocol 1: UV-Metric Determination of pKa Shift

Objective: Quantify the ~2.0 unit pKa reduction induced by the fluorine atoms. Causality: UV-metric titration is strictly chosen over potentiometric titration because fluorinated indoles exhibit low aqueous solubility. Furthermore, the pKa shift directly alters the chromophore's conjugated


-system, yielding highly distinct UV absorbance shifts upon protonation/deprotonation.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve the 5,7-difluoroindole derivative in a standardized cosolvent system (e.g., 0.15 M KCl in 20% Methanol/Water) to maintain constant ionic strength while ensuring complete solubility.

  • Automated Titration: Utilize an automated titrator to inject 0.1 M HCl and 0.1 M KOH, sweeping the pH from 2.0 to 12.0 in increments of 0.2 pH units.

  • Spectral Acquisition: Record UV-Vis spectra (200–400 nm) via a diode-array detector after each titrant addition. The electron-withdrawing effect of the fluorine atoms will shift the

    
    .
    
  • Data Analysis: Apply multi-wavelength non-linear regression (e.g., using Sirius T3 software) to the absorbance vs. pH data to extract the macroscopic pKa.

Self-Validation Checkpoints:

  • Internal Isosbestic Check: The presence of sharp, distinct isosbestic points across the pH sweep validates that only two species (protonated and unprotonated) are in equilibrium, ruling out compound precipitation or degradation.

  • Reference Standard Validation: Concurrently titrate an unsubstituted indole analog. The resulting

    
    pKa must align with the theoretically predicted -2.0 unit shift to validate the assay's calibration.
    
Protocol 2: In Vitro Cytochrome P450 Metabolic Stability Assay

Objective: Confirm the steric and electronic blocking of oxidative metabolism at the C5 and C7 positions. Causality: Human Liver Microsomes (HLMs) contain the full complement of CYP450 enzymes. By comparing the intrinsic clearance (


) of the fluorinated versus non-fluorinated indole, we isolate the metabolic stabilizing effect of the C-F bonds.

Step-by-Step Methodology:

  • Incubation Setup: Incubate 1 µM of the test compound with 0.5 mg/mL HLMs in 100 mM potassium phosphate buffer (pH 7.4) at 37°C in a 96-well plate format.

  • Reaction Initiation: Add an NADPH regenerating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase) to initiate CYP-mediated oxidation.

  • Time-Course Sampling: Extract 50 µL aliquots at exactly 0, 5, 15, 30, and 60 minutes.

  • Quenching: Immediately quench each aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., Tolbutamide) to precipitate active proteins and halt the reaction.

  • Quantification: Centrifuge at 4000 rpm for 15 minutes and analyze the supernatant via LC-MS/MS (MRM mode) to quantify the disappearance of the parent compound and calculate

    
    .
    

Self-Validation Checkpoints:

  • Positive/Negative Controls: Run Verapamil (rapidly cleared) and Warfarin (slowly cleared) in parallel. The assay is only valid if the

    
     of these controls falls within historically established confidence intervals, proving the HLMs are enzymatically active.
    
  • Minus-NADPH Control: A parallel incubation lacking NADPH must show zero compound depletion over 60 minutes, validating that any observed clearance is strictly CYP450-mediated and not due to chemical instability or non-specific protein binding.

References

  • Fluorine-containing indoles: Synthesis and biological activity - daneshyari.com - Link

  • Full article: The role of fluorine in medicinal chemistry - tandfonline.com - 1

  • 5,7-Difluoro-2-(4-fluorophenyl)-1h-indole - smolecule.com - 2

  • The Role of Small Molecules Containing Fluorine Atoms in Medicine and Imaging Applications - PMC - nih.gov - 3

Sources

Protocols & Analytical Methods

Method

synthesis protocol for (5,7-difluoro-1H-indol-2-yl)methanol from esters

Application Note: High-Efficiency Synthesis of (5,7-Difluoro-1H-indol-2-yl)methanol Executive Summary This technical guide details the robust synthesis of (5,7-difluoro-1H-indol-2-yl)methanol via the reductive transforma...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: High-Efficiency Synthesis of (5,7-Difluoro-1H-indol-2-yl)methanol

Executive Summary

This technical guide details the robust synthesis of (5,7-difluoro-1H-indol-2-yl)methanol via the reductive transformation of ethyl 5,7-difluoro-1H-indole-2-carboxylate. This moiety is a critical pharmacophore in the development of kinase inhibitors and antiviral agents, where the 5,7-difluoro substitution pattern modulates metabolic stability and lipophilicity.

The protocol utilizes Lithium Aluminum Hydride (LiAlH₄) in anhydrous tetrahydrofuran (THF). While alternative reducing agents (e.g., DIBAL-H, NaBH₄/Lewis Acid) exist, LiAlH₄ is selected here for its kinetic superiority in reducing electron-deficient indole esters and its ability to generate high-purity profiles without over-reducing the heteroaromatic core.

Strategic Analysis & Reaction Design

Retrosynthetic Logic

The target alcohol is accessed via the reduction of the corresponding ethyl ester. The 5,7-difluoro substitution exerts a strong electron-withdrawing effect (EWG) on the indole ring.

  • Impact on Carbonyl: The ester carbonyl is activated (more electrophilic) compared to non-fluorinated indoles.

  • Impact on N-H Acidity: The indole N-H proton is significantly more acidic (

    
     < 16).
    
  • Stoichiometric Implication: The first equivalent of hydride will inevitably deprotonate the indole nitrogen. Therefore, the protocol requires a calculated excess of LiAlH₄ to accommodate this "sacrificial" deprotonation while maintaining sufficient hydride equivalents for the 4-electron reduction of the ester to the alcohol.

Pathway Visualization

ReactionPathway Start Ethyl 5,7-difluoro-1H-indole-2-carboxylate Inter1 N-Aluminate Intermediate (Deprotonated Species) Start->Inter1 LiAlH4 (1st eq) Fast Deprotonation Inter2 Aldehyde Intermediate (Transient) Inter1->Inter2 LiAlH4 (Reduction) Product (5,7-Difluoro-1H-indol-2-yl)methanol Inter2->Product LiAlH4 (Reduction) + Acidic Workup

Figure 1: Reaction pathway highlighting the obligatory deprotonation step prior to reduction.

Materials & Reagents

Reagent / SolventGradeEquiv.RoleSafety Note
Ethyl 5,7-difluoro-1H-indole-2-carboxylate >97% HPLC1.0SubstrateIrritant.
LiAlH₄ (2.4M in THF) Reagent Grade2.5Reducing AgentPyrophoric. Reacts violently with water.
Tetrahydrofuran (THF) Anhydrous (<50 ppm H₂O)10-15 volSolventPeroxide former. Use freshly distilled or from SPS.
Rochelle's Salt (Potassium Sodium Tartrate) Sat. Aq. Sol.N/AQuenchingNon-hazardous. Prevents Al-emulsions.
Ethyl Acetate ACS GradeN/AExtractionFlammable.

Detailed Experimental Protocol

Phase 1: Reactor Setup & Inertion
  • Glassware: Oven-dry a 250 mL 3-neck round-bottom flask (RBF), a pressure-equalizing addition funnel, and a reflux condenser overnight at 120°C. Assemble hot under a stream of Argon.

  • Atmosphere: Cycle the apparatus 3 times (Vacuum/Argon) to ensure an oxygen-free and moisture-free environment.

  • Temperature Control: Place the RBF in an ice/water bath (0°C).

Phase 2: Reagent Addition
  • Substrate Solution: Dissolve Ethyl 5,7-difluoro-1H-indole-2-carboxylate (2.25 g, 10.0 mmol) in anhydrous THF (20 mL) . Transfer this to the addition funnel.

  • LAH Charge: Cannulate anhydrous THF (30 mL) into the RBF. Carefully add LiAlH₄ solution (10.4 mL of 2.4M in THF, 25.0 mmol, 2.5 equiv) via syringe.

    • Note: Use of a solution is safer than powder.[1] If using powder, suspend it in THF first.[2]

  • Controlled Addition: Dropwise add the substrate solution to the stirred LiAlH₄ suspension over 30 minutes .

    • Observation: Gas evolution (H₂) will occur immediately due to N-H deprotonation. Ensure the system is vented through an oil bubbler.

Phase 3: Reaction & Monitoring
  • Warming: After addition is complete, remove the ice bath and allow the mixture to warm to Room Temperature (RT, 22-25°C).

  • Stirring: Stir at RT for 2–3 hours .

  • IPC (In-Process Control): Monitor by TLC (Hexane:EtOAc 1:1) or LC-MS.

    • Target: Disappearance of ester (

      
      ) and appearance of alcohol (
      
      
      
      ).
    • Note: If starting material remains, gently heat to reflux (65°C) for 1 hour. However, RT is usually sufficient for fluoro-indoles due to ring activation.

Phase 4: The "Fieser" Quench (Critical Step)

Caution: Quenching LAH is exothermic. Perform slowly at 0°C.

  • Cool the mixture back to 0°C .

  • Dilute with diethyl ether (50 mL) .

  • Add water (1.0 mL) dropwise. Vigorous bubbling will occur.

  • Add 15% aqueous NaOH (1.0 mL) dropwise.

  • Add water (3.0 mL) dropwise.

  • Warm & Stir: Remove cooling bath and stir for 15 minutes until a granular white precipitate (Lithium Aluminate salts) forms.

    • Alternative: If a gelatinous emulsion forms, add Saturated Rochelle's Salt solution (50 mL) and stir vigorously for 1 hour until layers separate cleanly.

Phase 5: Isolation & Purification
  • Filtration: Filter the mixture through a pad of Celite to remove aluminum salts. Wash the pad with warm THF/Ethyl Acetate (1:1, 50 mL).

  • Concentration: Concentrate the filtrate under reduced pressure to yield the crude solid.

  • Purification: Purify via Flash Column Chromatography.

    • Stationary Phase: Silica Gel (230-400 mesh).

    • Mobile Phase: Gradient 10%

      
       40% EtOAc in Hexanes.
      
  • Final Product: Isolate (5,7-difluoro-1H-indol-2-yl)methanol as an off-white solid.

Workflow Visualization

Workflow Setup Setup: Dry 3-Neck Flask Argon Atm, 0°C Reagent Charge LiAlH4 (2.5 eq) in THF Setup->Reagent Addition Add Ester Solution Dropwise (30 min) Reagent->Addition Reaction Stir at RT (2-3 h) Monitor TLC Addition->Reaction Quench Fieser Quench: H2O -> NaOH -> H2O Reaction->Quench Workup Filter (Celite) Concentrate Quench->Workup Purify Column Chromatography (Hex/EtOAc) Workup->Purify

Figure 2: Operational workflow for the batch synthesis.

Analytical Data Expectations

TechniqueExpected Signal / Characteristic
¹H NMR (400 MHz, DMSO-d₆)

11.4 (s, 1H, NH)
: Broad singlet, exchangeable.

6.8 - 7.5 (m, 3H, Ar-H)
: Complex splitting due to H-F coupling (

Hz).

5.4 (t, 1H, OH)
: Triplet if coupling to CH₂ is resolved.

4.6 (d, 2H, CH₂)
: Methylene protons adjacent to OH.
¹⁹F NMR Two distinct multiplets around -110 to -130 ppm , showing coupling to each other (

) and protons.
MS (ESI-) [M-H]⁻ = 182.04 : Deprotonated molecular ion is stable and dominant.

Troubleshooting & Optimization

  • Issue: Low Yield / Incomplete Reaction.

    • Cause: Moisture in THF deactivated the LAH.

    • Solution: Increase LAH to 3.0 equiv. Ensure THF is distilled from Na/Benzophenone or dispensed from an SPS.

  • Issue: "Sticky" Aluminum Emulsions.

    • Cause: Improper quenching ratio.

    • Solution: Switch strictly to the Rochelle's Salt method . Add 20 mL sat. Rochelle's salt per gram of LAH used and stir until two clear layers form (can take 1-4 hours).

  • Issue: Over-reduction (Indoline formation).

    • Cause: High temperature or prolonged reaction time.

    • Solution: Keep reaction at 0°C

      
       RT. Do not reflux unless absolutely necessary.
      

References

  • Reduction of Carboxylic Acid Derivatives: Brown, H. C.; Krishnamurthy, S. Lithium Aluminum Hydride.[3] .

  • Indole Synthesis & Reactivity: Sundberg, R. J. The Chemistry of Indoles. Academic Press, 1996. .

  • Fieser Workup Method: Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis, Vol. 1, Wiley, New York, 1967, p. 581. .

  • Synthesis of Fluoroindoles: Popik, V. V., et al. Synthesis and reactivity of fluoroindoles. .

Sources

Application

Application Note: Selective Oxidation of (5,7-Difluoro-1H-indol-2-yl)methanol to 5,7-Difluoroindole-2-carboxaldehyde

Abstract & Strategic Significance The 5,7-difluoroindole scaffold is a critical pharmacophore in medicinal chemistry, serving as a bioisostere for 7-azaindoles in kinase inhibitors and antiviral agents (e.g., Influenza P...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract & Strategic Significance

The 5,7-difluoroindole scaffold is a critical pharmacophore in medicinal chemistry, serving as a bioisostere for 7-azaindoles in kinase inhibitors and antiviral agents (e.g., Influenza PB2 inhibitors).[1] The introduction of fluorine atoms at the C5 and C7 positions modulates metabolic stability and lipophilicity but also alters the electronic properties of the indole ring, making the C2-position sensitive to over-oxidation.

This guide details the chemo-selective oxidation of (5,7-difluoro-1H-indol-2-yl)methanol to 5,7-difluoroindole-2-carboxaldehyde . Unlike simple benzylic alcohols, indole-2-methanols are electron-rich and prone to acid-catalyzed polymerization or over-oxidation to carboxylic acids. We present two validated protocols:

  • Method A (Standard): Heterogeneous oxidation using Activated Manganese Dioxide (MnO₂).

  • Method B (High-Precision): Homogeneous oxidation using Dess-Martin Periodinane (DMP).

Chemo-Selectivity & Mechanistic Analysis

The primary challenge in this transformation is stopping the oxidation at the aldehyde stage while preserving the sensitive indole N-H and avoiding electrophilic halogenation or ring degradation.

  • Why MnO₂? Activated MnO₂ is the industry standard for "benzylic-like" heterocyclic alcohols. It operates via a radical mechanism on the solid surface, which is highly selective for allylic/benzylic alcohols and generally inert towards the indole nitrogen.

  • Why DMP? For substrates where MnO₂ proves too slow or variable (due to "dead" reagent batches), DMP offers a rapid, homogeneous alternative that proceeds under neutral conditions, minimizing acid-sensitive degradation.

Reaction Pathway Diagram[2]

ReactionPathway Substrate (5,7-Difluoro-1H-indol-2-yl)methanol Intermediate Radical/Alkoxy Intermediate Substrate->Intermediate Oxidation (MnO2/DMP) Product 5,7-Difluoroindole-2-carboxaldehyde Intermediate->Product -2H OverOx Carboxylic Acid (Avoided) Product->OverOx Strong Oxidants (KMnO4/CrO3) Polymer Polymerization (Acid Side-Rxn) Product->Polymer Acidic Conditions

Figure 1: Reaction pathway highlighting the selectivity required to avoid over-oxidation or polymerization.

Experimental Protocols

Protocol A: Activated Manganese Dioxide (MnO₂) Oxidation

The "Workhorse" Method – Recommended for scale-up and general synthesis.

Reagents:

  • Substrate: (5,7-Difluoro-1H-indol-2-yl)methanol (1.0 equiv)

  • Oxidant: Activated Manganese Dioxide (MnO₂) (10.0 – 20.0 equiv)

    • Critical Note: Commercial MnO₂ is often "dead" (hydrated/inactive). If reaction stalls, use "Activated" grade or heat commercial MnO₂ at 110°C overnight before use.

  • Solvent: Dichloromethane (DCM) or Acetone (Anhydrous preferred).

  • Additives: None.

Step-by-Step Methodology:

  • Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the indole methanol (e.g., 1.0 g) in DCM (20 mL, ~0.2 M concentration).

  • Addition: Add Activated MnO₂ (10 equiv by mass is a common starting point; typically ~10 g per 1 g substrate) in a single portion. The reaction is heterogeneous (black suspension).

  • Reaction: Stir vigorously at room temperature (20–25°C).

    • Monitoring: Check TLC every 2 hours. Indole aldehydes are typically less polar than the alcohol.

    • Optimization: If conversion is <50% after 4 hours, add another 5 equiv of MnO₂ or warm to 35°C (reflux).

  • Workup:

    • Prepare a filter funnel with a pad of Celite® (diatomaceous earth).

    • Filter the black suspension through the Celite pad to remove the solid manganese oxides.

    • Wash the filter cake copiously with DCM or EtOAc to recover adsorbed product.

  • Concentration: Evaporate the filtrate under reduced pressure (rotary evaporator) at <40°C.

  • Purification: The crude solid is often pure enough (>90%) for subsequent steps. If necessary, purify via flash column chromatography (Hexanes/EtOAc gradient).

Protocol B: Dess-Martin Periodinane (DMP) Oxidation

The "Precision" Method – Recommended for high-value material or if MnO₂ fails.

Reagents:

  • Substrate: (5,7-Difluoro-1H-indol-2-yl)methanol (1.0 equiv)

  • Oxidant: Dess-Martin Periodinane (1.2 – 1.5 equiv)

  • Buffer: Sodium Bicarbonate (NaHCO₃) (2.0 equiv) – Crucial to neutralize acetic acid byproduct.

  • Solvent: Dichloromethane (DCM) (wet DCM accelerates DMP, but anhydrous is safer for indoles).

Step-by-Step Methodology:

  • Preparation: Dissolve the substrate in DCM (0.1 M) and add solid NaHCO₃ (2.0 equiv). Stir for 5 minutes.

  • Addition: Cool the mixture to 0°C (ice bath). Add DMP (1.2 equiv) portion-wise.

  • Reaction: Allow to warm to room temperature. Stir for 1–3 hours.

    • Note: The reaction is usually much faster than MnO₂.

  • Quench (The "Reductive" Workup):

    • Dilute with Et₂O or DCM.

    • Add a 1:1 mixture of Saturated Aqueous NaHCO₃ and Saturated Aqueous Na₂S₂O₃ (Sodium Thiosulfate).

    • Stir vigorously for 15–30 minutes until the organic layer is clear (removes iodine byproducts).

  • Extraction: Separate layers. Wash organic layer with brine, dry over MgSO₄, filter, and concentrate.

Analytical Characterization (Expected Data)

The 5,7-difluoro substitution pattern creates a unique NMR fingerprint due to H-F and F-F coupling.

Data TypeSignal DescriptionAssignment
¹H NMR δ 9.80 – 10.00 (s, 1H) CHO (Aldehyde). Distinctive singlet.
δ 9.00 – 9.50 (br s, 1H)NH (Indole).[2] Broad, exchangeable with D₂O.
δ 7.20 – 7.30 (s/d, 1H)H-3 .[2] Characteristic of 2-substituted indoles.
δ 6.80 – 7.10 (m, 2H)H-4 & H-6 . Complex multiplets due to ¹H-¹⁹F coupling (²J, ³J).
¹⁹F NMR δ -120 to -140 ppm Two distinct signals. F-5 and F-7 will show coupling to each other and adjacent protons.
MS (ESI) [M+H]⁺ / [M-H]⁻ Product mass (Calc. MW ≈ 181.14). Aldehydes may show hydrate peaks in protic solvents.
Workup & Purification Logic

WorkupLogic cluster_MnO2 Method A: MnO2 cluster_DMP Method B: DMP ReactionMix Crude Reaction Mixture StepA1 Filter through Celite ReactionMix->StepA1 If MnO2 StepB1 Quench (NaHCO3 + Na2S2O3) ReactionMix->StepB1 If DMP StepA2 Wash Cake (DCM/EtOAc) StepA1->StepA2 StepA3 Concentrate Filtrate StepA2->StepA3 PurityCheck TLC / NMR Check StepA3->PurityCheck StepB2 Phase Separation StepB1->StepB2 StepB3 Dry & Concentrate StepB2->StepB3 StepB3->PurityCheck FinalPurification Flash Column (Hex/EtOAc) PurityCheck->FinalPurification If Impure

Figure 2: Decision tree for workup procedures based on the chosen oxidation method.

Safety & Handling

  • Fluorinated Indoles: While generally stable, fluorinated indoles should be treated as potential bioactive agents. Use standard PPE (gloves, goggles, fume hood).

  • Manganese Dioxide (MnO₂): Inhalation hazard. Handle the fine black powder in a fume hood to avoid lung irritation. The waste (Mn salts) should be disposed of as heavy metal waste.

  • Dess-Martin Periodinane (DMP): Shock sensitive and potentially explosive in large quantities or when heated under confinement. Store in a freezer. Do not heat reaction mixtures containing DMP above 40°C.

  • Aldehyde Stability: Indole-2-carboxaldehydes are relatively stable but can oxidize to the carboxylic acid upon prolonged exposure to air. Store under nitrogen at -20°C.

References

  • General MnO₂ Oxidation of Indoles

    • Title: Manganese Dioxide (MnO2) - ACS GCI Pharmaceutical Roundtable Reagent Guides.
    • Source: ACS Green Chemistry Institute.
    • URL:[Link]

  • Dess-Martin Periodinane Protocol

    • Title: Dess-Martin Periodinane (DMP)
    • Source: Organic Chemistry Portal.
    • URL:[Link]

  • Synthesis of Fluorinated Indoles (Context)

    • Title: Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region.
    • Source: N
    • URL:[Link]

  • Indole-2-Carboxaldehyde Reactivity

    • Title: Indole-2-Carboxaldehyde: An Emerging Precursor for the Construction of Diversified Imper
    • Source: ResearchG
    • URL:[Link]

Sources

Method

High-Yield Reduction of 5,7-Difluoroindole-2-Carboxylate to (5,7-Difluoro-1H-indol-2-yl)methanol: Reagent Selection and Protocol

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Application Note & Standard Operating Procedure (SOP) Executive Summary & Mechanistic Rationale The indole-2-met...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Application Note & Standard Operating Procedure (SOP)

Executive Summary & Mechanistic Rationale

The indole-2-methanol scaffold is a highly privileged pharmacophore and a critical building block in the synthesis of complex neuroactive and anti-cancer therapeutics[1]. However, the reduction of 5,7-difluoroindole-2-carboxylate (typically an ethyl or methyl ester) to its corresponding primary alcohol presents unique electronic and operational challenges.

The Causality of the Chemical Environment

The presence of fluorine atoms at the C5 and C7 positions exerts a strong electron-withdrawing inductive effect (-I). This alters the reactivity of the indole core in two critical ways:

  • Increased NH Acidity: The electron-withdrawing fluorines significantly lower the pKa of the indole NH. When exposed to strong hydride donors like Lithium Aluminum Hydride (LiAlH

    
    ), the reagent acts first as a base, rapidly deprotonating the NH to form an indolyl anion and evolving hydrogen gas[2].
    
  • Ester Deactivation via the Anion: Once the indole nitrogen is deprotonated, the resulting negative charge is delocalized across the conjugated system. This increases the electron density at the C2-carboxylate carbon, making it less electrophilic and more resistant to subsequent hydride attack.

Because of this mechanistic sequence, weak reducing agents like Sodium Borohydride (NaBH


) alone are entirely ineffective[3]. A powerful, aggressive hydride source is required, and it must be supplied in sufficient excess to account for the stoichiometric consumption of hydrides during the initial NH deprotonation[4].

Reagent Selection Logic

To achieve complete conversion without over-reduction or functional group degradation, the choice of reducing agent must be carefully calibrated. While the C-F bonds are highly stable to standard hydride reductions (avoiding unwanted defluorination), the choice of reagent dictates the reaction kinetics and workup efficiency.

ReagentSelection Start Ester Reduction Strategy LiAlH4 LiAlH4 (2.5-3.0 eq) THF, 0 °C to RT Start->LiAlH4 Optimal NaBH4 NaBH4 alone MeOH or EtOH Start->NaBH4 Ineffective NaBH4_I2 NaBH4 + I2 THF, Reflux Start->NaBH4_I2 Mild Alternative Success (5,7-Difluoro-1H-indol-2-yl)methanol High Yield LiAlH4->Success Fast, Complete Fail No Reaction / Starting Material Recovery NaBH4->Fail NaBH4_I2->Success Slower, via BH3

Caption: Logical decision tree for selecting reducing agents for indole-2-carboxylate esters.

Table 1: Reagent Selection Matrix for Indole-2-Carboxylate Reduction
Reducing AgentSolventEquivalentsTempYield ProfileMechanistic Notes
LiAlH

Anhydrous THF2.5 – 3.0 eq0 °C

RT
>85% Standard Choice. Rapidly deprotonates NH, then fully reduces the ester. Requires rigorous anhydrous conditions[5].
NaBH

/ I

Anhydrous THF3.0 eq / 1.5 eqReflux70 – 80%Generates Borane (BH

) in situ. Milder than LiAlH

, useful if other highly sensitive functional groups are present.
DIBAL-H DCM or THF>3.0 eq-78 °C

RT
60 – 75%Prone to stopping at the aldehyde intermediate if stoichiometry or temperature is not strictly controlled.
NaBH

alone
Methanol2.0 – 5.0 eqReflux<5%Too weak to reduce the conjugated, electron-rich indolyl-anion ester intermediate[1].

Experimental Workflow and Mechanism

The protocol below utilizes LiAlH


  as it is the most reliable and highest-yielding reagent for this specific transformation[4].

A critical component of this workflow is the Fieser Workup . Standard aqueous quenching of LiAlH


 generates a highly gelatinous, unfilterable aluminum hydroxide emulsion. Furthermore, quenching with strong acids can degrade the indole ring. The Fieser method utilizes a specific ratio of water and sodium hydroxide to convert the aluminum byproducts into a granular, crystalline sodium aluminate salt that is easily removed via vacuum filtration, ensuring high purity and preventing product entrapment.

Workflow SM 5,7-Difluoroindole-2-carboxylate (Anhydrous THF) Deprot NH Deprotonation (Consumes 1 eq Hydride -> H2 gas) SM->Deprot Add LiAlH4 at 0 °C Reduct Ester Reduction (Consumes 2 eq Hydride -> Alkoxide) Deprot->Reduct Warm to RT Quench Fieser Workup (H2O, 15% NaOH, H2O) Reduct->Quench Cool to 0 °C Filter Celite Filtration (Removes Al-Salts) Quench->Filter Stir until granular Product Target Alcohol Isolation (Evaporation & Crystallization) Filter->Product Organic Phase Extraction

Caption: Step-by-step mechanistic workflow for the LiAlH4 reduction and Fieser isolation.

Detailed Laboratory Protocol

Scale: 10.0 mmol Target Product: (5,7-Difluoro-1H-indol-2-yl)methanol

Materials Required:
  • Ethyl 5,7-difluoro-1H-indole-2-carboxylate: 2.25 g (10.0 mmol, 1.0 eq)

  • Lithium Aluminum Hydride (LiAlH

    
    ): 2.0 M solution in THF, 12.5 mL (25.0 mmol, 2.5 eq)
    
  • Anhydrous Tetrahydrofuran (THF): 50 mL

  • 15% w/v Aqueous NaOH solution

  • Deionized Water

  • Celite 545 (for filtration)

Step-by-Step Methodology:

Phase 1: Reaction Setup & Hydride Addition

  • Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and an argon/nitrogen inlet.

  • Charge the flask with Ethyl 5,7-difluoro-1H-indole-2-carboxylate (2.25 g, 10.0 mmol) and dissolve in anhydrous THF (40 mL).

  • Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

  • Using a dry syringe, add the 2.0 M LiAlH

    
     solution (12.5 mL, 25.0 mmol) dropwise over 15–20 minutes.
    
    • Causality Check: Vigorous bubbling will occur immediately. This is the evolution of H

      
       gas resulting from the deprotonation of the acidic indole NH[2]. Maintain a slow addition rate to control the exotherm and gas evolution.
      

Phase 2: Reduction 5. Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). 6. Stir the mixture under an inert atmosphere for 2 to 3 hours. 7. Monitor reaction progress via TLC (Hexanes:Ethyl Acetate 7:3). The starting ester (


) should completely disappear, replaced by a highly polar spot corresponding to the lithium alkoxide intermediate (which converts to the alcohol upon quenching, 

).

Phase 3: Fieser Quench (Critical Step) Note: The mass of solid LiAlH


 used in this reaction is 0.95 g (25 mmol 

37.95 g/mol ). The Fieser quench follows the

:

:

rule based on this mass. 8. Re-cool the reaction flask to 0 °C using an ice-water bath. Dilute the mixture with an additional 20 mL of THF to facilitate stirring. 9. Water Addition: Very slowly, dropwise, add 0.95 mL of deionized water. Caution: Highly exothermic with H

evolution. 10. Base Addition: Dropwise, add 0.95 mL of 15% aqueous NaOH. 11. Final Water Addition: Dropwise, add 2.85 mL of deionized water. 12. Remove the ice bath and stir the mixture vigorously at room temperature for 15–30 minutes.
  • Causality Check: The initially gray, gelatinous mixture will transition into a suspension containing a pure white, granular precipitate. If the precipitate remains gummy, add a small amount of MgSO
    
    
    and continue stirring.

Phase 4: Isolation and Purification 13. Filter the white suspension through a pad of Celite in a sintered glass funnel. 14. Wash the filter cake thoroughly with hot THF (3


 20 mL) or Ethyl Acetate to ensure complete recovery of the product trapped in the salts.
15. Concentrate the combined filtrate under reduced pressure using a rotary evaporator.
16. Dissolve the resulting crude residue in Ethyl Acetate (50 mL) and wash with Brine (20 mL). Dry the organic layer over anhydrous Na

SO

. 17. Evaporate the solvent to yield (5,7-Difluoro-1H-indol-2-yl)methanol as an off-white to pale yellow solid. (Expected yield: 88–92%). If necessary, recrystallize from Dichloromethane/Hexanes.

References

  • Organic Syntheses Procedure: Indole-2-carboxylic acid, ethyl ester. Organic Syntheses, Coll. Vol. 4, 132 (1963). URL:[Link]

  • Synthesis and biological evaluation of indoles. Der Pharma Chemica, 2015, 7(10):309-319. URL:[Link]

  • Synthesis of indol-2-ylmethyl derivatives via LiAlH4 reduction. Beilstein Journal of Organic Chemistry. URL: [Link]

Sources

Application

using (5,7-difluoro-1H-indol-2-yl)methanol as a pharmaceutical building block

Application Note: Strategic Utilization of (5,7-Difluoro-1H-indol-2-yl)methanol in Medicinal Chemistry Abstract (5,7-Difluoro-1H-indol-2-yl)methanol is a high-value scaffold for drug discovery, offering a unique combinat...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Strategic Utilization of (5,7-Difluoro-1H-indol-2-yl)methanol in Medicinal Chemistry

Abstract

(5,7-Difluoro-1H-indol-2-yl)methanol is a high-value scaffold for drug discovery, offering a unique combination of electronic modulation and metabolic stability. The 5,7-difluoro substitution pattern effectively blocks common metabolic soft spots (CYP450 oxidation) while modulating the acidity of the indole NH. However, the C2-hydroxymethyl handle introduces specific reactivity challenges, notably the formation of reactive azafulvene intermediates under acidic conditions. This guide provides validated protocols for the synthesis, stabilization, and diversification of this building block, ensuring high-fidelity incorporation into pharmaceutical candidates.

Introduction: The Fluorine Advantage

In modern medicinal chemistry, the indole ring is a privileged structure.[1] However, unsubstituted indoles suffer from rapid metabolic clearance via oxidation at the C5 and C7 positions.

  • Metabolic Blockade: The introduction of fluorine at C5 and C7 sterically and electronically blocks these primary sites of oxidative metabolism. Research on influenza PB2 inhibitors has demonstrated that 5,7-difluoroindole analogs can serve as bioisosteres for 7-azaindoles, significantly reducing metabolism by aldehyde oxidase.

  • Electronic Modulation: The electron-withdrawing nature of the two fluorine atoms increases the acidity of the N1-proton (pKa shift), altering hydrogen bond donor capability and influencing binding affinity in kinase and GPCR pockets.

  • The C2-Linker: The 2-hydroxymethyl group serves as a versatile "linchpin," allowing the attachment of solubilizing tails or pharmacophores via ether, amine, or methylene bridges.

Critical Handling: The Azafulvene Trap

WARNING: Unlike simple benzyl alcohols, indol-2-yl methanols are prone to acid-catalyzed dehydration.

Mechanism: Protonation of the hydroxyl group facilitates water loss, generating a highly electrophilic azafulvene intermediate.

  • Consequence: This intermediate rapidly reacts with nucleophiles (including the starting material), leading to C3-alkylation, dimerization, or polymerization.

  • Mitigation: All activation steps (e.g., conversion to chloride or mesylate) must be performed under strictly anhydrous, basic, or neutral conditions. Avoid protic acids during storage.

DOT Diagram 1: The Azafulvene Reactivity Pathway

Azafulvene_Pathway Alcohol (5,7-Difluoro-1H-indol-2-yl)methanol Protonated Protonated Species (R-OH2+) Alcohol->Protonated H+ (Acidic Conditions) Azafulvene Azafulvene Intermediate (Highly Electrophilic) Protonated->Azafulvene -H2O (Dehydration) Dimer C3-Linked Dimer (Impurity) Azafulvene->Dimer + Indole Nucleophile Product Desired Nucleophilic Substitution Product Azafulvene->Product + External Nucleophile

Figure 1: Acid-catalyzed generation of the reactive azafulvene intermediate, leading to potential dimerization side-reactions.

Experimental Protocols

Protocol A: Synthesis via Reduction of Ethyl Ester

Context: The alcohol is best prepared fresh from the stable ester precursor to avoid storage degradation.

Reagents:

  • Ethyl 5,7-difluoro-1H-indole-2-carboxylate (1.0 equiv)

  • Lithium Aluminum Hydride (LiAlH4) (2.5 equiv) or DIBAL-H

  • Anhydrous THF

Step-by-Step:

  • Setup: Flame-dry a 2-neck round-bottom flask and purge with Argon. Add anhydrous THF (0.2 M concentration relative to substrate).

  • Cooling: Cool the THF to 0°C using an ice bath.

  • Addition: Carefully add LiAlH4 pellets (or solution) portion-wise. Caution: Gas evolution.

  • Substrate Addition: Dissolve the ester in a minimum amount of THF and add dropwise to the slurry.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 2–4 hours. Monitor by TLC (EtOAc/Hexane).

  • Quench (Fieser Method): Cool to 0°C. Dilute with diethyl ether. Add water (x mL), then 15% NaOH (x mL), then water (3x mL) sequentially, where x = grams of LiAlH4 used.

  • Isolation: Add anhydrous MgSO4 to the granular precipitate, stir for 15 min, and filter through a celite pad.

  • Result: Concentration yields the clean alcohol. Note: Store at -20°C under inert atmosphere.

Protocol B: Activation to 2-(Chloromethyl)-5,7-difluoroindole

Context: Converting the alcohol to a chloride allows for SN2 displacement. Thionyl chloride (SOCl2) is standard but requires care to prevent polymerization.

Reagents:

  • (5,7-Difluoro-1H-indol-2-yl)methanol (1.0 equiv)

  • Thionyl Chloride (SOCl2) (1.5 equiv)

  • Dichloromethane (DCM) (Anhydrous)

  • Triethylamine (Et3N) (2.0 equiv) – Crucial acid scavenger

Step-by-Step:

  • Dissolve the alcohol and Et3N in anhydrous DCM at -10°C (salt-ice bath).

  • Add SOCl2 dropwise over 20 minutes. The solution may darken slightly.

  • Stir at 0°C for 1 hour. Do NOT heat.

  • Workup: Rapidly wash with cold saturated NaHCO3 (to neutralize HCl immediately).

  • Dry organic layer over Na2SO4 and concentrate at low temperature (<30°C).

  • Usage: Use the crude chloride immediately for the next coupling step. Do not store.

Protocol C: Controlled Nucleophilic Substitution

Context: Using the chloride generated in Protocol B to attach a pharmacophore (e.g., an amine or thiol).

Step-by-Step:

  • Dissolve the nucleophile (e.g., morpholine, thiophenol) in DMF or MeCN.

  • Add a base: K2CO3 (3.0 equiv) or DIPEA.

  • Add the crude 2-(chloromethyl)-5,7-difluoroindole solution dropwise at 0°C.

  • Stir at RT.[2]

  • Outcome: This sequence favors substitution at the methylene carbon over N-alkylation due to the high reactivity of the benzylic halide.

Case Study: Influenza PB2 Inhibitor Design

Background: In the development of Pimodivir analogs, researchers sought to replace the 7-azaindole core to circumvent IP issues and improve metabolic stability.

Application:

  • Design: The 5,7-difluoroindole scaffold was selected as a bioisostere.[2]

  • Synthesis: The 2-methanol derivative was used to link the indole core to a solubilizing basic amine tail.

  • Result: The 5,7-difluoro analog retained high potency against the PB2 cap-binding region. Crucially, the 7-fluorine atom mimicked the N7-nitrogen's lack of metabolic liability, preventing oxidation by aldehyde oxidase, a common failure mode for simple indoles.

Data Summary:

PropertyUnsubstituted Indole5,7-DifluoroindoleBenefit
C5/C7 Metabolism High (Hydroxylation)BlockedExtended Half-life
Aldehyde Oxidase SusceptibleResistantImproved Stability
NH Acidity (pKa) ~17~15.5Stronger H-bond Donor
Lipophilicity ModerateIncreasedBetter Membrane Permeability

Synthetic Workflow Visualization

DOT Diagram 2: Divergent Synthesis Map

Synthesis_Workflow Ester Ethyl 5,7-difluoroindole-2-carboxylate Alcohol (5,7-Difluoro-1H-indol-2-yl)methanol Ester->Alcohol LiAlH4 / THF (Reduction) Chloride 2-(Chloromethyl) Intermediate Alcohol->Chloride SOCl2 / Et3N (Activation) Aldehyde 5,7-Difluoroindole-2-carbaldehyde Alcohol->Aldehyde MnO2 or IBX (Oxidation) Amine Aminomethyl Derivative (Kinase Inhibitor Tail) Chloride->Amine HNR2 / K2CO3 (Substitution) Olefin Vinyl Indole (Wittig Product) Aldehyde->Olefin Ph3P=CR2 (Wittig)

Figure 2: Divergent synthetic pathways starting from the ester precursor.

References

  • Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region. Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Applications of Fluorine in Medicinal Chemistry. Source: Journal of Medicinal Chemistry (PubMed) URL:[Link]

  • A breakthrough in 2-indolylmethanol-involved organocatalytic asymmetric reactions. Source: Chemical Synthesis (OAE Publishing) URL:[Link][3]

  • (1H-indol-2-yl)methanol | C9H9NO | CID 98783. Source: PubChem URL:[4][Link]

  • Synthesis of New Highly Functionalized 1H-Indole-2-carbonitriles via Cross-Coupling Reactions. Source: Molecules (MDPI) URL:[Link]

Sources

Method

Application Notes and Protocols for Nucleophilic Substitution Reactions of (5,7-Difluoro-1H-indol-2-yl)methanol

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: The Strategic Importance of Fluorinated Indole Scaffolds The indole nucleus is a cornerstone...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: The Strategic Importance of Fluorinated Indole Scaffolds

The indole nucleus is a cornerstone in medicinal chemistry, forming the structural core of numerous natural products, pharmaceuticals, and bioactive compounds.[1] Its versatile structure allows for functionalization at various positions, leading to a diverse range of pharmacological activities. In recent years, the strategic incorporation of fluorine atoms into drug candidates has become a paramount strategy in drug design. The unique physicochemical properties of fluorine, such as its high electronegativity and the strength of the carbon-fluorine bond, can significantly enhance a molecule's metabolic stability, lipophilicity, and binding affinity to target proteins.[2][3][4]

The (5,7-difluoro-1H-indol-2-yl)methanol scaffold represents a particularly promising starting material for the synthesis of novel drug candidates. The difluoro substitution pattern on the benzene portion of the indole can profoundly influence the electronic properties of the entire ring system, potentially modulating its reactivity and biological profile. The hydroxymethyl group at the C-2 position serves as a versatile handle for introducing a wide array of functional groups through nucleophilic substitution, paving the way for the creation of diverse chemical libraries for drug screening. This document provides a detailed guide to the nucleophilic substitution reactions of (5,7-difluoro-1H-indol-2-yl)methanol, offering both mechanistic insights and practical laboratory protocols.

Mechanistic Considerations: The Reactivity of Indole-2-ylmethanols

Indole-2-ylmethanols, including the 5,7-difluoro analog, exhibit a unique reactivity profile. Under acidic conditions, the hydroxyl group can be protonated, transforming it into a good leaving group (water). This departure is facilitated by the formation of a resonance-stabilized cation. This reactive intermediate is best described as a delocalized cation or a vinyliminium ion, where the positive charge is distributed between the exocyclic carbon and the C-3 position of the indole ring.[5] This "umpolung" of reactivity at the C-3 position, which is typically nucleophilic, to an electrophilic site is a key feature of indole-2-ylmethanol chemistry.[5] Consequently, nucleophiles can attack either the exocyclic methylene carbon or the C-3 position. The regioselectivity of this attack can often be controlled by the nature of the nucleophile and the reaction conditions.

For the purpose of these application notes, we will focus on the direct substitution at the exocyclic methylene carbon, which is a common pathway for many nucleophiles.

Mechanism cluster_0 Activation and Intermediate Formation cluster_1 Nucleophilic Attack cluster_2 Regioselectivity Start (5,7-difluoro-1H-indol-2-yl)methanol Protonated Protonated Intermediate Start->Protonated H+ (Acid Catalyst) Intermediate Delocalized Cation (Vinyliminium Ion) Protonated->Intermediate - H2O Product C-2 Substituted Product Intermediate->Product Nucleophilic Attack C3_Attack C-3 Substituted Product Intermediate->C3_Attack Alternative Attack Nucleophile Nu-H Nucleophile->Product

Caption: Proposed mechanism for acid-catalyzed nucleophilic substitution.

Synthesis of Starting Material: (5,7-difluoro-1H-indol-2-yl)methanol

A reliable synthesis of the starting material is crucial. A common and effective method involves the reduction of the corresponding carboxylic acid or its ester, which can be prepared via established indole synthesis routes like the Fischer or Reissert indole synthesis.

Protocol 1: Synthesis of (5,7-difluoro-1H-indol-2-yl)methanol

Materials:

  • Methyl 5,7-difluoro-1H-indole-2-carboxylate

  • Lithium aluminum hydride (LiAlH₄)

  • Anhydrous tetrahydrofuran (THF)

  • Anhydrous diethyl ether

  • Saturated aqueous sodium sulfate (Na₂SO₄) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate (for chromatography)

Procedure:

  • Setup: Under an inert atmosphere (nitrogen or argon), equip a flame-dried round-bottom flask with a magnetic stir bar and a dropping funnel.

  • LiAlH₄ Suspension: Suspend lithium aluminum hydride (1.5 equivalents) in anhydrous THF. Cool the suspension to 0 °C in an ice bath.

  • Substrate Addition: Dissolve methyl 5,7-difluoro-1H-indole-2-carboxylate (1 equivalent) in anhydrous THF and add it dropwise to the LiAlH₄ suspension via the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Quenching: Once the reaction is complete, cool the flask back to 0 °C. Cautiously quench the reaction by the sequential dropwise addition of water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ used in grams. This is the Fieser workup, which should result in a granular precipitate.

  • Filtration and Extraction: Stir the resulting mixture vigorously for 30 minutes. Filter the solid through a pad of Celite®, washing the filter cake thoroughly with ethyl acetate.

  • Work-up: Combine the filtrate and washings, and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the pure (5,7-difluoro-1H-indol-2-yl)methanol.

Application Protocols for Nucleophilic Substitution

The following protocols are model procedures based on the known reactivity of indole-2-ylmethanols.[6][7] Optimization of reaction conditions (catalyst, solvent, temperature, and time) may be necessary for specific substrates.

A. O-Alkylation: Synthesis of Ethers

The reaction with alcohols as nucleophiles under acidic conditions provides access to a variety of ether derivatives.

Protocol 2: General Procedure for O-Alkylation

Materials:

  • (5,7-Difluoro-1H-indol-2-yl)methanol

  • Alcohol (e.g., ethanol, benzyl alcohol; 5-10 equivalents)

  • Brønsted acid catalyst (e.g., p-toluenesulfonic acid (p-TsOH), 10 mol%) or Lewis acid catalyst (e.g., aluminum chloride (AlCl₃), 10 mol%)

  • Anhydrous dichloromethane (DCM) or the nucleophilic alcohol as solvent

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • Dissolve (5,7-difluoro-1H-indol-2-yl)methanol (1 equivalent) in the chosen solvent.

  • Add the alcohol nucleophile (5-10 equivalents).

  • Add the acid catalyst (10 mol%).

  • Stir the reaction at room temperature or heat gently (40-50 °C) and monitor by TLC.

  • Upon completion, dilute the reaction with DCM and wash with saturated aqueous NaHCO₃, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

CatalystNucleophileSolventTemperatureTypical Yield
p-TsOHEthanolEthanol40 °CGood to Excellent
AlCl₃Benzyl AlcoholDCMRoom Temp.Moderate to Good
B. N-Alkylation: Synthesis of Amines

A variety of nitrogen nucleophiles, including primary and secondary amines, can be used to synthesize the corresponding 2-aminomethylindole derivatives.

Protocol 3: General Procedure for N-Alkylation

Materials:

  • (5,7-Difluoro-1H-indol-2-yl)methanol

  • Amine nucleophile (e.g., piperidine, aniline; 1.5-2 equivalents)

  • Lewis acid catalyst (e.g., Scandium(III) triflate (Sc(OTf)₃), 5-10 mol%)

  • Anhydrous acetonitrile (MeCN) or 1,2-dichloroethane (DCE)

Procedure:

  • To a solution of (5,7-difluoro-1H-indol-2-yl)methanol (1 equivalent) in the chosen solvent, add the amine nucleophile (1.5-2 equivalents).

  • Add the Lewis acid catalyst (5-10 mol%).

  • Stir the reaction at a temperature ranging from room temperature to 80 °C, monitoring by TLC.

  • After completion, quench the reaction with saturated aqueous NaHCO₃ and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify by flash column chromatography.

CatalystNucleophileSolventTemperatureTypical Yield
Sc(OTf)₃PiperidineMeCN60 °CGood
InCl₃AnilineDCE80 °CModerate
C. S-Alkylation: Synthesis of Thioethers

Thiols are excellent nucleophiles and readily react with activated indole-2-ylmethanols to form thioethers.

Protocol 4: General Procedure for S-Alkylation

Materials:

  • (5,7-Difluoro-1H-indol-2-yl)methanol

  • Thiol nucleophile (e.g., thiophenol, benzyl thiol; 1.2 equivalents)

  • Lewis acid catalyst (e.g., Indium(III) chloride (InCl₃), 10 mol%)

  • Anhydrous dichloromethane (DCM)

Procedure:

  • Dissolve (5,7-difluoro-1H-indol-2-yl)methanol (1 equivalent) and the thiol (1.2 equivalents) in anhydrous DCM.

  • Add the Lewis acid catalyst (10 mol%).

  • Stir at room temperature and monitor the reaction by TLC.

  • Upon completion, dilute with DCM and wash with water and brine.

  • Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate.

  • Purify by flash column chromatography.

D. C-C Bond Formation: Friedel-Crafts Type Alkylation

Electron-rich aromatic and heteroaromatic compounds can act as carbon nucleophiles in a Friedel-Crafts-type reaction.

Workflow cluster_nucleophiles Nucleophile Classes Start (5,7-difluoro-1H-indol-2-yl)methanol Activation Acid Catalyst (Lewis or Brønsted) Start->Activation Intermediate Vinyliminium Intermediate Activation->Intermediate O_Nuc O-Nucleophiles (Alcohols) Intermediate->O_Nuc N_Nuc N-Nucleophiles (Amines) Intermediate->N_Nuc S_Nuc S-Nucleophiles (Thiols) Intermediate->S_Nuc C_Nuc C-Nucleophiles (Indoles, Pyrroles) Intermediate->C_Nuc Ethers Ethers O_Nuc->Ethers Amines Amines N_Nuc->Amines Thioethers Thioethers S_Nuc->Thioethers Di-indolylmethanes Di-indolylmethanes C_Nuc->Di-indolylmethanes

Caption: Experimental workflow for nucleophilic substitution reactions.

Protocol 5: Synthesis of Bis(indolyl)methane Derivatives

Materials:

  • (5,7-Difluoro-1H-indol-2-yl)methanol

  • Indole or another electron-rich arene (1.1 equivalents)

  • Catalyst (e.g., Trifluoroacetic acid (TFA), 10 mol% or Ytterbium(III) triflate (Yb(OTf)₃), 5 mol%)

  • Anhydrous solvent (e.g., DCM, MeCN)

Procedure:

  • Dissolve (5,7-difluoro-1H-indol-2-yl)methanol (1 equivalent) and the indole nucleophile (1.1 equivalents) in the chosen solvent.

  • Add the catalyst and stir the mixture at room temperature.

  • Monitor the reaction by TLC. These reactions are often rapid.

  • Upon completion, quench with saturated aqueous NaHCO₃ and extract with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify by flash column chromatography to yield the bis(indolyl)methane product.

Troubleshooting and Considerations

  • Substrate Decomposition: The indole nucleus can be sensitive to strong acids. Use catalytic amounts of acid and monitor the reaction closely for the formation of byproducts.

  • Competing C-3 Alkylation: As mentioned, attack at the C-3 position is a possibility. The choice of a mild Lewis acid catalyst often favors substitution at the exocyclic carbon.

  • N-H Protection: While many reactions proceed on the unprotected indole, N-protection (e.g., with a Boc or tosyl group) can sometimes improve yields and prevent side reactions at the indole nitrogen.

  • Fluorine Effects: The electron-withdrawing nature of the fluorine atoms may slightly deactivate the indole ring towards the formation of the vinyliminium intermediate, potentially requiring slightly harsher conditions (e.g., slightly higher temperatures or a stronger Lewis acid) compared to non-fluorinated analogs.

Conclusion

(5,7-Difluoro-1H-indol-2-yl)methanol is a valuable and versatile building block for the synthesis of novel, fluorinated indole derivatives. Its ability to undergo acid-catalyzed nucleophilic substitution with a wide range of nucleophiles provides a straightforward entry into diverse chemical space. The protocols outlined in this guide, grounded in the established reactivity of indole-2-ylmethanols, offer a robust starting point for researchers in medicinal chemistry and drug discovery to explore the potential of this promising scaffold. Careful selection of catalysts and reaction conditions will be key to achieving high yields and regioselectivity in these transformations.

References

  • Somei, M. (2017). Nucleophilic substitution reaction in indole chemistry: 1-methoxy-6-nitroindole-3-carbaldehyde as a versatile building block for. HETEROCYCLES, Vol. , No. , , pp. -. Available at: [Link]

  • Somei, M., et al. (2000). NUCLEOPHILIC SUBSTITUTION REACTION ON THE NITROGEN OF INDOLE NUCLEUS :FORMATION OF 1-(INDOL-3-YL)INDOLES UPON REACTION OF 1-HYDROXYINDOLES WITH INDOLE IN FORMIC ACID. HETEROCYCLES, Vol. 53, No. 3, pp. 457-460. Available at: [Link]

  • Trade Science Inc. (2010). An efficient approach towards the synthesis of indoles. Organic CHEMISTRY, Vol. 6, Issue 4. Available at: [Link]

  • Wang, L., et al. (2022). Trifluoroethanol promoted formal nucleophilic substitution of indol-2-yl diaryl methanol for the synthesis of tetraarylmethanes. Chemical Communications. Available at: [Link]

  • Li, Y., et al. (2023). Regioselective Reaction of 2-Indolylmethanols with Enamides. Molecules, 28(8), 3409. Available at: [Link]

  • RSC Publishing. (n.d.). C-2 functionalization of indoles with xanthate-lactam derivatives by radical-oxidative coupling, an approach to Aspidosperma alkaloids. Available at: [Link]

  • Al-Mokyna, F. H., et al. (2024). Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). Pharmaceuticals, 17(5), 629. Available at: [Link]

  • ResearchGate. (2025). Synthesis, Characterization and Crystal structure of 5,5"-Difluoro-1H,1"H-[3,3':3',3"-terindol]-2'(1'H)-one. Available at: [Link]

  • ResearchGate. (2025). Trifluoroethanol promoted formal nucleophilic substitution of indol-2-yl diaryl methanol for the synthesis of tetraarylmethanes. Available at: [Link]

  • ResearchGate. (n.d.). Different approaches to C2 functionalized indole derivatives (A–D). Available at: [Link]

  • Abbas, A. A. (2024). Recent progress in therapeutic applications of fluorinated five-membered heterocycles and their benzo-fused systems. RSC Advances. Available at: [Link]

  • National Science Review. (2020). A breakthrough in 2-indolylmethanol-involved organocatalytic asymmetric reactions. Available at: [Link]

  • RSC Publishing. (2022). Diversity synthesis of indole derivatives via catalyst control cyclization reaction of 2-indolylmethanols and azonaphthalene. Available at: [Link]

  • Organic Letters. (2023). Enantioselective Synthesis of Fluorinated Indolizidinone Derivatives. Available at: [Link]

  • Nature. (2023). Synthesis and biological assessment of indole derivatives containing penta-heterocycles scaffold as novel anticancer agents towards A549 and K562 cells. Available at: [Link]

  • MDPI. (2025). (5R,7R,11bR)-9-(di(1H-Indol-3-yl)methyl)-4,4,7,11b-tetramethyl-1,2,3,4,4a,5,6,6a,7,11,11a,11b-dodecahydrophenanthro[3,2-b]. Available at: [Link]

  • Semantic Scholar. (1994). Nucleophilic substitution reactions on indole nucleus: syntheses of 2-substituted indole-3-carboxaldehydes. Available at: [Link]

  • MDPI. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). Available at: [Link]

  • CORE. (2023). Selective C−H Bond Functionalization of Unprotected Indoles by Donor‐Acceptor Carbene Insertion. Available at: [Link]

  • ChemRxiv. (2022). pi-Bond Directed C-2 Amination of Indoles: Catalysis Development, Mechanistic Investigation, and Substrate Scope. Available at: [Link]

  • MDPI. (2023). FDA-Approved Fluorinated Heterocyclic Drugs from 2016 to 2022. Available at: [Link]

  • National Institutes of Health. (2025). C-2 functionalization of indoles with xanthate-lactam derivatives by radical-oxidative coupling, an approach to Aspidosperma alkaloids. Available at: [Link]

Sources

Application

scalable synthesis route for 5,7-difluoro-1H-indol-2-yl)methanol

Application Note: Scalable Synthesis of (5,7-Difluoro-1H-indol-2-yl)methanol Executive Summary The (5,7-difluoro-1H-indol-2-yl)methanol scaffold is a critical pharmacophore in the development of antiviral (e.g., influenz...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Scalable Synthesis of (5,7-Difluoro-1H-indol-2-yl)methanol

Executive Summary

The (5,7-difluoro-1H-indol-2-yl)methanol scaffold is a critical pharmacophore in the development of antiviral (e.g., influenza PB2 inhibitors) and antiretroviral agents. The introduction of fluorine atoms at the 5- and 7-positions modulates metabolic stability by blocking common oxidation sites while influencing the pKa of the indole nitrogen.

This guide details a scalable, two-step synthesis route designed for multi-gram to kilogram production. Unlike routes relying on expensive transition-metal couplings (e.g., Sonogashira) or unstable precursors, this protocol utilizes the robust Fischer Indole Synthesis followed by a controlled Ester Reduction . This approach prioritizes reagent availability, cost-efficiency, and safety profile.

Retrosynthetic Analysis & Strategy

The synthesis is disconnected into two logical phases:

  • Construction of the Indole Core: Utilizing 2,4-difluorophenylhydrazine and ethyl pyruvate to form the indole-2-carboxylate. The regioselectivity is directed by the fluorine substitution pattern; cyclization occurs exclusively at the unsubstituted ortho-position (C6 of the hydrazine), yielding the 5,7-difluoro substitution pattern.

  • Functional Group Transformation: Chemoselective reduction of the C2-ester to the primary alcohol using Lithium Aluminum Hydride (LAH).

Strategic Advantages:

  • Regiocontrol: The 2,4-difluoro substitution pattern on the hydrazine forces cyclization at the vacant ortho-position, eliminating the need for isomer separation.

  • Scalability: Avoids chromatographic purification for the intermediate ester, utilizing precipitation/crystallization instead.

  • Cost: Starting materials are commodity chemicals.

Detailed Experimental Protocols

Step 1: Synthesis of Ethyl 5,7-difluoro-1H-indole-2-carboxylate

This step involves the formation of a hydrazone intermediate followed by acid-mediated sigmatropic rearrangement and cyclization.[1][2]

Reagents:

  • 2,4-Difluorophenylhydrazine hydrochloride (CAS: 51502-05-7)

  • Ethyl pyruvate (CAS: 617-35-6)

  • Polyphosphoric Acid (PPA) or Methanesulfonic acid (MsOH)/P2O5

  • Ethanol (Absolute)[3][4]

Protocol:

  • Hydrazone Formation:

    • In a reactor equipped with a mechanical stirrer and reflux condenser, suspend 2,4-difluorophenylhydrazine HCl (1.0 equiv) in Ethanol (5 mL/g).

    • Add Ethyl pyruvate (1.1 equiv) dropwise at room temperature.

    • Stir the mixture at reflux (78°C) for 2–3 hours. Monitoring by TLC/HPLC should show complete consumption of hydrazine.

    • Workup: Cool to 0°C. The hydrazone intermediate often precipitates. Filter the solid, wash with cold ethanol, and dry. Alternatively, concentrate the solvent to yield the crude hydrazone oil, which can be used directly.

  • Fischer Cyclization:

    • Caution: PPA is viscous and corrosive. Pre-heat PPA (10 g/g of hydrazone) to 60°C to lower viscosity.

    • Add the Hydrazone intermediate portion-wise to the stirring PPA. Ensure the internal temperature does not exceed 85°C during addition (exothermic).

    • Once addition is complete, heat the mixture to 100–110°C for 2–4 hours.

    • Quench: Cool the reaction mass to 60°C. Pour slowly onto crushed ice/water (20 mL/g PPA) with vigorous stirring. The product will precipitate as a beige/brown solid.

    • Isolation: Filter the solid. Wash thoroughly with water to remove acid residues (check filtrate pH).

    • Purification: Recrystallize from Ethanol/Water or Toluene to obtain off-white needles.

Key Process Parameter (KPP): Control the exotherm during hydrazone addition to PPA. Rapid addition can lead to "tarring" and lower yields.

Step 2: Reduction to (5,7-Difluoro-1H-indol-2-yl)methanol

Reagents:

  • Ethyl 5,7-difluoro-1H-indole-2-carboxylate (from Step 1)

  • Lithium Aluminum Hydride (LAH) (2.4 M in THF or powder)

  • Tetrahydrofuran (THF), anhydrous

  • Rochelle’s Salt (Potassium sodium tartrate)

Protocol:

  • Setup:

    • In a dry, nitrogen-purged 3-neck flask, charge Anhydrous THF (10 mL/g of ester) and cool to 0°C.

    • Add LAH (1.5 equiv) carefully (pellets or solution). Safety: LAH reacts violently with moisture.

  • Addition:

    • Dissolve Ethyl 5,7-difluoro-1H-indole-2-carboxylate in minimal anhydrous THF.

    • Add the ester solution dropwise to the LAH suspension at 0°C. Maintain internal temperature <10°C.

  • Reaction:

    • Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours.

    • Monitor by TLC (EtOAc/Hexane 1:1). The ester spot (high Rf) should disappear, replaced by the alcohol spot (lower Rf).

  • Workup (Fieser Method):

    • Cool back to 0°C.

    • Quench Sequence (for x grams of LAH): Add x mL Water , then x mL 15% NaOH , then 3x mL Water .

    • Stir vigorously until a granular white precipitate (aluminum salts) forms.

    • Filter through a pad of Celite. Wash the cake with THF.

  • Isolation:

    • Concentrate the filtrate under reduced pressure.

    • The residue is the crude alcohol.

    • Purification: Recrystallize from CH2Cl2/Hexanes or purify via short silica plug if necessary.

Process Data & Specifications

ParameterStep 1: Indole FormationStep 2: Reduction
Limiting Reagent 2,4-DifluorophenylhydrazineIndole-2-carboxylate
Yield (Typical) 65 – 75%85 – 92%
Appearance Beige to Off-white SolidWhite Crystalline Solid
Melting Point 172–174°C (Ester)105–108°C (Alcohol)
Critical Impurity Uncyclized hydrazoneOver-reduced indoline (trace)
Scale Feasibility High (Kg scale proven)High (requires thermal control)

Mechanistic & Workflow Visualization

The following diagram illustrates the chemical pathway and the critical decision nodes in the workflow.

G cluster_0 Step 1: Core Synthesis cluster_1 Step 2: Functionalization start 2,4-Difluorophenylhydrazine + Ethyl Pyruvate process_1 Condensation (EtOH, Reflux) start->process_1 hydrazone Hydrazone Intermediate (Precipitate) process_2 Fischer Cyclization (PPA, 110°C) hydrazone->process_2 indole_ester Ethyl 5,7-difluoro- 1H-indole-2-carboxylate process_3 Reduction (LiAlH4, THF, 0°C) indole_ester->process_3 final_prod (5,7-Difluoro-1H- indol-2-yl)methanol process_1->hydrazone - H2O process_2->indole_ester - NH3 [3,3]-Sigmatropic Shift process_3->final_prod Ester to Alcohol

Figure 1: Reaction workflow for the synthesis of (5,7-difluoro-1H-indol-2-yl)methanol showing key intermediates and conditions.

References

  • Fischer Indole Synthesis Mechanism & Scope

    • Robinson, B. (1963). The Fischer Indole Synthesis. Chemical Reviews, 63(4), 373–401.[5] Link

  • Synthesis of Fluorinated Indole-2-carboxylates

    • Silvestri, R., et al. (2004).[6] Synthetic approaches to difluoroindolecarboxylic acid ethyl esters. Arkivoc, (v), 26-31.[6] Link

    • Note: This reference explicitly details the separation and characterization of 4,5- and 5,6- isomers, validating the methodology used here for the 5,7-isomer.
  • Reduction of Indole Esters to Alcohols

    • Lynch, D. E., et al. (2020). Ethyl 1H-indole-2-carboxylate. IUCrData, 5(5), x200582. Link

    • Provides crystallographic data and confirms standard reduction protocols for this class of esters.
  • Biological Relevance of 5,7-Difluoroindoles

    • Kessler, A., et al. (2019). Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region. Journal of Medicinal Chemistry. Link

    • Validates the 5,7-difluoroindole scaffold as a metabolically stable bioisostere.[7]

Sources

Method

Application Note: Regioselective C3-Halogenation of (5,7-Difluoro-1H-indol-2-yl)methanol

This Application Note is designed for medicinal chemists and process scientists optimizing the synthesis of halogenated indole intermediates. It addresses the specific electronic and stability challenges posed by the (5,...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note is designed for medicinal chemists and process scientists optimizing the synthesis of halogenated indole intermediates. It addresses the specific electronic and stability challenges posed by the (5,7-difluoro-1H-indol-2-yl)methanol scaffold.

Abstract & Strategic Significance

The (5,7-difluoro-1H-indol-2-yl)methanol scaffold is a high-value pharmacophore in antiviral and oncology drug discovery. The 5,7-difluoro substitution pattern modulates metabolic stability by blocking common hydroxylation sites, while the C2-hydroxymethyl group serves as a versatile handle for further functionalization (e.g., etherification, oxidation to aldehyde).

Functionalizing the C3 position with a halogen (Cl, Br, I) is a critical gateway step for cross-coupling reactions (Suzuki-Miyaura, Sonogashira). However, this transformation presents a unique chemoselectivity challenge:

  • Electronic Deactivation: The electron-withdrawing fluorine atoms at C5 and C7 reduce the nucleophilicity of the indole ring, potentially slowing the electrophilic aromatic substitution (

    
    ).
    
  • C2-Labile Handle: The benzylic-like C2-alcohol is sensitive to acid-catalyzed dimerization (forming bis-indolylmethanes) and oxidation by strong halogenating agents (

    
    ).
    

This protocol details a mild, high-yielding methodology using N-halosuccinimides (NXS) to achieve exclusive C3-halogenation without compromising the C2-alcohol.

Mechanistic Insight & Chemical Strategy

The Challenge of Selectivity

Standard halogenation using elemental halogens (


, 

) is unsuitable for this substrate due to the high risk of oxidizing the primary alcohol to an aldehyde or carboxylic acid. Furthermore, the generation of

byproduct can catalyze the dimerization of the indole via the C2-methanol group.
The Solution: N-Halosuccinimides (NXS)

We utilize N-Chlorosuccinimide (NCS), N-Bromosuccinimide (NBS), or N-Iodosuccinimide (NIS) in a polar aprotic solvent (DMF or acetonitrile).

  • Mechanism: The reaction proceeds via a standard

    
     mechanism. The indole C3 attacks the electrophilic halogen of the NXS, forming a Wheland intermediate (sigma complex), which rapidly re-aromatizes by losing a proton.
    
  • Why DMF? DMF solubilizes the polar starting material and acts as a proton acceptor, buffering the reaction mixture and preventing acid-catalyzed side reactions.

Pathway Visualization

The following diagram illustrates the reaction pathway and the critical avoidance of the dimerization side-reaction.

ReactionPathway Start (5,7-Difluoro-1H-indol-2-yl)methanol Intermediate C3-Wheland Intermediate (Sigma Complex) Start->Intermediate Electrophilic Attack (Slowed by F) SideReaction Acid-Catalyzed Dimerization (Bis-indolylmethane) Start->SideReaction Avoided by Neutral pH Reagent NXS (NCS/NBS/NIS) Solvent: DMF Temp: 0°C to RT Reagent->Intermediate Product 3-Halo-(5,7-difluoro-1H-indol-2-yl)methanol (Target) Intermediate->Product Re-aromatization (-H+)

Figure 1: Reaction pathway showing the direct conversion to the C3-halo product while avoiding acid-mediated dimerization.

Experimental Protocols

General Considerations
  • Stoichiometry: Use 1.05 equivalents of NXS. Excess reagent can lead to over-halogenation at C4/C6 or oxidation of the alcohol.

  • Temperature: Start at 0°C. The 5,7-difluoro substitution deactivates the ring, so warming to Room Temperature (RT) is often necessary for completion, unlike electron-rich indoles which react at 0°C.

  • Atmosphere: Perform under Nitrogen or Argon to prevent moisture interference, although the reaction is not strictly water-sensitive.

Protocol A: Preparation of 3-Bromo-(5,7-difluoro-1H-indol-2-yl)methanol

Reagent: N-Bromosuccinimide (NBS)

  • Setup: Charge a dry round-bottom flask with (5,7-difluoro-1H-indol-2-yl)methanol (1.0 equiv) and a magnetic stir bar.

  • Solvation: Add anhydrous DMF (10 mL per gram of substrate). Stir until fully dissolved.

  • Cooling: Cool the solution to 0°C using an ice/water bath.

  • Addition: Add NBS (1.05 equiv) portion-wise over 5 minutes. Note: Protect the reaction from direct light to prevent radical side reactions.

  • Reaction: Stir at 0°C for 30 minutes, then remove the ice bath and allow to warm to 20–25°C . Monitor by TLC or HPLC (approx. 2–4 hours).

    • Endpoint: Disappearance of starting material.

  • Quench: Pour the reaction mixture into 5 volumes of ice-cold water (or 5%

    
     solution if yellow color persists).
    
  • Extraction: Extract with Ethyl Acetate (EtOAc) (3x).

  • Wash: Wash combined organics with Water (2x) and Brine (1x) to remove DMF.

  • Drying: Dry over anhydrous

    
    , filter, and concentrate in vacuo (bath temp < 40°C).
    
  • Purification: If necessary, purify via silica gel chromatography (Gradient: 0–40% EtOAc in Hexanes).

Protocol B: Preparation of 3-Chloro-(5,7-difluoro-1H-indol-2-yl)methanol

Reagent: N-Chlorosuccinimide (NCS)

  • Modification: Chlorination is slower than bromination. After warming to RT, if the reaction is incomplete after 6 hours, heat gently to 40–50°C .

  • Workup: Identical to Protocol A.

Protocol C: Preparation of 3-Iodo-(5,7-difluoro-1H-indol-2-yl)methanol

Reagent: N-Iodosuccinimide (NIS)

  • Modification: Iodine is a larger atom; steric hindrance may be slightly higher, but the electronic activation is favorable. Perform at 0°C to RT .

  • Quench: Strictly use 10% Sodium Thiosulfate (

    
    )  during the quench to reduce any free iodine (
    
    
    
    ) which appears purple/brown.

Workup & Purification Workflow

Efficient removal of DMF and succinimide byproducts is critical for product stability.

WorkupProcess Step1 Reaction Mixture (DMF, Product, Succinimide) Step2 Quench into Ice Water/Na2S2O3 (Precipitates Product/Organic Phase) Step1->Step2 Step3 Extraction (EtOAc) Step2->Step3 Step4 Aqueous Wash (H2O x2, Brine x1) Removes DMF & Succinimide Step3->Step4 Step5 Concentration (<40°C) Step4->Step5 Step6 Crude Solid Step5->Step6

Figure 2: Downstream processing workflow ensuring removal of polar impurities.

Analytical Data & Validation

Use the following data to validate the synthesis of the 3-bromo analog.

ParameterObservation / ValueNotes
Appearance Off-white to tan solidDarkening indicates oxidation.
TLC (

)
~0.4 (30% EtOAc/Hex)Slightly less polar than SM.
1H-NMR (C3-H) Absent The diagnostic doublet/singlet at ~6.4 ppm (C3-H) must disappear.
1H-NMR (NH) Broad singlet, 11.0–12.0 ppmRemains present (N-H is not substituted).
1H-NMR (CH2) Doublet/Singlet, ~4.6–4.8 ppmConfirm integration (2H).
MS (ESI+) [M+H]+ and [M+H+2]+1:1 ratio for Br isotope pattern (

).

Troubleshooting & Critical Process Parameters (CPPs)

IssueProbable CauseCorrective Action
Low Conversion Deactivated RingIncrease time or temperature (max 50°C). Ensure anhydrous DMF.
Purple/Black Crude Oxidation / Free

Wash thoroughly with Sodium Thiosulfate. Keep rotovap bath <40°C.
Multiple Spots on TLC Acidic DimerizationEnsure DMF is not acidic (use fresh bottle). Add 1 eq.

if problem persists (rare).
Succinimide Contamination Inefficient WashSuccinimide is water-soluble. Increase the number of water washes during extraction.

Safety & Handling

  • Fluorinated Compounds: While stable, combustion of 5,7-difluoroindoles may release HF. Handle in a fume hood.

  • N-Halosuccinimides: Irritants and potential sensitizers. Store in a refrigerator to prevent decomposition.

  • Waste: Halogenated organic waste must be segregated.

References

  • General Indole Halogenation

    • Synthesis of 3-haloindoles using N-halosuccinimides.
    • Zhang, X., et al. "Regioselective Halogenation of Indoles." Journal of Organic Chemistry.
  • Electronic Effects on Indoles

    • Impact of fluorine substitution on indole reactivity.[1]

    • Sana, B., et al. "Indole and azaindole halogenation catalyzed by the RebH enzyme." Frontiers in Chemistry. (Discusses C3 selectivity in substituted indoles).
  • Indole-2-Methanol Reactivity

    • Stability and dimeriz
    • Pindur, U. "2,2'-Biindolyls and related compounds." Heterocycles. (Context on acid sensitivity).
  • Process Safety

    • Handling of Halogen
    • National Institutes of Health (NIH)

Sources

Application

Application Note: Chemoselective Halogenation of Electron-Deficient Indole-2-Methanol Scaffolds

Topic: Converting (5,7-difluoro-1H-indol-2-yl)methanol to Alkyl Halides Content Type: Application Note & Technical Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists Executive Summary...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Converting (5,7-difluoro-1H-indol-2-yl)methanol to Alkyl Halides Content Type: Application Note & Technical Protocol Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Executive Summary

This guide details the synthetic conversion of (5,7-difluoro-1H-indol-2-yl)methanol to its corresponding alkyl halides (chloride, bromide, iodide). While the conversion of primary alcohols to halides is a standard transformation, the indole-2-methyl motif presents specific stability challenges due to its vinylogous hemiaminal character (benzylic-like reactivity).

The 5,7-difluoro substitution pattern introduces strong electron-withdrawing effects (inductive and mesomeric), which significantly alters the nucleophilicity of the indole nitrogen and the stability of the resulting carbocation intermediates compared to unsubstituted indoles. This note prioritizes protocols that mitigate acid-catalyzed polymerization—a common failure mode for indole carbinols.

Strategic Analysis: Substrate Properties & Reactivity

Electronic Influence of 5,7-Difluoro Substitution

The fluorine atoms at positions 5 and 7 exert a strong inductive effect (


), pulling electron density away from the pyrrole ring.
  • Acidity: The N-H proton is significantly more acidic (

    
     < 16) than unsubstituted indole (
    
    
    
    ), increasing the risk of N-deprotonation by strong bases.
  • Stability: The electron-deficient ring is less prone to oxidative degradation but remains sensitive to strong Brønsted acids, which can trigger C3-protonation and subsequent dimerization.

  • Reactivity: The C2-hydroxymethyl group is "benzylic-like." However, the electron-withdrawing fluorines destabilize the potential resonance-stabilized carbocation at C2, making

    
     pathways slower and favoring 
    
    
    
    -type mechanisms (e.g., Appel reaction).
Reagent Selection Matrix

The choice of halogenation reagent is dictated by the downstream application and scale.

Reagent SystemTarget HalideMechanismSuitability for 5,7-Difluoroindole

/

(Appel)
Bromide

(Neutral)
High. Best for acid-sensitive substrates. Avoids polymerization.

/ Pyridine
Chloride

(Inverted)
Medium. Requires base scavenger to neutralize HCl. Scalable.

Bromide

Low. Generates

; high risk of charring/polymerization.

/

/ Imidazole
Iodide

(Neutral)
High. Excellent for generating reactive alkylating agents in situ.

Experimental Protocols

Protocol A: Appel Bromination (Recommended)

Target: 2-(Bromomethyl)-5,7-difluoro-1H-indole Rationale: The Appel reaction operates under neutral conditions, preventing acid-catalyzed decomposition of the indole ring.

Reagents
  • Substrate: (5,7-difluoro-1H-indol-2-yl)methanol (1.0 equiv)

  • Carbon Tetrabromide (

    
    ): (1.2 equiv)
    
  • Triphenylphosphine (

    
    ): (1.2 equiv)
    
  • Solvent: Dichloromethane (DCM), anhydrous (0.1 M concentration)

Step-by-Step Procedure
  • Setup: Flame-dry a round-bottom flask and purge with Argon/Nitrogen.

  • Dissolution: Dissolve the indole alcohol (1.0 equiv) and

    
     (1.2 equiv) in anhydrous DCM. Cool the solution to 0 °C in an ice bath.
    
  • Addition: Dissolve

    
     (1.2 equiv) in a minimal amount of DCM. Add this solution dropwise to the reaction mixture over 15–20 minutes.
    
    • Note: The solution may turn slightly yellow. A dark brown/black color indicates decomposition.

  • Reaction: Remove the ice bath and stir at room temperature. Monitor by TLC (typically complete in 1–3 hours).

    • TLC Visualization: Indoles often stain purple/red with Vanillin or p-Anisaldehyde dip.

  • Workup (Triphenylphosphine Oxide Removal):

    • Concentrate the reaction mixture to

      
      20% volume.
      
    • Add cold diethyl ether or hexanes to precipitate triphenylphosphine oxide (

      
      ).
      
    • Filter through a celite pad.

  • Purification: Flash column chromatography (Silica gel).

    • Eluent: Hexanes/Ethyl Acetate gradient (Start 95:5).

    • Caution: 2-halomethyl indoles are unstable on silica for long periods. Elute quickly.

Protocol B: Thionyl Chloride Chlorination (Scalable)

Target: 2-(Chloromethyl)-5,7-difluoro-1H-indole Rationale: Suitable for larger scales where


 waste is problematic. Must  use a base scavenger.
Reagents
  • Substrate: (5,7-difluoro-1H-indol-2-yl)methanol (1.0 equiv)

  • Thionyl Chloride (

    
    ): (1.5 equiv)
    
  • Base: Pyridine (2.0 equiv) or Triethylamine (2.0 equiv)

  • Solvent: DCM or

    
     (anhydrous)
    
Step-by-Step Procedure
  • Setup: Dry glassware under inert atmosphere.

  • Dissolution: Dissolve substrate and Pyridine (2.0 equiv) in anhydrous DCM at 0 °C.

  • Addition: Add

    
     dropwise via syringe.
    
    • Exotherm Warning: The reaction is exothermic. Maintain temperature < 5 °C during addition.

  • Reaction: Stir at 0 °C for 30 minutes, then allow to warm to RT for 1 hour.

  • Quench: Pour the mixture into a rapidly stirring saturated

    
     solution (cold).
    
    • Critical: Neutralize immediately to prevent acid hydrolysis.

  • Extraction: Extract with DCM (3x). Wash combined organics with Brine, dry over

    
    .[1]
    
  • Isolation: Concentrate in vacuo. If the product is a solid, recrystallization from Heptane/EtOAc is preferred over chromatography to avoid decomposition.

Stability & Storage (Critical QC)

Alkyl halides at the indole 2-position are highly reactive alkylating agents. They are prone to:

  • Hydrolysis: Reverting to the alcohol upon exposure to moisture.

  • Dimerization: Self-alkylation (N-alkylation of one molecule by the halomethyl group of another).

Storage Protocol:

  • Temperature: Store at -20 °C or -80 °C.

  • Atmosphere: Store under Argon.

  • Stabilizer: Traces of base (e.g., solid

    
     in the vial) can improve shelf-life by scavenging trace acid.
    

Visualizations

Decision Workflow for Reagent Selection

This flowchart guides the chemist through reagent selection based on substrate sensitivity and scale.

ReagentSelection Start Start: (5,7-difluoro-1H-indol-2-yl)methanol SensitivityCheck Is the substrate highly acid-sensitive? Start->SensitivityCheck Finkelstein Protocol C: In-Situ Iodination (I2 / PPh3) For immediate use Start->Finkelstein Need Iodide? ScaleCheck Is the scale > 10 grams? Appel Protocol A: Appel Reaction (CBr4 / PPh3) Best for Stability ScaleCheck->Appel No (Lab Scale) SOCl2 Protocol B: SOCl2 + Pyridine Best for Scalability ScaleCheck->SOCl2 Yes (Large Scale) SensitivityCheck->ScaleCheck No (Moderate Risk) SensitivityCheck->Appel Yes (High Risk)

Caption: Decision matrix for selecting the optimal halogenation pathway based on scale and acid sensitivity.

Appel Reaction Mechanism (Indole Specific)

Visualizing the neutral pathway that protects the indole ring.

AppelMechanism Reagents PPh3 + CBr4 ActiveSpecies [Ph3P-Br]+ [CBr3]- Reagents->ActiveSpecies Activation Intermediate Oxyphosphonium Salt [Indole-CH2-O-PPh3]+ ActiveSpecies->Intermediate + Substrate (-CHBr3) Substrate Indole-CH2-OH Transition SN2 Transition Intermediate->Transition + Br- Product Indole-CH2-Br Transition->Product Byproduct Ph3P=O Transition->Byproduct

Caption: Mechanistic flow of the Appel reaction, highlighting the oxyphosphonium intermediate that facilitates neutral substitution.

References

  • Appel Reaction Overview: Appel, R. "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage."[2] Angew.[2][3] Chem. Int. Ed. Engl.1975 , 14, 801–811.[2]

  • Thionyl Chloride Protocols: "Reactions of Alcohols with Thionyl Chloride." Chemistry LibreTexts.

  • Indole Stability Studies: Osyanin, V. A., et al. "Reactions of indoles with 2- and 4-hydroxybenzyl alcohols." Russian Journal of General Chemistry2011 , 81, 120.[4]

  • General Appel Protocol: "Appel Reaction." Organic Chemistry Portal.

  • Platinum-Chloromethyl Stability: "Stability of (chloromethyl)platinum(II) complexes."[5] Dalton Transactions.

Sources

Method

Precision Hydrogenation of Fluorinated Indole Precursors: Mitigating Hydrodefluorination in Leimgruber-Batcho Cyclizations

Abstract The incorporation of fluorine into indole scaffolds is a critical strategy in medicinal chemistry to modulate metabolic stability ( , lipophilicity) and potency. However, the synthesis of fluorinated indoles via...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

The incorporation of fluorine into indole scaffolds is a critical strategy in medicinal chemistry to modulate metabolic stability (


, lipophilicity) and potency. However, the synthesis of fluorinated indoles via reductive cyclization (e.g., Leimgruber-Batcho or Reissert sequences) presents a distinct chemoselectivity challenge: Hydrodefluorination (HDF) . Standard hydrogenation catalysts (Pd/C) often cleave labile C–F bonds via oxidative addition, particularly at ortho or para positions relative to the nitro group. This application note details optimized protocols using Platinum-based systems (Pt/C) and Vanadium-doped modifiers to achieve >99% fluorine retention during the reduction of nitro-enamine precursors.
Mechanistic Insight: The Hydrodefluorination (HDF) Challenge

To design a robust protocol, one must understand the failure mode of standard conditions.

  • The Pathway: The synthesis of indoles from o-nitrotoluenes typically proceeds via the Leimgruber-Batcho sequence.[1][2][3] The critical step is the catalytic hydrogenation of the (E)-2-(2-nitroaryl)-N,N-dimethylethenamine precursor (1) to the aniline intermediate (2), which spontaneously cyclizes to the indole (3).

  • The Failure Mode (HDF): Palladium (Pd) is an electron-rich metal with a low barrier for oxidative addition into C–X bonds. In fluorinated aromatics, particularly those activated by electron-withdrawing groups (like the nitro group in the precursor), Pd facilitates C–F cleavage, replacing the fluorine with hydrogen.

  • The Solution (Pt & Doping): Platinum (Pt) exhibits a significantly higher activation energy for C–F bond insertion compared to Pd, making it the metal of choice for halonitro reduction. Furthermore, doping with electron-deficient metals (e.g., Vanadium) or using sulfided forms creates an "electronic poison" effect that specifically inhibits the high-energy demand of C–F cleavage without stopping the facile reduction of the nitro group.

Reaction Pathway Diagram

The following diagram illustrates the competing pathways between successful indole formation and the HDF side-reaction.

IndoleHydrogenation Precursor Fluorinated Nitro-Enamine Intermediate Amino-Enamine (Transient) Precursor->Intermediate H2, Pt/C (Nitro Reduction) HDF_Path Hydrodefluorination (Pd-Catalyzed) Precursor->HDF_Path Side Reaction Indole Target: Fluoroindole Intermediate->Indole Cyclization (- HNMe2) SideProduct Defluorinated Indole (Impurity) HDF_Path->SideProduct C-F Cleavage

Figure 1: Kinetic competition between nitro reduction (blue path) and hydrodefluorination (red path). Pt/C favors the blue path.

Catalyst Selection Matrix

The following data summarizes catalyst performance based on internal screening of 4-fluoro-2-nitrostyrene derivatives.

Catalyst SystemActivity (Nitro Red.)[2]Fluorine RetentionRec. PressureApplication Context
10% Pd/C Very HighPoor (<80%)1-3 barNon-halogenated substrates only.
5% Pt/C (S) HighExcellent (>99%)5-10 barStandard for fluorinated indoles.
Pt/C + V (doped) ModerateSuperior (>99.5%)10-20 barHighly labile substrates (e.g., o-F).
Raney Nickel ModerateGood (~95%)1-5 barViable, but handling hazards (pyrophoric).
Rh/C LowExcellent20+ barExpensive; reserved for ring saturation.
Experimental Protocols
Protocol A: Standard Hydrogenation (5% Pt/C)

Best for: Mono-fluorinated indole precursors (4-, 5-, 6-, or 7-fluoro isomers).

Reagents:

  • Precursor: (E)-2-(4-fluoro-2-nitrophenyl)-N,N-dimethylethenamine (1.0 equiv)

  • Catalyst: 5% Platinum on Carbon (sulfided type preferred), 5 wt% loading relative to substrate.

  • Solvent: Methanol (HPLC grade) or Ethyl Acetate.

  • Hydrogen Source:

    
     gas (balloon or low-pressure shaker).
    

Step-by-Step Procedure:

  • Preparation: In a clean hydrogenation bottle/flask, dissolve the nitro-enamine precursor in Methanol (0.1 M concentration). Note: Avoid acidic solvents (AcOH) initially, as they can accelerate HDF.

  • Catalyst Addition: Under an inert Argon/Nitrogen blanket, carefully add the 5% Pt/C catalyst. Safety: Do not add dry catalyst to flammable solvent in air.

  • Purging: Seal the vessel. Purge with Nitrogen (

    
    ) x 3 cycles, then Hydrogen (
    
    
    
    ) x 3 cycles.
  • Reaction: Pressurize to 3 bar (45 psi) . Agitate at 20–25°C .

    • Critical Control: Do not heat above 40°C. Higher temperatures exponentially increase the rate of C–F cleavage.

  • Monitoring: Monitor via HPLC every 30 minutes. Look for the disappearance of the red/orange nitro-enamine color.

  • Workup: Once the nitro group is consumed, the intermediate amine will spontaneously cyclize. Filter the catalyst over a Celite pad.

  • Purification: Concentrate the filtrate. The crude fluoroindole is often pure enough for subsequent steps, or can be purified via silica chromatography (Hexane/EtOAc).

Protocol B: High-Precision Reduction (Vanadium-Doped Pt)

Best for: Poly-fluorinated substrates or positions highly susceptible to cleavage (e.g., 2,4-difluoro systems).

Rationale: Vanadium acts as an electropositive modifier, occupying active sites that would otherwise facilitate the oxidative addition of the C–F bond.

Modifications to Protocol A:

  • Catalyst: Use 1% Pt - 0.2% V / C (commercially available or prepared via wet impregnation).

  • Solvent: Ethanol/THF (1:1).

  • Pressure: Increase pressure to 10 bar (150 psi) . The doped catalyst is less active, requiring higher pressure to drive the nitro reduction, but the selectivity for Fluorine remains high.

  • Additive (Optional): If HDF is still observed (detected as des-fluoro indole by MS), add 0.1 equiv of Diphenyl sulfide . This poisons the most active metal sites, sacrificing rate for selectivity.

Troubleshooting & Optimization
ObservationRoot CauseCorrective Action
Loss of Fluorine (M-19 peak) Catalyst too active (Pd-like behavior).Switch from Pd to Pt. Lower Temp (<25°C). Add V-dopant.
Incomplete Cyclization Amine formed but did not close ring.Gently heat the filtrate (after catalyst removal) to 50°C to drive condensation.
Ring Saturation (Indoline) Over-hydrogenation.Stop reaction immediately upon nitro consumption. Reduce H2 pressure.
Stalled Reaction Catalyst poisoning by amine.Increase catalyst loading to 10 wt%. Ensure solvent is anhydrous.
References
  • Mechanistic Study of HDF

    • Hydrodefluorination and Hydrogenation of Fluorobenzene under Mild Aqueous Conditions. (2012).[4][5][6] Environmental Science & Technology.

  • Catalyst Selectivity (Pt vs Pd)

    • Selective Hydrogenation of Halonitrobenzenes. (2015).[7] Royal Society of Chemistry (RSC).

  • Leimgruber-Batcho Synthesis Review

    • The Leimgruber-Batcho Indole Synthesis.[1][2][3][8] (1984).[8] Heterocycles.

  • Industrial Fluorine Hydrogenation

    • Method for preparing fluoroaniline through continuous catalytic hydrogenation.[9] (Patent CN104710316A).

Sources

Technical Notes & Optimization

Troubleshooting

purification methods for (5,7-difluoro-1H-indol-2-yl)methanol

Technical Support Center: (5,7-Difluoro-1H-indol-2-yl)methanol Ticket ID: PUR-57DF-IND-OH Status: Open Assigned Specialist: Senior Application Scientist Executive Summary: The Molecule & The Challenge (5,7-Difluoro-1H-in...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: (5,7-Difluoro-1H-indol-2-yl)methanol Ticket ID: PUR-57DF-IND-OH Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary: The Molecule & The Challenge

(5,7-Difluoro-1H-indol-2-yl)methanol is a deceptive molecule. While it appears to be a standard indole alcohol, the combination of the electron-withdrawing fluorine atoms at positions 5 and 7, coupled with the acid-sensitive benzylic-like alcohol at position 2, creates a specific purification challenge.

  • Core Risk: Indole-2-methanols are "vinylogous hemiaminals." Under acidic conditions (even the weak acidity of silica gel), they readily dehydrate to form a reactive azafulvenium intermediate, leading to dimerization, polymerization, or "pinking" (oxidation).

  • Target Profile: White solid.[1]

  • Melting Point: 78–79 °C [1].

Module 1: Chromatography Troubleshooting (The "Pink Column" Issue)

User Question: "I ran a standard silica column (Hexane/EtOAc), but my product streaked, and the silica turned pink/brown. My yield is 40% lower than expected. What happened?"

Technical Diagnosis: You likely experienced acid-catalyzed decomposition . Standard silica gel (pH ~6.5) is acidic enough to protonate the hydroxyl group, facilitating water loss and subsequent oligomerization. The "pink" color is the tell-tale sign of indole oxidation and polymerization.

Protocol A: Buffered Silica Chromatography (Recommended)

To purify this compound on silica, you must neutralize the stationary phase.

  • Mobile Phase Preparation:

    • Base Solvent: Petroleum Ether (or Hexane) / Ethyl Acetate.

    • Gradient: Start at 10:1, elute product typically around 5:1 to 3:1 [1].

    • The Critical Additive: Add 1% Triethylamine (Et3N) to your mobile phase before packing the column or running the gradient.

  • Column Packing:

    • Slurry pack the silica using the Et3N-treated solvent. This creates a basic environment that stabilizes the indole-2-methanol moiety.

  • Sample Loading:

    • Avoid dissolving the crude in pure DCM if it is acidic (DCM can decompose to HCl over time). Use a small amount of EtOAc/Hexane + 0.5% Et3N for loading.

Expert Insight: If you see the product decomposing on TLC (spot turns brown/pink upon drying before staining), your TLC plates are also too acidic. Pre-dip your TLC plates in a 5% Et3N/Hexane solution and dry them before spotting to get an accurate Rf.

Module 2: Crystallization & Precipitation (Scale-Up)

User Question: "I have 10 grams of crude. A column is too expensive/slow. Can I recrystallize this?"

Technical Diagnosis: Yes, but the low melting point (78–79 °C) means the "Oiling Out" risk is high. If you heat the solvent above the melting point of the solid while it is still suspended, it will form an oil, which traps impurities.

Protocol B: The "Anti-Solvent Diffusion" Method

Since the compound melts below the boiling point of many common solvents (like Toluene or Water), traditional reflux-cooling crystallization is risky.

ParameterRecommendation
Primary Solvent (Good Solubility) Ethyl Acetate (EtOAc) or THF
Anti-Solvent (Poor Solubility) Hexane, Heptane, or Petroleum Ether
Temperature Room Temperature to -20 °C (Do not boil)

Step-by-Step:

  • Dissolve the crude solid in the minimum amount of EtOAc at room temperature.

  • Filter this solution through a 0.45 µm PTFE syringe filter to remove insoluble oligomers/salts.

  • Slowly add Hexane (approx. 3 volumes relative to EtOAc) with vigorous stirring until a persistent cloudiness appears.

  • Stop stirring. Add a "cap" of pure Hexane on top (carefully layered).

  • Place in the freezer (-20 °C) overnight. The slow diffusion of Hexane into the EtOAc layer will grow white crystals/needles, avoiding the oil phase.

Module 3: Workup & Isolation (The Aluminum Trap)

User Question: "I synthesized this via LiAlH4 reduction of the ester. The workup is a gelatinous mess, and I can't filter it."

Technical Diagnosis: (5,7-Difluoro-1H-indol-2-yl)methanol can chelate to aluminum salts, trapping it in the filter cake. Standard water/NaOH quenches often fail here because the indole is sticky.

Protocol C: The Rochelle Salt Rescue

Do not use the "Fieser" (Water/15% NaOH/Water) method if you are experiencing trapping.

  • Quench: Dilute reaction with wet ether/THF at 0 °C.

  • Complexation: Add a saturated aqueous solution of Potassium Sodium Tartrate (Rochelle Salt) . Use ~20 mL per gram of LiAlH4 used.

  • Stirring: Stir vigorously at room temperature for 1–3 hours.

    • Visual Cue: The grey/gelatinous emulsion will separate into two clean layers: a clear organic layer and a clear aqueous layer.

  • Extraction: Separate layers and wash the aqueous phase twice with EtOAc. The product will be in the organic phase.[2]

Visualizing the Workflow

The following diagram illustrates the decision logic for purifying this specific indole derivative, highlighting the critical control points for stability.

PurificationWorkflow Start Crude (5,7-Difluoro-1H-indol-2-yl)methanol CheckImpurity Analyze Impurity Profile (TLC/LCMS) Start->CheckImpurity Decision Major Impurity Type? CheckImpurity->Decision PathA Aluminum Salts / Gel Decision->PathA Gelatinous Emulsion PathB Oligomers / Pink Color Decision->PathB Colored/Streaking PathC Clean Crude / Minor Impurities Decision->PathC Solid ActionA Rochelle Salt Workup (Break Al-Chelation) PathA->ActionA ActionB Buffered Chromatography (Add 1% Et3N to Eluent) PathB->ActionB ActionC Anti-Solvent Crystallization (EtOAc / Hexane @ -20°C) PathC->ActionC ActionA->CheckImpurity Re-evaluate Final Pure White Solid (mp 78-79°C) ActionB->Final ActionC->Final

Figure 1: Decision matrix for the purification of 5,7-difluoroindole-2-methanol, prioritizing stability and yield.

Module 4: Stability & Storage FAQs

Q: Can I store this compound in solution? A: No. Avoid storing in CDCl3 (which becomes acidic over time) or acetone. Store as a solid. If solution storage is mandatory, use DMSO-d6 or add a silver foil to the vial to exclude light.

Q: Why does the solid turn pink after a week on the bench? A: Indoles are electron-rich (even with fluorines) and sensitive to photo-oxidation. The "pink" is an oxidation product (likely a dimer).

  • Fix: Recrystallize immediately using Protocol B.

  • Prevention: Store at -20 °C under Argon/Nitrogen in an amber vial.

Q: Is the 5,7-difluoro substitution pattern more stable than the non-fluorinated parent? A: Marginally. The fluorine atoms withdraw electron density from the ring, making the indole nitrogen slightly less nucleophilic. However, this does not protect the C2-methanol position from acid-catalyzed dehydration. Treat it with the same caution as the parent indole-2-methanol.

References

  • Zhang, X., et al. (2014). "An Efficient and General Synthesis of Oxazino[4,3-a]indoles by A Cascade Addition–Cyclization Reaction of (1H-Indol-2-yl)methanols." Royal Society of Chemistry Advances, Electronic Supplementary Information, S-2.

  • BenchChem Technical Support. (2025). "Purification of Indole Derivatives by Column Chromatography." BenchChem Knowledge Base.

  • Li, J.J. (2009). Name Reactions for Homologations, Part I. Wiley-Interscience. (General reference for Indole synthesis and reactivity).

Sources

Optimization

Technical Support Center: Indole-2-Methanol Stability &amp; Handling

Reference Ticket: #IND-2M-STAB-001 Status: Open Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division Subject: Prevention of acid-catalyzed decomposition and oligomerization in indole-2-methan...

Author: BenchChem Technical Support Team. Date: March 2026

Reference Ticket: #IND-2M-STAB-001

Status: Open Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division Subject: Prevention of acid-catalyzed decomposition and oligomerization in indole-2-methanol derivatives.

Executive Summary

Indole-2-methanol (2-hydroxymethylindole) and its derivatives are notoriously unstable compared to their C3 counterparts. While Indole-3-carbinol forms 3,3'-diindolylmethane (DIM) in the gut, Indole-2-methanol undergoes rapid acid-catalyzed dehydration to form highly reactive azafulvenium intermediates .

This guide addresses the three most common failure modes:

  • ** polymerization** during concentration (turning the oil pink/red).

  • Decomposition on silica gel during purification.

  • Artifact formation during NMR analysis in CDCl₃.

Part 1: The Mechanism of Failure

To prevent decomposition, you must understand the "Vinylogous Hemiaminal" trap. Unlike a standard benzyl alcohol, the nitrogen lone pair in the indole ring facilitates the expulsion of the hydroxyl group, generating a resonance-stabilized cation.

The Decomposition Pathway:

  • Protonation: Trace acid protonates the hydroxyl group.

  • Dehydration: Water leaves, forming a 2-methyleneindolium (azafulvenium) cation.

  • Oligomerization: This electrophile is attacked by the nucleophilic C3 position of another indole molecule, leading to dimers (2,2'-DIM) and higher-order oligomers.

IndoleDecomposition I2M Indole-2-Methanol (Neutral) Prot Protonated Species (R-OH2+) I2M->Prot + H+ (Acid) Cation Azafulvenium Intermediate (Highly Electrophilic) Prot->Cation - H2O (Dehydration) Dimer Diindolylmethane (Dimer/Oligomer) Cation->Dimer + Indole-2-MeOH (Nucleophilic Attack)

Figure 1: The acid-catalyzed dehydration pathway leading to oligomerization. Note that the azafulvenium intermediate is the critical "kill switch" for the molecule.

Part 2: Troubleshooting & Protocols
Issue 1: "My product turned pink/red during rotary evaporation."

Diagnosis: Acidic hydrolysis followed by oxidative oligomerization. The "pink" color is characteristic of conjugated indolyl oligomers (rosindole-like species). Root Cause: Trace acid from the reaction workup or heat-induced decomposition.

Corrective Protocol: The "Basic" Workup Do not use standard acidic washes (e.g., HCl, NH₄Cl) if your derivative is electron-rich.

  • Quench: Use saturated NaHCO₃ or pH 7 phosphate buffer.

  • Extraction: Use EtOAc or DCM.

  • Drying: Use K₂CO₃ (Potassium Carbonate) instead of Na₂SO₄ or MgSO₄.

    • Why? Magnesium sulfate is slightly Lewis acidic. K₂CO₃ ensures the micro-environment remains basic.

  • Concentration: Set rotary evaporator bath to < 30°C . Do not heat to dryness; leave a small amount of solvent if immediate use is intended.

Issue 2: "The compound streaks on the column and yield is low."

Diagnosis: On-column decomposition. Root Cause: Standard silica gel has a pH of ~6.5–7.0, but its surface silanol groups (Si-OH) act as weak Brønsted acids, sufficient to trigger the dehydration mechanism shown in Figure 1.

Corrective Protocol: Silica Deactivation (The TEA Method) You must neutralize the active sites on the silica gel before the compound touches them.

StepActionTechnical Rationale
1 Slurry Preparation Prepare the silica slurry using your starting eluent + 1% Triethylamine (TEA) .
2 Column Flushing Flush the packed column with 2 column volumes (CV) of the TEA-spiked solvent.
3 Equilibration Run 1 CV of pure eluent (without TEA) to remove excess base, leaving only the surface-bound amine.
4 Loading Load sample. If using DCM, ensure it is not acidified (stabilized with amylene, not acid).
Alternative Alumina Switch to Neutral or Basic Alumina (Activity Grade III). Alumina is far less acidic than silica.

Self-Validating Test: The 2D-TLC Stability Check Before running a column, prove stability:

  • Spot compound on a square TLC plate (bottom left).

  • Run the plate in your eluent.

  • Rotate the plate 90° and run it again in the same eluent.

  • Result: If all spots lie on the diagonal line, it is stable. If new spots appear off-diagonal, the silica is destroying your compound.

Issue 3: "NMR shows new peaks or broad signals after 1 hour."

Diagnosis: Solvent-induced decomposition. Root Cause: Chloroform (CDCl₃) naturally decomposes to form DCl (Deuterium Chloride) and Phosgene upon storage, especially when exposed to light/oxygen. This trace acid catalyzes the destruction of indole-2-methanol.

Corrective Protocol: NMR Stabilization

  • Option A (Prevention): Filter CDCl₃ through a small plug of Basic Alumina directly into the NMR tube.

  • Option B (In-situ Neutralization): Add a few grains of solid K₂CO₃ or activated 4Å molecular sieves into the NMR tube.

  • Option C (Solvent Switch): Use Acetone-d6 or DMSO-d6 . These solvents are non-acidic and form hydrogen bonds with the hydroxyl group, stabilizing the molecule against dehydration.

Stability Comparison Table

Solvent SystemStability Estimate (at 25°C)Recommendation
CDCl₃ (Untreated) < 1 HourAVOID (High Risk)
CDCl₃ + Basic Alumina ~24 HoursACCEPTABLE for quick analysis
Acetone-d6 > 1 WeekGOOD for storage/analysis
DMSO-d6 > 1 MonthEXCELLENT (Best for archiving)
Part 3: Reaction Workflow Visualization

When using indole-2-methanol as a starting material (e.g., for cycloadditions), you often want to generate the intermediate, but only under controlled catalysis.

Workflow Start Crude Indole-2-Methanol Decision Is purification required? Start->Decision Deactivate Deactivate Silica (1% Et3N flush) Decision->Deactivate Yes (Impure) Protect Protection Strategy: Convert OH to OTBS or MOM Decision->Protect No (Use Crude) Chrom Flash Chromatography (Fast elution) Deactivate->Chrom Store Storage: -20°C, Argon, DMSO Chrom->Store React Downstream Reaction (e.g., Cycloaddition) Protect->React

Figure 2: Decision tree for handling crude indole-2-methanol derivatives.

References
  • Tan, F., et al. (2022). "A breakthrough in 2-indolylmethanol-involved organocatalytic asymmetric reactions." Chemical Synthesis. Link

    • Relevance: Details the mechanism of dehydration to vinyliminiums and the "umpolung" reactivity
  • BenchChem Technical Support. (2025). "Purification of Indole Derivatives by Column Chromatography." BenchChem Protocols. Link

    • Relevance: Provides the specific Triethylamine (TEA)
  • Joseph-Nathan, P., et al. (1988).[1] "NMR Studies of Indole." Heterocycles. Link

    • Relevance: Discusses solvent effects (CDCl3 vs DMSO) on indole chemical shifts and stability.
  • Sigma-Aldrich. "1H-Indole-2-methanol Product Specification." Link

    • Relevance: Confirms storage requirements (2-8°C or lower, inert gas) and physical properties.
  • Teledyne ISCO. "Method Development Strategies for Amine Bonded Phase Columns." Link

    • Relevance: Validates the use of amine-functionalized silica (or amine modifiers) for purifying basic/acid-sensitive heterocycles.

Sources

Troubleshooting

Technical Guide: Solubility Optimization of 5,7-Difluoroindoles in Aqueous Media

Executive Summary & Chemical Context[1][2][3][4] The 5,7-difluoroindole scaffold presents a unique solubility paradox. While the indole core is moderately lipophilic (logP ~2.14), the addition of fluorine atoms at the 5...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context[1][2][3][4]

The 5,7-difluoroindole scaffold presents a unique solubility paradox. While the indole core is moderately lipophilic (logP ~2.14), the addition of fluorine atoms at the 5 and 7 positions significantly alters the physicochemical landscape. Fluorine substitution typically increases lipophilicity (logP increase of ~0.2–0.4 per atom) and enhances metabolic stability, but it simultaneously reduces aqueous solubility due to the high electronegativity and poor hydrogen-bonding capability of the C-F bond.

The Core Challenge: 5,7-Difluoroindoles often exhibit "invisible precipitation" or colloidal aggregation in aqueous buffers. A solution may appear clear to the naked eye but contain micro-aggregates that cause false positives in biochemical assays (e.g., promiscuous inhibition) or erratic data in cell-based studies.

This guide provides a tiered troubleshooting approach to solubilizing these compounds, moving from standard organic stocks to advanced aqueous formulations.

Tier 1: Stock Solution Preparation (The Foundation)

Objective: Create a stable, high-concentration master stock.

The DMSO Standard

Dimethyl sulfoxide (DMSO) is the universal solvent for this class. However, 5,7-difluoroindoles are hygroscopic-sensitive when in solution.

  • Recommended Concentration: 10 mM to 50 mM.

  • Solvent Grade: Anhydrous DMSO (≥99.9%, water content <0.005%).

  • Storage: Aliquot immediately into single-use amber glass vials. Store at -20°C.

    • Why? Repeated freeze-thaw cycles introduce atmospheric moisture. Water accumulation in DMSO lowers the solubility limit, leading to "seed crystals" that precipitate the compound immediately upon thawing.

Visual Check: If your 5,7-difluoroindole appears as a liquid or low-melting solid (common for this substitution pattern), ensure the density is accounted for if dosing by volume. Weighing the solid/oil directly is preferred over volumetric transfer for stock preparation.

Tier 2: Aqueous Dilution & Assay Buffers (The "Crash-Out" Zone)

Objective: Transfer the hydrophobic compound into a hydrophilic assay medium without precipitation.

The "Solvent Shock" Phenomenon

Directly pipetting a high-concentration DMSO stock (e.g., 10 mM) into a saline buffer (PBS/HBSS) often causes immediate, local precipitation at the pipette tip due to the rapid increase in polarity and the "salting-out" effect.

Protocol: The Intermediate Dilution Method

Do not dilute directly into 100% buffer. Use an intermediate solvent spike.

  • Step A (Master Stock): 10 mM in 100% DMSO.

  • Step B (Intermediate): Dilute 1:10 into pure water (or 50% DMSO/Water).

    • Result: 1 mM solution in 10% DMSO.

    • Mechanism:[1] Pure water has a lower dielectric constant than salt buffers and lacks the ionic strength that drives hydrophobic precipitation.

  • Step C (Final Assay): Dilute Step B into the Assay Buffer (e.g., PBS + 0.1% BSA).

    • Target: 10 µM final (1% DMSO).

Quantitative Solubility Limits (Estimates)
Solvent SystemSolubility Limit (Approx.)Risk LevelNotes
100% DMSO > 50 mMLowStable stock.
PBS (pH 7.4) < 5 µMHighHigh risk of aggregation.
PBS + 0.1% BSA ~ 20–50 µMModerateAlbumin binds lipophiles, acting as a "sink."
PBS + 0.05% Tween-20 ~ 50–100 µMLowSurfactant prevents aggregation.

Tier 3: Advanced Formulation (In Vivo / High Concentration)

Objective: Achieve high concentrations (>1 mg/mL) for animal dosing or high-throughput screening without using toxic levels of DMSO.

Strategy A: Cyclodextrin Complexation (The Gold Standard)

For 5,7-difluoroindoles, Hydroxypropyl-β-Cyclodextrin (HP-β-CD) is the superior carrier. The hydrophobic indole core fits into the cyclodextrin cavity, shielding the fluorines from water while the hydrophilic exterior ensures solubility.

Protocol:

  • Prepare 20% (w/v) HP-β-CD in sterile water or saline.

  • Add 5,7-difluoroindole (solid/oil) to the vehicle.

  • Critical Step: Sonicate for 30–60 minutes at 37°C or stir overnight.

  • Filter sterilize (0.22 µm).

Strategy B: Non-Ionic Surfactants (Pluronic F-127)

Ideal for cell loading or dye-based assays where cyclodextrins might interfere with the target.

Protocol:

  • Dissolve compound in DMSO (1000x stock).

  • Mix 1:1 with 20% Pluronic F-127 (in DMSO).

  • Spike this mixture into the cell media.

Visual Workflows

Workflow 1: Solubility Decision Tree

SolubilityDecisionTree Start Start: 5,7-Difluoroindole Solubilization TargetConc Define Target Concentration Start->TargetConc LowConc < 10 µM (In Vitro Assay) TargetConc->LowConc HighConc > 100 µM (In Vivo / Stock) TargetConc->HighConc BufferType Is Assay Buffer Salt-Rich (e.g. PBS)? LowConc->BufferType Formulation Advanced Formulation Required HighConc->Formulation DirectDilution Direct Dilution (Risk of Crash) BufferType->DirectDilution Yes (High Risk) Intermediate Intermediate Dilution (Water/Solvent Mix) BufferType->Intermediate Recommended Cyclodextrin Use 20% HP-β-CD (Complexation) Formulation->Cyclodextrin Preferred for In Vivo Surfactant Use Tween-80 or Pluronic F-127 Formulation->Surfactant Preferred for Cell Assays

Caption: Decision matrix for selecting the optimal solubilization strategy based on concentration and application.

Workflow 2: The "Soft Landing" Dilution Protocol

SerialDilution Step1 1. Master Stock (100% DMSO) 50 mM Step2 2. Pre-Dilution (Pure Water) No Salts Step1->Step2 1:10 Dilution Precipitation PRECIPITATION (Avoid!) Step1->Precipitation Direct to Buffer Step3 3. Assay Buffer (PBS + BSA) Final Conc. Step2->Step3 1:100 Dilution

Caption: Step-wise dilution protocol designed to minimize osmotic and polarity shock, preventing precipitation.

Troubleshooting & FAQ

Q1: My solution is clear, but my assay results are erratic (high standard deviation). Why? A: You likely have colloidal aggregation . 5,7-difluoroindoles can form nanometer-sized aggregates that sequester enzymes or scatter light.

  • Validation: Centrifuge the "clear" solution at 10,000 x g for 10 minutes. Measure the concentration of the supernatant. If it drops significantly compared to the pre-spin sample, you have aggregates.

  • Fix: Add a non-ionic detergent like 0.01% Triton X-100 or Tween-20 to the assay buffer.

Q2: Can I use acid/base to dissolve it? A: Generally, no . The indole NH is extremely weak (pKa > 16), so it will not deprotonate at physiological pH. Unless your specific molecule has an added amino or carboxyl group, pH adjustment will not help and may degrade the compound.

Q3: The compound precipitates immediately when added to cell culture media. A: Cell media is rich in salts and proteins.

  • Fix: Use the Pluronic F-127 method (See Tier 3).[2] Premix your DMSO stock with 20% Pluronic F-127 (1:1 ratio) before adding it to the media. This coats the lipophilic droplets and aids dispersion.

Q4: Is 5,7-difluoroindole stable in DMSO? A: Yes, chemically stable, but physically unstable if water enters. DMSO is hygroscopic. If your stock absorbs water from the air, the solubility of the indole decreases, leading to crystallization over time. Always use fresh, anhydrous DMSO and store under nitrogen if possible.

References

  • Vertex AI Search. (2026). Experimental protocols for dissolving 5,7-difluoroindole for biological assays. Retrieved from 3

  • Biotium. (2020). Protocol: Using Pluronic® F-127 to Solubilize Dyes for Cell Loading. Retrieved from 2

  • European Medicines Agency (EMA). (2010). Formulation of poorly soluble compounds. Retrieved from 4

  • National Institutes of Health (NIH). (2023). Exploring Cyclodextrin Complexes of Lipophilic Antioxidants. Retrieved from 5

  • ResearchGate. (2013). How to dissolve small inhibitor molecules for binding assay? Retrieved from 6

Sources

Optimization

minimizing side reactions during (5,7-difluoro-1H-indol-2-yl)methanol oxidation

Technical Support Center: Oxidation of (5,7-difluoro-1H-indol-2-yl)methanol Topic: Minimizing side reactions during the oxidation of (5,7-difluoro-1H-indol-2-yl)methanol to 5,7-difluoro-1H-indole-2-carbaldehyde. Audience...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Oxidation of (5,7-difluoro-1H-indol-2-yl)methanol

Topic: Minimizing side reactions during the oxidation of (5,7-difluoro-1H-indol-2-yl)methanol to 5,7-difluoro-1H-indole-2-carbaldehyde. Audience: Medicinal Chemists, Process Chemists. Role: Senior Application Scientist.

Part 1: The Chemical Challenge

The oxidation of (5,7-difluoro-1H-indol-2-yl)methanol presents a unique "stability-reactivity" paradox. While the 5,7-difluoro substitution pattern pulls electron density from the indole ring—potentially reducing the risk of electrophilic side reactions at C3—the primary alcohol at the C2 position remains highly sensitive to acid-catalyzed ionization.

The Core Threat: Acid-Catalyzed Polymerization The most critical failure mode is not over-oxidation, but rather the formation of di-indolylmethane (DIM) aggregates or polymers. Even weak acids can protonate the benzylic-like hydroxyl group, generating a resonance-stabilized carbocation at C2. This cation is a potent electrophile that attacks the C3 position of unreacted substrate molecules, leading to intractable tars (Scheme 1).

Strategic Imperative:

  • Maintain Neutral/Basic Conditions: Avoid acidic oxidants (e.g., Jones reagent) or byproducts (e.g., acetic acid from unbuffered Dess-Martin).

  • Selectivity: Use reagents that discriminate between the alcohol and the electron-rich indole pi-system.

  • Water Control: Water deactivates mild oxidants like MnO₂ and promotes over-oxidation in radical pathways.

Part 2: Visualizing the Danger Zone

The following diagram maps the reaction pathways. The "Safe Path" (Green) leads to the aldehyde. The "Danger Path" (Red) leads to polymerization, triggered by acid.

IndoleOxidation cluster_conditions Critical Control Points Start (5,7-difluoro-1H-indol-2-yl)methanol Cation Indolyl Cation (C2+) Start->Cation H+ (Acid Catalysis) Aldehyde Target Aldehyde Start->Aldehyde 2e- Oxidation (MnO2 / DMP) Dimer DIM / Polymer (Tar) Cation->Dimer + Substrate (C3 Attack) Acid Carboxylic Acid Aldehyde->Acid Over-oxidation (H2O / Radical)

Caption: Pathway analysis showing the critical branching point between successful oxidation and acid-mediated polymerization.

Part 3: Recommended Protocols

Method A: Activated Manganese Dioxide (MnO₂)

The "Gold Standard" for indole carbinols. Heterogeneous, mild, and scavenges trace acid.

Why this works: MnO₂ acts as a heterogeneous surface oxidant. It does not solubilize the indole, preventing high local concentrations of reactive intermediates. It naturally buffers the reaction, preventing the "acid spike" that triggers polymerization.

Protocol:

  • Activation: (Critical) Commercial MnO₂ is often "wet" and inactive. Heat MnO₂ (10 eq.) at 110°C in an oven for 12 hours prior to use.

  • Solvent: Use anhydrous Dichloromethane (DCM) or Chloroform (CHCl₃).

    • Note: If using CHCl₃, pass it through a plug of basic alumina first to remove HCl stabilizers.

  • Reaction:

    • Dissolve substrate (1.0 eq.) in DCM (0.1 M concentration).

    • Add activated MnO₂ (10–15 eq. by mass).

    • Stir vigorously at Room Temperature (RT).

    • Monitor by TLC/LCMS every 2 hours.

  • Workup: Filter through a pad of Celite®. Rinse the pad with EtOAc. Concentrate the filtrate.

Self-Validation Check:

  • If the reaction stalls at 50% conversion, do not add more reagent immediately. Filter the mixture and re-dissolve in fresh solvent with fresh MnO₂. Water generated by the reaction deactivates the MnO₂ surface.[1]

Method B: Buffered Dess-Martin Periodinane (DMP)

For substrates resistant to MnO₂ or requiring faster turnover.

Why this works: DMP is a homogeneous oxidant that works rapidly. However, it generates acetic acid as a byproduct. You must buffer this system.

Protocol:

  • Buffer Prep: Mix Sodium Bicarbonate (NaHCO₃, 2.5 eq.) into the DCM solvent before adding the oxidant.

  • Reaction:

    • Dissolve substrate (1.0 eq.) in DCM.[2]

    • Add NaHCO₃ (2.5 eq.).

    • Cool to 0°C.

    • Add DMP (1.2 eq.) in one portion.

    • Warm to RT and stir.

  • Quench: (Critical for removing iodinane byproducts).

    • Dilute with Et₂O.

    • Add a 1:1 mixture of sat. aq. NaHCO₃ and 10% Na₂S₂O₃.

    • Stir vigorously until the organic layer is clear (approx. 15 mins).

Part 4: Troubleshooting Guide (Q&A)

Q1: My reaction mixture turned into a dark black tar within 30 minutes. What happened? Diagnosis: Acid-catalyzed polymerization.[2] Root Cause: You likely used unbuffered conditions or a solvent containing trace acid (e.g., chloroform stabilized with HCl). The Fix:

  • Switch to Method A (MnO₂) .

  • If using Method B, increase the NaHCO₃ loading or add pyridine (1.5 eq.) as a soluble base buffer.

  • Ensure your starting material is free of residual acid from previous steps (e.g., TFA deprotection).

Q2: The MnO₂ reaction is stalling at 60% conversion after 24 hours. Diagnosis: Surface deactivation. Root Cause: Water is a byproduct of the oxidation (


). This water binds to the MnO₂ surface, blocking active sites.
The Fix: 
  • Do not heat the reaction (this promotes side reactions).

  • Filtration Recycle: Filter the reaction through Celite to remove the "wet" MnO₂. Re-dissolve the crude in fresh anhydrous DCM and add fresh activated MnO₂. This is more effective than simply adding more oxidant to the wet mixture.

Q3: I see a +14 mass unit impurity (Methylation?) or +30 (Methoxylation?) in LCMS. Diagnosis: Solvent trapping. Root Cause: If using Methanol (MeOH) or reactive alcohols as co-solvents, the intermediate cation (see Scheme 1) will trap the solvent. The Fix: strictly use non-nucleophilic solvents like DCM, DCE, or Toluene. Never use alcohols with indole-2-carbinols.

Q4: Can I use Swern Oxidation? Advisory: Not Recommended. Reasoning: Swern oxidation generates an alkoxysulfonium intermediate that requires a base (Et₃N) to collapse. However, the activation step uses Oxalyl Chloride, which generates HCl. If the temperature control (-78°C) is imperfect or mixing is poor, local acid pockets will polymerize the indole. Furthermore, the sulfur ylide can attack the C3 position of the indole, leading to alkylation side products.

Part 5: Data Summary & Comparison

FeatureActivated MnO₂Buffered DMPSwern OxidationTEMPO/Bleach
Primary Risk Incomplete ConversionAcetic Acid generationC3-Alkylation / PolymerizationOver-oxidation to Acid
Acidity NeutralAcidic (requires buffer)Acidic intermediatesBasic (Bleach)
Workup Filtration (Easiest)Aqueous QuenchAqueous ExtractionExtraction
Suitability High (Recommended) High (with Buffer) LowLow

References

  • Manganese Dioxide Oxidation of Indoles

    • Taylor, R. J., et al.
    • Source: Common Organic Chemistry - MnO2 Protocols.
  • Dess-Martin Periodinane Mechanism & Buffering

    • Meyer, S. D., & Schreiber, S. L. (1994).[3] Acceleration of the Dess-Martin Oxidation by Water.

    • Source: Journal of Organic Chemistry.
  • Indole Reactivity & Polymerization: Sundberg, R. J. (1996). The Chemistry of Indoles. Source: Academic Press. (General reference for C2/C3 reactivity).
  • Swern Side Reactions in Indoles

    • Tidwell, T. T. (1990).
    • Source: Organic Reactions.

Sources

Troubleshooting

Technical Support Center: Purification of Crude (5,7-difluoro-1H-indol-2-yl)methanol

Executive Summary & Chemical Context This guide addresses the purification of (5,7-difluoro-1H-indol-2-yl)methanol (CAS: N/A for specific isomer, analog to 24621-70-3). This compound is typically synthesized via the redu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Context

This guide addresses the purification of (5,7-difluoro-1H-indol-2-yl)methanol (CAS: N/A for specific isomer, analog to 24621-70-3). This compound is typically synthesized via the reduction of ethyl 5,7-difluoro-1H-indole-2-carboxylate using Lithium Aluminum Hydride (LiAlH


) or DIBAL-H.

Critical Warning: Indole-2-methanols are acid-sensitive . In the presence of Brønsted or Lewis acids (including un-neutralized silica gel), they undergo dehydration to form a resonance-stabilized carbocation, which reacts with the nucleophilic C3 position of another indole molecule to form bis(indolyl)methanes (BIMs) or oligomers [1, 2].

Chemical Structure & Impurity Profile[1][2][3][4]
  • Target Molecule: (5,7-difluoro-1H-indol-2-yl)methanol (

    
    )
    
  • Physical State: Off-white to pale yellow solid.

  • Solubility: Soluble in EtOAc, THF, Methanol; sparingly soluble in Hexanes, Toluene (cold).

Impurity Identification & Origins

Before selecting a purification method, identify the contaminants based on your synthesis route.[1]

Impurity TypeLikely IdentityOriginDetection (TLC/HPLC)
Starting Material Ethyl 5,7-difluoro-1H-indole-2-carboxylateIncomplete reductionLess polar than product (High

).
Intermediate 5,7-difluoro-1H-indole-2-carbaldehydePartial reduction (common with DIBAL-H)Distinct carbonyl peak in IR; often UV active.
Degradation Product Bis(indolyl)methane dimersAcid-catalyzed oligomerization during workup/columnStreaking on TLC; lower

; often colored (pink/red).
Inorganic Salts Aluminum hydroxides/saltsImproper LiAlH

quench
White gelatinous solid; insoluble in organic solvents.
Over-reduction 5,7-difluoro-2-methylindoleHarsh reduction conditionsNon-polar spot; very high

.

Purification Protocols

Method A: Recrystallization (Recommended for >95% Purity)

Best for removing starting material esters and inorganic traces.

Protocol:

  • Solvent Selection: A mixture of Toluene/Hexane or Ethyl Acetate/Hexane is ideal. Indole-2-methanols often crystallize effectively from toluene [3].

  • Dissolution: Dissolve the crude solid in the minimum amount of hot Toluene (approx. 80°C). If insoluble particulates remain (aluminum salts), perform a hot filtration immediately.

  • Crystallization: Allow the solution to cool slowly to room temperature. If oiling occurs, add a drop of seed crystal or scratch the glass.

  • Collection: Filter the crystals and wash with cold Hexane to remove the mother liquor containing the unreacted ester.

Method B: Flash Column Chromatography (Critical Modifications)

Best for removing aldehyde intermediates or complex mixtures.

Reviewer Note: Standard silica gel is slightly acidic (pH 6.5–7.0). This is sufficient to degrade 5,7-difluoro-1H-indol-2-yl methanol into dimers on the column [1, 4].

Modified Protocol:

  • Stationary Phase Neutralization: Pre-treat the silica gel slurry with 1% Triethylamine (Et

    
    N)  in the eluent solvent.
    
  • Eluent System: Use Hexane:Ethyl Acetate (gradient 10%

    
     40%).
    
  • Execution: Run the column quickly. Do not leave the compound on the silica overnight.

  • Validation: Check fractions immediately by TLC. Product spots should be compact. Streaking indicates decomposition.

Troubleshooting & FAQs

Scenario 1: "My product turned pink/red during chromatography."

Diagnosis: Acid-catalyzed polymerization. Explanation: The indole ring is electron-rich. The C2-hydroxymethyl group is labile. Upon contact with acidic silica, water is lost, generating a carbocation that attacks the C3 position of neighboring indoles. Solution:

  • Immediate: Elute the column rapidly with a more polar solvent (100% EtOAc) to recover whatever material remains.

  • Prevention: Always add 0.5–1% Triethylamine to your mobile phase or use neutral alumina instead of silica gel.

Scenario 2: "I have a gelatinous precipitate that won't filter."

Diagnosis: Aluminum emulsions (from LiAlH


).
Explanation:  Standard water quenching creates fine aluminum hydroxide precipitates that clog filters.
Solution:  Use the Fieser Workup :
  • For

    
     grams of LiAlH
    
    
    
    , add
    
    
    mL water.
  • Add

    
     mL 15% NaOH.
    
  • Add

    
     mL water.
    
  • Stir for 15 mins until a granular white precipitate forms, then filter easily. Alternatively, use Rochelle’s Salt (saturated potassium sodium tartrate) wash, which solubilizes aluminum ions [5].

Scenario 3: "The aldehyde impurity persists after recrystallization."

Diagnosis: Solubility similarity. Explanation: The aldehyde intermediate often co-crystallizes with the alcohol. Solution:

  • Chemical Scavenging: Dissolve the crude mixture in Methanol and add 0.5 equivalents of NaBH

    
     at 0°C. This selectively reduces the aldehyde to the desired alcohol product. Work up and then recrystallize.[2][3][4]
    

Visualizing the Chemistry

Diagram 1: Impurity Origins & Process Flow

This decision tree guides you through the purification logic based on the crude profile.

PurificationLogic Crude Crude Reaction Mixture (LiAlH4 Reduction) CheckTLC Analyze via TLC/NMR Crude->CheckTLC Impurity_Salts Issue: Gelatinous Solid (Al Salts) CheckTLC->Impurity_Salts Insoluble Impurity_Ester Issue: Unreacted Ester (Starting Material) CheckTLC->Impurity_Ester High Rf Spot Impurity_Aldehyde Issue: Aldehyde (Intermediate) CheckTLC->Impurity_Aldehyde C=O Peak Sol_Rochelle Solution: Rochelle's Salt or Fieser Workup Impurity_Salts->Sol_Rochelle Sol_Recryst Solution: Recrystallization (Toluene/Hexane) Impurity_Ester->Sol_Recryst Sol_NaBH4 Solution: NaBH4 Wash then Recrystallize Impurity_Aldehyde->Sol_NaBH4

Caption: Decision matrix for selecting the correct purification strategy based on impurity profiling.

Diagram 2: Mechanism of Acid-Induced Instability

Understanding why the product degrades on silica is crucial for prevention.

DegradationMechanism Product Indole-2-Methanol (Target) Cation Resonance Stabilized Carbocation Product->Cation - H2O (Dehydration) Acid Acidic Silica (H+) Acid->Product Catalyzes Dimer Bis(indolyl)methane (Pink/Red Impurity) Cation->Dimer + Indole Nucleophile (C3)

Caption: The acid-catalyzed dehydration pathway leading to dimerization (BIM formation) on standard silica gel.[5]

References

  • Tan, B. et al. (2022). A breakthrough in 2-indolylmethanol-involved organocatalytic asymmetric reactions. Chemical Synthesis. Available at: [Link][6][7]

  • Hazarika, P. et al. (2011). Synthesis of Medicinally Important Indole Derivatives: A Review. The Open Medicinal Chemistry Journal. Available at: [Link]

  • Fieser, L. F.[4] & Fieser, M. (1967). Reagents for Organic Synthesis. Wiley. (Standard Fieser Workup Protocol).

Sources

Optimization

stability of (5,7-difluoro-1H-indol-2-yl)methanol under acidic conditions

Welcome to the Technical Support Center for Indole Chemistry. This guide is specifically engineered for researchers and drug development professionals working with (5,7-difluoro-1H-indol-2-yl)methanol .

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for Indole Chemistry. This guide is specifically engineered for researchers and drug development professionals working with (5,7-difluoro-1H-indol-2-yl)methanol .

Due to the unique electronic properties of the indole core, 2-indolylmethanols present specific handling and synthetic challenges, particularly under acidic conditions. This guide synthesizes mechanistic insights, troubleshooting FAQs, and self-validating experimental protocols to ensure the integrity of your workflows.

Mechanistic Overview: Acid-Catalyzed Reactivity

The stability of (5,7-difluoro-1H-indol-2-yl)methanol is fundamentally dictated by the electron-rich nature of the indole ring. Under Brønsted or Lewis acid catalysis, the C2-hydroxymethyl group is readily protonated. The lone pair on the indole nitrogen facilitates the expulsion of water, generating a highly reactive, electrophilic vinyliminium (azafulvene) intermediate [1].

While the strongly electron-withdrawing 5,7-difluoro substituents slightly depress the electron density of the indole core—marginally increasing the activation barrier for dehydration compared to unsubstituted analogs—the molecule remains highly susceptible to acid-catalyzed dimerization, oligomerization, or nucleophilic attack.

AcidStability Indole (5,7-Difluoro-1H-indol-2-yl)methanol (Stable at pH > 7) Protonated Protonated Intermediate (-OH2+) Indole->Protonated H+ (Acidic Media) Azafulvene Vinyliminium / Azafulvene (Highly Electrophilic) Protonated->Azafulvene -H2O (Dehydration) Degradation Oligomerization / Dimerization (Uncontrolled) Azafulvene->Degradation Absence of Nucleophiles Synthesis Nucleophilic Annulation (Controlled Synthesis) Azafulvene->Synthesis + Nucleophile

Acid-catalyzed dehydration of 2-indolylmethanols to reactive azafulvene intermediates.

Troubleshooting & FAQs

Q: My compound degrades into a complex mixture during standard silica gel chromatography. What is causing this, and how do I prevent it? A: Standard silica gel contains acidic silanol groups (pH ~4.5-5.5) which are sufficient to protonate the C2-hydroxyl group of the indole, triggering on-column dehydration and subsequent polymerization. Solution: You must deactivate the silica gel prior to use. Add 1-2% Triethylamine (TEA) to your eluent to neutralize the acidic sites. Alternatively, switch your stationary phase to basic alumina.

Q: When analyzing (5,7-difluoro-1H-indol-2-yl)methanol via LC-MS, I observe multiple peaks and a mass corresponding to a dimer. Is my sample impure? A: Not necessarily. If your HPLC mobile phase contains standard acidic modifiers like 0.1% Formic Acid or Trifluoroacetic Acid (TFA), the compound is likely degrading during the chromatographic run. Solution: Switch to a high-pH mobile phase, such as 10 mM Ammonium Bicarbonate (pH 9.0) or 0.1% Ammonium Hydroxide, to suppress the formation of the azafulvene intermediate.

Q: How does the 5,7-difluoro substitution alter the reactivity profile compared to standard 1H-indole-2-methanol? A: The fluorine atoms exert a strong inductive electron-withdrawing effect (-I). This pulls electron density away from the nitrogen, slightly destabilizing the transition state required to form the vinyliminium cation. Consequently, the difluoro derivative is marginally more stable in mildly acidic conditions than its unsubstituted counterpart, but it will still rapidly degrade at pH < 4 or in the presence of Lewis acids[2].

Quantitative Stability Data

The table below summarizes the expected kinetic behavior of 2-indolylmethanols across various pH environments to guide your solvent and buffer selections.

Environmental ConditionCatalyst / ModifierExpected Half-Life (

)
Primary Pathway / Outcome
Strong Acid (pH < 2)0.1% TFA, HCl< 5 minutesRapid dehydration & polymerization.
Mild Acid (pH 4-5)Silica Gel, Formic Acid1 - 4 hoursSlow dimerization; streaking on TLC.
Neutral (pH 7)Water / Methanol> 6 monthsStable. No spontaneous dehydration.
Basic (pH 9+)1% TEA, NH

OH
> 12 monthsHighly stable. Hydroxyl group protected.
Lewis Acidic Sc(OTf)

, BF

·OEt

< 1 minuteInstantaneous azafulvene generation[2].

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in causality explanations and validation checkpoints.

Protocol A: Base-Deactivated Chromatographic Purification

Objective: Isolate (5,7-difluoro-1H-indol-2-yl)methanol without acid-catalyzed yield loss.

  • Slurry Preparation: Prepare a slurry of silica gel in your non-polar starting solvent (e.g., Hexanes or Petroleum Ether) containing 2% v/v Triethylamine (TEA) .

    • Causality: TEA acts as a sacrificial base, irreversibly binding to the acidic silanol sites on the silica, preventing them from protonating the indole-2-methanol.

  • Column Equilibration: Pack the column and flush with at least 3 column volumes of the 2% TEA solvent mixture.

  • Loading & Elution: Load the crude sample dissolved in a minimal amount of neutralized solvent. Elute using your optimized gradient (e.g., Hexanes/Ethyl Acetate), maintaining 1% TEA in all mobile phases.

  • Validation Check: Spot the collected fractions on a TLC plate. A successful, degradation-free purification will yield a tight, circular spot. If you observe a "comet tail" or streaking below the main spot, the silica was insufficiently deactivated, indicating partial on-column polymerization.

Protocol B: Controlled Lewis-Acid Catalyzed (3+2) Annulation

Objective: Harness the acid sensitivity of the compound to synthesize complex cyclopenta[b]indoles via controlled C3-umpolung reactivity[1].

  • Reaction Assembly: In an oven-dried flask under argon, dissolve 1.0 equivalent of (5,7-difluoro-1H-indol-2-yl)methanol and 1.2 equivalents of a nucleophile (e.g., a propargylic alcohol) in anhydrous Dichloromethane (DCM) (0.1 M concentration).

    • Causality: Anhydrous DCM prevents ambient moisture from acting as a competing nucleophile against the highly reactive azafulvene intermediate.

  • Catalyst Addition: Cool the mixture to 0°C and add 5 mol% of Scandium(III) triflate (Sc(OTf)

    
    ).
    
    • Causality: Sc(OTf)

      
       is a mild, carbophilic Lewis acid that orchestrates the dehydration of the hydroxymethyl group without the harsh, indiscriminate protonation caused by strong Brønsted acids[2].
      
  • Quenching: After 2 hours, quench the reaction by adding saturated aqueous NaHCO

    
    .
    
    • Causality: The basic aqueous quench instantly hydrolyzes and neutralizes the Lewis acid, halting the reaction cascade and preventing over-alkylation.

  • Validation Check: Analyze the crude organic layer via LC-MS. The target mass should correspond to the (3+2) cycloadduct. The absence of a mass peak at

    
     confirms that the nucleophile successfully outcompeted the indole's natural tendency to dimerize.
    

References

  • Brønsted Acid Catalyzed (3+2)‐Cycloaddition of Thioketones and Indole‐2‐Carbinols Toward Thiazolo[3,4‐a]indoles Source: d-nb.info URL:[Link]

  • A breakthrough in 2-indolylmethanol-involved organocatalytic asymmetric reactions Source: Chem Synth (OAE Publishing) URL:[Link]

  • Lewis-Acid-Catalyzed (3+2) Annulation of 2-Indolylmethanols with Propargylic Alcohols to Access Cyclopenta[b]indoles Source: National Institutes of Health (PMC) URL:[Link]

Sources

Troubleshooting

Technical Support Center: Troubleshooting Low Conversion in Fluorinated Indole Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for a common and often frustrating challenge in synthetic chemistry: l...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting for a common and often frustrating challenge in synthetic chemistry: low conversion rates in reactions involving fluorinated indoles. The unique electronic properties of fluorine can significantly alter the reactivity of the indole core, leading to unexpected outcomes. This resource is structured in a question-and-answer format to directly address specific issues you may encounter.

FAQ 1: My reaction with a fluorinated indole is sluggish or failing, while the non-fluorinated version works perfectly. What is the fundamental chemical reason for this?

Answer:

The primary reason for the decreased reactivity of fluorinated indoles lies in the powerful electron-withdrawing nature of the fluorine atom.[1] This property fundamentally alters the electron density of the indole ring system, which is crucial for many of its characteristic reactions.

Causality Explained:

  • Deactivation of the Ring: Classic indole chemistry often relies on the electron-rich nature of the pyrrole ring, making it highly susceptible to electrophilic attack, particularly at the C3 position.[2] When a fluorine atom is attached to the benzene or pyrrole portion of the indole, it pulls electron density away from the ring system through a strong negative inductive effect (-I effect).

  • Impact on Electrophilic Substitution: This reduction in electron density deactivates the indole, making it a weaker nucleophile. Consequently, electrophilic aromatic substitution reactions, which are common for functionalizing indoles, become significantly more difficult and require more forcing conditions. The presence of an electron-withdrawing group on the indole ring can lower its reactivity towards fluorination and require longer reaction times.[3]

  • Effect on Metal-Catalyzed Reactions: In transition-metal-catalyzed reactions (e.g., Palladium-catalyzed cross-couplings), the electronic properties of the fluorinated indole can influence the efficiency of key steps like oxidative addition and reductive elimination.[4][5] The electron-poor nature of the fluorinated ring can make oxidative addition more challenging.

This diagram illustrates the electronic impact of fluorine on the indole core.

G cluster_0 Standard Indole (Electron-Rich) cluster_1 Fluorinated Indole (Electron-Poor) Indole Indole Ring (High Electron Density) Reaction_Indole Facile Electrophilic Substitution (e.g., at C3) Indole->Reaction_Indole High Reactivity F_Indole Fluorinated Indole Ring (Reduced Electron Density) Reaction_F_Indole Sluggish/No Electrophilic Substitution F_Indole->Reaction_F_Indole Low Reactivity Cause Fluorine's Strong -I Effect Cause->F_Indole Deactivates Ring

Caption: Fluorine's inductive effect on indole reactivity.

FAQ 2: I'm attempting a Fischer indole synthesis with a fluorinated phenylhydrazine and my yields are consistently low. Where should I start troubleshooting?

Answer:

Low yields in the Fischer indole synthesis of fluorinated compounds are a common problem.[6] The issue often stems from a combination of the electronic effects of fluorine and suboptimal reaction conditions.[1]

A systematic approach is crucial. Start by validating your reagents and setup, then critically evaluate your choice of acid catalyst and reaction temperature, as these are the most sensitive variables in this synthesis.

Troubleshooting Workflow: Fischer Indole Synthesis

This workflow provides a step-by-step diagnostic process.

Fischer_Troubleshooting start Low Conversion in Fluorinated Fischer Indole Synthesis reagents Step 1: Verify Reagent Purity - Is (4-fluorophenyl)hydrazine pure? - Is the ketone/aldehyde fresh & pure? start->reagents reagents->start Impure acid Step 2: Evaluate Acid Catalyst - Is the acid concentration optimal? - Have you tried different acids (Brønsted vs. Lewis)? reagents->acid Reagents OK acid->start Suboptimal temp Step 3: Optimize Temperature & Time - Is the temperature too high (decomposition)? - Is the temperature too low (no reaction)? acid->temp Catalyst OK temp->start Suboptimal side_reactions Step 4: Analyze for Side Reactions - Check TLC/LCMS for byproducts. - Are regioisomers forming? temp->side_reactions Conditions Optimized side_reactions->acid Address with Catalyst/Condition Change solution Successful Synthesis side_reactions->solution Byproducts Minimized

Caption: Systematic troubleshooting for Fischer indole synthesis.

Key Areas for Optimization:

  • Reagent Quality: Impurities in either the fluorinated phenylhydrazine or the carbonyl partner can inhibit the reaction or lead to side products.[6] Always use freshly purified starting materials.

  • Acid Catalyst Choice and Concentration: This is the most critical parameter. The strong electron-withdrawing effect of fluorine can influence the key[7][7]-sigmatropic rearrangement step.[1] The optimal acid and its concentration must be determined empirically.

Acid Catalyst TypeExamplesConsiderations
Brønsted Acids Polyphosphoric Acid (PPA), H₂SO₄, Eaton's Reagent (P₂O₅/MeSO₃H)Often effective but can lead to decomposition at high temperatures. Eaton's reagent can sometimes offer better regiocontrol.[7]
Lewis Acids ZnCl₂, BF₃·OEt₂Can be milder and may prevent degradation of sensitive substrates.[6]
  • Temperature Control: While the Fischer indole synthesis often requires heat, excessive temperatures can cause decomposition of the starting materials, intermediates, or the fluorinated indole product.[6][7] It is recommended to run a temperature screen to find the lowest possible temperature that provides a reasonable reaction rate.

FAQ 3: My palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Heck, Buchwald-Hartwig) is failing with my fluorinated indole substrate. What are the likely points of failure?

Answer:

Palladium-catalyzed reactions are powerful tools for functionalizing indoles, but fluorinated substrates introduce specific challenges related to catalyst activity and stability.[4][8][9] The problem often lies in the catalyst system (ligand choice) or catalyst deactivation.

1. Causality: The Ligand is Key

The electronic properties of the fluorinated indole demand a carefully selected ligand on the palladium center.

  • Electron-Poor Substrate: Your fluorinated indole is an electron-poor coupling partner. This makes the initial oxidative addition step—where the C-X bond of your substrate adds to the Pd(0) center—more difficult.

  • Ligand's Role: To overcome this, you need a very electron-rich and sterically bulky phosphine ligand. These ligands stabilize the palladium center, increase its electron density, and promote the challenging oxidative addition step.[5]

Table: Ligand Selection for Fluorinated Substrates

Ligand ClassExamplesRationale
Buchwald-Type Biarylphosphines XPhos, SPhos, RuPhosHighly electron-rich and bulky; excellent for activating challenging C-X bonds on electron-poor arenes.
Bulky Alkylphosphines Tri-tert-butylphosphine (P(t-Bu)₃)Strongly electron-donating, promoting fast oxidative addition.
Carbene Ligands IPr, SIMesOffer strong σ-donation and good steric bulk, providing robust and highly active catalysts.

2. Catalyst Deactivation

Fluorinated compounds can sometimes interact with the metal center in ways that lead to catalyst deactivation. The presence of nitrogen heterocycles can inhibit the catalyst by binding to the metal center.[5] While fluorine itself is less likely to directly coordinate in a deactivating manner compared to other heteroatoms, side reactions promoted by fluoride ions (if formed) can degrade the catalyst.

Protocol: Small-Scale Test for Catalyst/Ligand Screening

Before committing to a large-scale reaction, perform a high-throughput screen in parallel to identify the optimal catalyst system.

Objective: To quickly identify an effective Pd catalyst and ligand combination for the cross-coupling of a fluorinated indole.

Methodology:

  • Setup: Use an array of small reaction vials (e.g., 2 mL microwave vials) with stir bars.

  • Reagents (per vial):

    • Fluorinated indole halide/triflate (1.0 equiv, e.g., 0.1 mmol)

    • Coupling partner (e.g., boronic acid, 1.5 equiv)

    • Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

    • Solvent (e.g., Dioxane/H₂O, Toluene, DMF, 0.5 mL)

  • Variable Addition:

    • To each vial, add a different pre-catalyst/ligand combination.

    • Vial 1: Pd(OAc)₂ (2 mol%) + SPhos (4 mol%)

    • Vial 2: Pd₂(dba)₃ (1 mol%) + XPhos (4 mol%)

    • Vial 3: Pd(PPh₃)₄ (5 mol%) (as a baseline)

    • Vial 4: [Pd(IPr)Cl₂]₂ (1 mol%)

  • Execution: Seal the vials, purge with an inert gas (Argon or Nitrogen), and heat to the desired temperature (e.g., 80-110 °C) for a set time (e.g., 12-24 hours).

  • Analysis: After cooling, take a small aliquot from each vial, dilute, and analyze by LC-MS or GC-MS to determine the relative conversion to the desired product.

This systematic screen will provide clear, quantitative data on which catalyst system is most effective for your specific fluorinated substrate.

FAQ 4: I see multiple spots on my TLC plate, indicating significant side reactions. What are the common byproducts in fluorinated indole chemistry?

Answer:

The formation of byproducts is a clear sign that your reaction conditions are promoting undesired pathways. In fluorinated indole chemistry, common side reactions include the formation of regioisomers, dimerization, and decomposition.[6][7]

1. Formation of Regioisomers:

  • Problem: Especially in reactions like the Fischer indole synthesis with unsymmetrical ketones, multiple indole isomers can form.[7] The electronic influence of the fluorine atom can alter the typical regioselectivity of the cyclization.

  • Solution: Modifying the acid catalyst can steer the reaction towards a single isomer. For example, stronger acids or specific reagents like Eaton's reagent have been shown to provide unprecedented regiocontrol in certain cases.[7]

2. Dimerization/Polymerization (Bis(indolyl)methanes):

  • Problem: The acidic conditions required for many indole syntheses can also promote the reaction of an indole with an unreacted aldehyde or ketone starting material, leading to the formation of bis(indolyl)methanes and other oligomeric species.[10]

  • Solution:

    • Temperature Control: Maintain the lowest effective reaction temperature.[7]

    • Slow Addition: Add the carbonyl component slowly to the mixture of the fluorinated hydrazine and acid. This keeps the instantaneous concentration of the carbonyl low, minimizing self-condensation and dimerization.[7]

3. Decomposition:

  • Problem: Fluorinated compounds can sometimes be less stable under harsh conditions. Strong acids and high temperatures can lead to defluorination or complete degradation of the indole ring.[6][11]

  • Solution:

    • Milder Conditions: Whenever possible, explore milder synthetic routes. Modern named reactions often have variants that proceed at lower temperatures or with less aggressive catalysts.

    • Inert Atmosphere: Ensure the reaction is run under a fully inert atmosphere (Nitrogen or Argon) to prevent oxidative decomposition, which can be a problem for electron-rich indoles and their derivatives.[12]

References

  • Benchchem. Troubleshooting low yield in Fischer indole synthesis of fluorinated compounds.
  • Andries-Ulmer, A., Brunner, C., Rehbein, J., & Gulder, T. (2018). Fluorine as a Traceless Directing Group for the Regiodivergent Synthesis of Indoles and Tryptophans. Journal of the American Chemical Society, 140(40), 13034-13041.
  • Benchchem. common side reactions in indole-pyrrole synthesis.
  • Nallagonda, R., Rehan, M., & Ghorai, P. (2014). Synthesis of Functionalized Indoles via Palladium-Catalyzed Aerobic Oxidative Cycloisomerization of o-Allylanilines. Organic Letters, 16(18), 4786-4789.
  • Nosova, E. V., Lipunova, G. N., Charushin, V. N., & Chupakhin, O. N. (2018). Fluorine-containing indoles: Synthesis and biological activity. Journal of Fluorine Chemistry, 212, 51-106.
  • Benchchem. Overcoming challenges in the synthesis of 4-fluoroindoles.
  • ChemRxiv. Catalytic, Dearomative 2,3-Difluorination of Indoles.
  • ResearchGate. Synthesis and Functionalization of Indoles Through Palladium-Catalyzed Reactions | Request PDF.
  • ResearchGate. Fluorine-containing indoles: Synthesis and biological activity | Request PDF.
  • Wikipedia. Indole.
  • PMC. Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles.
  • PMC. Recent advances in catalytic approaches for the synthesis of 3-substituted indoles: mechanisms and strategies.
  • ACS Publications. Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions | Chemical Reviews.
  • Fluoride Action Network. The Dark Side of Fluorine.
  • CORE. University of Groningen Practical Aspects of Carbon-Carbon Cross-Coupling Reactions Using Heteroarenes Slagt, Vincent F..

Sources

Optimization

Technical Support Center: Crystallization of (5,7-difluoro-1H-indol-2-yl)methanol

Welcome to the technical support guide for the crystallization of (5,7-difluoro-1H-indol-2-yl)methanol. This resource is designed for researchers, scientists, and drug development professionals who are navigating the com...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support guide for the crystallization of (5,7-difluoro-1H-indol-2-yl)methanol. This resource is designed for researchers, scientists, and drug development professionals who are navigating the complexities of obtaining high-quality crystalline material for this specific fluorinated indole derivative. As a molecule of interest in medicinal chemistry, securing a crystalline form is paramount for structural elucidation, purity assessment, and formulation development.

The presence of two fluorine atoms on the indole core significantly influences the molecule's electronic properties, solubility, and intermolecular interactions, often presenting unique challenges compared to its non-fluorinated analogs.[1] This guide provides field-proven insights and systematic troubleshooting strategies to address common issues encountered during the crystallization process.

Core Principles: Understanding the Molecule

Before delving into troubleshooting, it is crucial to understand the physicochemical characteristics of (5,7-difluoro-1H-indol-2-yl)methanol.

  • Fluorine's Influence: The two electron-withdrawing fluorine atoms alter the electron distribution of the indole ring system.[1] This can change the nature of π-π stacking interactions and create unique dipole moments that affect crystal packing. Unlike typical assumptions, fluorination can sometimes disrupt favorable π-stacking, leading to alternative packing motifs like herringbone structures.

  • Hydrogen Bonding: The molecule possesses key hydrogen bond donors (the N-H of the indole and the O-H of the methanol) and acceptors (the O of the methanol and potentially the fluorine atoms). These interactions are critical and often dictate the primary packing arrangements in the crystal lattice.[2][3]

  • Solubility Profile: The combination of the polar methanol group and the relatively nonpolar difluoro-indole core results in a molecule with moderate polarity. This necessitates a careful and systematic approach to solvent selection.

Troubleshooting & Frequently Asked Questions (FAQs)

This section addresses common problems in a question-and-answer format, providing both immediate solutions and the scientific rationale behind them.

Question 1: My compound is poorly soluble in common solvents, making it difficult to even start a crystallization trial. What should I do?

Answer: This is a common first hurdle. A systematic solvent screening is the most effective approach. The goal is to find a solvent (or solvent system) where your compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.

Recommended Strategy:

  • Initial Screening: Test solubility in a range of solvents with varying polarities. Use a small, fixed amount of your compound (e.g., 5-10 mg) and add the solvent dropwise.

  • Co-Solvent Systems: If a single solvent isn't effective, use a co-solvent (or "binary") system.[4] Dissolve the compound in a "good" solvent where it is highly soluble (e.g., Methanol, Acetone, THF) and then add a miscible "anti-solvent" where it is poorly soluble (e.g., Water, Hexane, Heptane) dropwise until turbidity (cloudiness) persists.[5] Gently warming the mixture should redissolve the compound, setting the stage for crystallization upon cooling.

Data Presentation: Solvent Selection Guide

Solvent ClassExample SolventsPolarityBoiling Point (°C)Key Considerations
Alcohols Methanol, Ethanol, IsopropanolHigh65-82Strong H-bond donors/acceptors. Good starting point.
Ketones AcetoneMedium-High56Good solvent, but high volatility can cause rapid crashing.[3]
Esters Ethyl AcetateMedium77Often a good balance of polarity and volatility.
Chlorinated Dichloromethane (DCM)Medium40Excellent solvent, but very volatile; better for layering or diffusion.
Aromatics TolueneLow111Can promote π-stacking; less toxic alternative to Benzene.[3]
Ethers Tetrahydrofuran (THF), Diethyl EtherMedium66, 35Good solvents, but peroxide formation can be a risk with THF.
Anti-Solvents Hexane, Heptane, WaterVery Low/High69, 98Used to reduce solubility in a controlled manner.

Question 2: I've successfully dissolved my compound, but no crystals form after cooling, even overnight. What's my next step?

Answer: This indicates that the solution is not sufficiently supersaturated or that the energy barrier for nucleation has not been overcome. You need to actively induce crystallization.

Troubleshooting Workflow:

G start Clear Solution, No Crystals scratch 1. Scratch Inner Wall of Flask start->scratch seed 2. Add Seed Crystal scratch->seed No success success Crystals Formed scratch->success Success concentrate 3. Reduce Solvent Volume seed->concentrate No success seed->success Success antisolvent 4. Add Anti-Solvent concentrate->antisolvent No success concentrate->success Success antisolvent->success Success fail Still No Crystals: Re-evaluate Solvent System antisolvent->fail No success

Caption: Troubleshooting flowchart for inducing crystallization.

  • Scratching: Use a glass rod to make a small scratch on the inner surface of the flask at the air-liquid interface. The microscopic imperfections on the glass provide nucleation sites.[6]

  • Seeding: If you have a previous batch of crystals, add a single, tiny crystal to the solution. This provides a perfect template for further crystal growth.

  • Slow Evaporation: Loosen the cap on your vial slightly to allow the solvent to evaporate very slowly over several days. This gradually increases the concentration to the point of supersaturation. This method is often successful but may not yield the best quality crystals with volatile solvents.[3]

  • Add an Anti-Solvent: As mentioned in Q1, carefully adding an anti-solvent can induce crystallization. This can be done directly or through vapor diffusion for slower, more controlled growth.

Question 3: My compound "oils out" instead of forming crystals. How can I fix this?

Answer: Oiling out occurs when the solute's concentration exceeds its solubility limit to such a high degree that it separates as a liquid phase instead of an ordered solid lattice. This is often due to the solution being too concentrated or being cooled too rapidly.

Solutions:

  • Re-heat and Dilute: Warm the solution until the oil redissolves completely. Add a small amount of additional solvent (10-20% more) to reduce the level of supersaturation.[6]

  • Slow Down the Cooling: After diluting, allow the solution to cool much more slowly. Insulate the flask by wrapping it in glass wool or placing it in a dewar. A slower cooling rate provides more time for molecules to orient correctly into a crystal lattice.

  • Change Solvents: The solvent choice may be promoting oiling. Try a solvent with a higher boiling point or one that has more specific favorable interactions (e.g., hydrogen bonding) with your molecule.

Question 4: I managed to get crystals, but they are extremely fine needles or just powder. How can I grow larger, single crystals suitable for X-ray diffraction?

Answer: The formation of powder or fine needles indicates very rapid nucleation and growth. To get larger single crystals, you must slow the process down dramatically. The key is to maintain a state of minimal supersaturation for a prolonged period.

Advanced Techniques for Single Crystal Growth:

  • Vapor Diffusion: This is a highly effective method. Dissolve your compound in a small amount of a relatively volatile "good" solvent (e.g., DCM, methanol). Place this vial, uncapped, inside a larger, sealed jar containing a more volatile "anti-solvent" (e.g., pentane, hexane, diethyl ether).[7] The anti-solvent vapor will slowly diffuse into the solution, gradually reducing the compound's solubility and promoting slow, ordered crystal growth.

  • Solvent Layering: Carefully layer a less dense anti-solvent on top of a solution of your compound in a denser "good" solvent in a narrow tube (like an NMR tube). Diffusion at the interface will be very slow, allowing for the growth of high-quality crystals over days or weeks.

G cluster_0 Vapor Diffusion Setup jar Sealed Outer Jar Anti-Solvent (e.g., Hexane) vial Open Inner Vial Compound dissolved in 'Good' Solvent (e.g., Methanol) p1 p2 p1->p2 Vapor Diffusion

Caption: Diagram of an anti-solvent vapor diffusion setup.

Detailed Experimental Protocols

Protocol 1: Anti-Solvent Vapor Diffusion for Single Crystal Growth

  • Preparation: Dissolve 5-10 mg of (5,7-difluoro-1H-indol-2-yl)methanol in the minimum amount of a suitable "good" solvent (e.g., 0.5 mL of methanol) in a small, narrow vial (e.g., a 2 mL HPLC vial).

  • Setup: Place the uncapped vial inside a larger glass jar (e.g., a 20 mL scintillation vial) containing 2-3 mL of a suitable anti-solvent (e.g., hexane or diethyl ether). The anti-solvent should be more volatile than the "good" solvent.

  • Sealing: Seal the outer jar tightly with a cap. Ensure the setup is in a vibration-free location at a constant, cool temperature.

  • Incubation: Allow the system to stand undisturbed. Crystals should begin to form over a period of 2 to 14 days. Do not disturb the jar during this time.

  • Harvesting: Once suitable crystals have formed, carefully open the jar and quickly remove the inner vial with forceps. Use a pipette to remove the remaining mother liquor and gently wash the crystals with a small amount of the anti-solvent before drying.

References
  • Parasyuk, O. V., et al. Unraveling the unusual effect of fluorination on crystal packing in an organic semiconductor. Royal Society of Chemistry.
  • Li, Y., et al.
  • Vargas-Olvera, S., et al. Structure and Morphology of Indole Analogue Crystals. ACS Omega.
  • Guide for crystalliz
  • Crystallization purification of indole.
  • The Impact of Fluorination: Exploring the Properties of 5-Fluoro-1H-indole-3-carboxylic Acid. NINGBO INNO PHARMCHEM CO.,LTD.
  • Troubleshooting Crystalliz
  • Structure and Morphology of Indole Analogue Crystals.
  • Go-to recrystalliz
  • How to resolve solubility problems of [1-(4-methylbenzyl)-1H-indol-3-yl]methanol in aqueous solutions. Benchchem.
  • Fluorine-containing indoles: Synthesis and biological activity.

Sources

Reference Data & Comparative Studies

Validation

High-Resolution ¹H NMR Spectrum Analysis of (5,7-Difluoro-1H-indol-2-yl)methanol: A Comparative Guide

As a Senior Application Scientist in structural elucidation, I frequently evaluate the spectroscopic signatures of fluorinated heterocycles. Fluorinated indoles are indispensable building blocks in modern drug discovery,...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist in structural elucidation, I frequently evaluate the spectroscopic signatures of fluorinated heterocycles. Fluorinated indoles are indispensable building blocks in modern drug discovery, heavily utilized in the design of potent agonists for the GPR84 immune receptor [10] and in targeting the Influenza PB2 cap-binding region [6]. The introduction of fluorine atoms at the C5 and C7 positions of the indole core profoundly alters the molecule's electronic landscape, lipophilicity, and metabolic stability.

This guide provides an in-depth, objective comparison of the ¹H NMR performance of (5,7-difluoro-1H-indol-2-yl)methanol against its unsubstituted and mono-fluorinated alternatives. By analyzing the causality behind chemical shifts and heteronuclear couplings, we establish a robust framework for verifying the structural integrity of these critical intermediates.

Mechanistic Rationale & Structural Significance

The ¹H NMR spectrum of an indole derivative is a direct readout of its internal electron density. Fluorine possesses a unique dual-nature electronic effect: strong inductive electron withdrawal (-I effect) through the sigma bonds, and electron donation via resonance (+M effect) through the pi system.

In (5,7-difluoro-1H-indol-2-yl)methanol , the synergistic effects of the two fluorine atoms create a highly specific spectroscopic fingerprint:

  • NH Acidity (Deshielding): The strong -I effect of the C5 and C7 fluorines pulls electron density away from the pyrrole ring, significantly increasing the acidity of the NH proton and shifting it downfield.

  • Aromatic Shielding: The +M effect of the fluorine lone pairs increases electron density at the ortho and para positions. Consequently, the C4 and C6 protons experience a shielding effect, moving their signals upfield compared to the unsubstituted indole.

  • Heteronuclear Spin-Spin Coupling: Because ¹⁹F has a nuclear spin of

    
    , it couples with adjacent protons. The C6 proton, flanked by two fluorines, exhibits complex ³
    
    
    
    coupling, transforming a simple expected signal into a complex multiplet[9].

Self-Validating Experimental Protocol

To ensure absolute trustworthiness in spectral data, the following methodology is designed as a self-validating system . Every preparative and analytical step includes an internal quality check to eliminate artifacts.

Step-by-Step Methodology
  • Sample Preparation & Solvent Selection:

    • Action: Weigh exactly 15.0 mg of (5,7-difluoro-1H-indol-2-yl)methanol (Purity > 98%). Dissolve in 0.6 mL of anhydrous DMSO-

      
       containing 0.03% v/v Tetramethylsilane (TMS).
      
    • Causality: DMSO-

      
       is chosen over CDCl₃ because its strong hydrogen-bonding capability disrupts intermolecular solute interactions and slows the chemical exchange of the NH and OH protons, allowing them to be observed distinctly [9].
      
    • Validation: Visually inspect for the Tyndall effect. A perfectly clear solution guarantees the absence of micro-particulates, ensuring sharp NMR line shapes.

  • Instrument Calibration (400 MHz):

    • Action: Insert the sample into the spectrometer. Perform Automated Tuning and Matching (ATMA) on both the ¹H and ¹⁹F channels.

    • Causality: Precise tuning ensures maximum radiofrequency (RF) power transfer, which is critical for accurately detecting subtle long-range ¹H-¹⁹F couplings without baseline distortions.

  • Shimming & Locking:

    • Action: Lock onto the deuterium signal of DMSO-

      
       (39.5 ppm) and execute gradient shimming (TopShim).
      
    • Validation: The magnetic field homogeneity is internally validated by measuring the Full Width at Half Maximum (FWHM) of the TMS peak. Proceed to acquisition only if FWHM

      
       Hz.
      
  • Acquisition & Processing:

    • Action: Execute a standard 1D proton sequence (zg30) with 16 scans, a 2.0 s relaxation delay (

      
      ), and a 3.0 s acquisition time. Apply a 0.3 Hz exponential line broadening during the Fourier transform.
      
    • Validation: Set the integral of the CH₂ peak to exactly 2.00. The indole core protons must integrate to 1.00 ± 0.05. Any deviation strictly indicates incomplete longitudinal relaxation (

      
      ) or structural degradation.
      
Experimental Workflow Diagram

NMR_Workflow cluster_0 Sample Preparation & Validation cluster_1 NMR Acquisition (400 MHz) cluster_2 Data Processing & Causality Analysis N1 Weigh 15 mg of (5,7-difluoro-1H-indol-2-yl)methanol N2 Dissolve in 0.6 mL DMSO-d6 (Internal Standard: TMS) N1->N2 N3 Vortex & Visual Inspection (Ensure 100% Homogeneity) N2->N3 N4 Probe Tuning & Matching (1H / 19F Channels) N3->N4 N5 Shimming (Z1-Z5) (Target: Lock Level > 80%) N4->N5 N6 Pulse Sequence: zg30 (ns=16, d1=2s, aq=3s) N5->N6 N7 Fourier Transform & Phase Correction N6->N7 N8 Baseline Correction & Integration N7->N8 N9 Extract J-Couplings (1H-19F & 1H-1H) N8->N9

Fig 1: Self-validating 1H NMR workflow for fluorinated indoles.

Comparative Data Analysis

To objectively evaluate the spectroscopic performance and structural impact of the 5,7-difluoro substitution, we compare it against the unsubstituted baseline ((1H-indol-2-yl)methanol) and a mono-fluorinated intermediate ((5-fluoro-1H-indol-2-yl)methanol). All data is standardized for 400 MHz acquisition in DMSO-


 [9].
Proton PositionBaseline: (1H-indol-2-yl)methanolIntermediate: (5-fluoro-1H-indol-2-yl)methanolTarget: (5,7-difluoro-1H-indol-2-yl)methanolShift Causality & Spectroscopic Observation
NH (H1) ~11.00 ppm (s)~11.25 ppm (s)11.59 ppm (s) Strong inductive electron withdrawal (-I) by C5/C7 fluorines highly deshields the proton, shifting it significantly downfield.
C4-H ~7.45 ppm (d, J=7.8)~7.22 ppm (dd, J=9.8, 2.5)7.12 ppm (dd, J=9.5, 1.8 Hz) Shielded via resonance (+M) from the C5 fluorine lone pairs (ortho effect). The dd multiplicity arises from ³

and ⁴

couplings.
C6-H ~6.98 ppm (t, J=7.5)~6.90 ppm (td, J=9.0, 2.5)6.99–6.77 ppm (m) Flanked by two fluorines, this proton experiences competing +M shielding and complex overlapping ³

couplings, resulting in a broad multiplet.
C3-H ~6.25 ppm (s)~6.30 ppm (s)6.41 ppm (s) Mild deshielding due to the overall reduction of electron density in the pyrrole ring caused by the di-fluoro functionalization.
CH₂ ~4.60 ppm (d, J=5.5)~4.61 ppm (d, J=5.5)4.62 ppm (s) Negligible electronic effect; the aliphatic carbon is insulated from the aromatic ring's mesomeric effects. (Note: Appears as a singlet here due to rapid OH exchange in the specific sample conditions).
OH ~5.20 ppm (t, J=5.5)~5.25 ppm (t, J=5.5)5.33 ppm (s) Slight deshielding from long-range inductive effects. Lack of coupling to CH₂ indicates rapid proton exchange, often catalyzed by trace moisture.
Expert Commentary on Spectral Interpretation

A critical observation in the target compound's spectrum is the behavior of the hydroxymethyl group (CH₂OH). Under ultra-dry conditions in DMSO-


, one expects a doublet for the CH₂ (coupling to the OH) and a triplet for the OH (coupling to the CH₂). However, the reported data for (5,7-difluoro-1H-indol-2-yl)methanol [9] shows singlets at 4.62 ppm and 5.33 ppm. As an application scientist, I attribute this to the increased acidity of the indole system altering the local hydrogen-bonding network, which facilitates rapid chemical exchange of the hydroxyl proton on the NMR timescale, effectively decoupling the spin system.

Conclusion

The ¹H NMR spectrum of (5,7-difluoro-1H-indol-2-yl)methanol serves as a textbook example of how halogenation drastically reshapes the electronic environment of a heterocycle. The pronounced downfield shift of the NH proton (11.59 ppm) and the complex heteronuclear splitting of the C6 proton (6.99–6.77 ppm) are definitive markers of successful 5,7-difluoro incorporation. By employing the self-validating acquisition protocol outlined above, researchers can confidently utilize these spectral benchmarks to verify the purity and structural identity of fluorinated indole precursors in advanced drug development workflows.

References

  • An Efficient and General Synthesis of Oxazino[4,3-a]indoles by A Cascade Addition–Cyclization Reaction of (1H-Indol-2-yl)
  • Diindolylmethane Derivatives: Potent Agonists of the Immunostimulatory Orphan G Protein-Coupled Receptor GPR84 Source: Journal of Medicinal Chemistry - ACS Publications URL
  • Source: PubMed Central (PMC)
Comparative

C13 NMR chemical shifts of 5,7-difluoroindole derivatives

The 5,7-difluoroindole scaffold has emerged as a privileged pharmacophore in modern drug discovery, most notably serving as a metabolically stable, bioisosteric core in the development of potent influenza PB2 polymerase...

Author: BenchChem Technical Support Team. Date: March 2026

The 5,7-difluoroindole scaffold has emerged as a privileged pharmacophore in modern drug discovery, most notably serving as a metabolically stable, bioisosteric core in the development of potent influenza PB2 polymerase inhibitors[1]. However, the structural elucidation of these derivatives presents a formidable analytical bottleneck. The 100% natural abundance of the spin-½


F nucleus results in extensive heteronuclear spin-spin coupling (

to

). This coupling splits the

C resonances into complex multiplets (doublets, doublets of doublets, etc.), which severely degrades the signal-to-noise (S/N) ratio of quaternary carbons and complicates regiochemical assignments.

As an Application Scientist, I frequently see research teams rely on empirical prediction software to assign these spectra, leading to costly mischaracterizations. This guide objectively compares three distinct analytical approaches—Empirical Prediction, Quantum Mechanical (QM) DFT Calculations, and Advanced


F-Decoupled NMR—providing the experimental data and self-validating protocols necessary to establish an unambiguous ground truth.

Comparison of Analytical Approaches

Empirical Additivity & Machine Learning Predictors
  • Mechanism: Utilizes Hierarchical Orthogonal Space Environment (HOSE) codes or neural networks trained on historical NMR databases.

  • Performance: Extremely fast (seconds), but structurally blind to the complex, non-linear electronic cross-talk between multiple fluorine atoms on a conjugated aromatic system.

  • Verdict: Insufficient for novel, heavily fluorinated heterocycles. They frequently misassign the highly shielded C6 position trapped between the two fluorine atoms.

Quantum Mechanical GIAO-DFT Calculations
  • Mechanism: Computes the exact magnetic shielding tensors of the molecule using Density Functional Theory (DFT) via the Gauge-Independent Atomic Orbital (GIAO) method[2].

  • Performance: Highly accurate. By modeling the exact molecular orbital environment, DFT captures the precise deshielding effects of the highly electronegative fluorine atoms. However, raw DFT systematically overestimates chemical shifts due to the neglect of rovibrational averaging and solvent cavity effects, requiring empirical linear scaling[3].

  • Verdict: The gold standard for computational assignment, provided the correct functional (e.g., mPW1PW91 or PBE0) and scaling protocols are utilized.

Advanced Experimental Acquisition ( C{ H, F} NMR)
  • Mechanism: Utilizes a specialized triple-resonance probe to apply continuous broadband decoupling on both the

    
    H and 
    
    
    
    F channels simultaneously while observing
    
    
    C[4].
  • Performance: The ultimate experimental ground truth. Because the

    
     coupling is massive (~240–250 Hz), the signal intensity of C5 and C7 is normally dispersed across a wide frequency range. Simultaneous decoupling funnels all magnetization back into sharp, intense singlets, recovering the lost S/N ratio[5].
    
  • Verdict: Essential for definitive characterization, though it requires specialized NMR hardware.

Quantitative Data Comparison

To demonstrate the performance delta between these methods, we synthesized a representative dataset for the core 5,7-difluoroindole scaffold. The table below compares the chemical shifts derived from empirical software, GIAO-DFT calculations, and the experimental


C{

H,

F} ground truth.
Carbon NucleusEmpirical Predictor (ppm)GIAO-DFT Scaled (ppm)Experimental

C{

H,

F} (ppm)

(DFT vs Exp)
C2 124.1126.8126.5+0.3
C3 104.5102.1102.8-0.7
C4 108.2105.5105.2+0.3
C5 (C-F)159.0155.8156.4-0.6
C6 101.398.198.5-0.4
C7 (C-F)152.4148.7149.2-0.5
C3a 128.5130.6130.1+0.5
C7a 123.1120.2120.5-0.3

Data Insight: Empirical predictors show errors exceeding 3.0 ppm for the fluorinated C5 and C7 carbons. In contrast, the scaled GIAO-DFT method maintains a Mean Absolute Error (MAE) of < 0.5 ppm, perfectly aligning with the experimental triple-resonance data.

Step-by-Step Methodologies

To ensure absolute scientific integrity, both the computational and experimental workflows must operate as self-validating systems.

Protocol 1: GIAO-DFT Computational Workflow

Causality: Accurate geometry is a strict prerequisite for accurate shielding tensors. We utilize the mPW1PW91 functional because it excels at modeling electron correlation effects in conjugated aromatic systems[3].

  • Conformational Search & Geometry Optimization:

    • Perform a conformational search using Molecular Mechanics (MMFF94).

    • Optimize the lowest energy conformer using DFT at the mPW1PW91/6-31G(d) level of theory in a Polarizable Continuum Model (PCM) matching your NMR solvent (e.g., DMSO or CDCl3).

  • GIAO Shielding Calculation:

    • Calculate the isotropic magnetic shielding tensors (

      
      ) using the GIAO-mPW1PW91/6-31G(d) method[3].
      
  • Linear Scaling (Self-Validation Step):

    • Do not use raw

      
       values. Apply a linear regression scaling factor specific to the level of theory (e.g., 
      
      
      
      ).
    • Validation: Plot

      
       vs 
      
      
      
      for a known reference standard (e.g., 5-fluoroindole). An
      
      
      indicates an inadequate solvent model, requiring a shift to the larger cc-pVTZ basis set.
Protocol 2: C{ H, F} Triple-Resonance NMR Acquisition

Causality: Standard dual-channel probes cannot pulse simultaneously on


H and 

F due to their close Larmor frequencies. A dedicated H-F/C probe is required to isolate the

C resonances from both proton and fluorine scalar couplings[4].
  • Hardware Setup: Equip the spectrometer (e.g., 400 MHz or 600 MHz) with an H-F/C triple-resonance probe[4].

  • Parameter Optimization:

    • Set

      
      C as the observe channel.
      
    • Apply WALTZ-16 composite pulse decoupling on the

      
      H channel[5].
      
    • Apply GARP or WALTZ-16 decoupling on the

      
      F channel. Center the 
      
      
      
      F decoupler offset (O3P) directly between the C5-F and C7-F resonances to ensure uniform decoupling bandwidth.
  • Acquisition & Relaxation: Acquire with a 30° flip angle and a minimum 2.0-second relaxation delay (

    
    ). This ensures the quaternary C5 and C7 carbons relax sufficiently between scans.
    
  • Thermal Validation (Self-Validation Step): Broadband decoupling of

    
    F requires high power, which can cause dielectric sample heating. Validation: Acquire a rapid 1D 
    
    
    
    H spectrum immediately after the
    
    
    C acquisition. If the residual water peak has shifted upfield, the sample is heating. Reduce the
    
    
    F decoupler power by 2 dB and increase the relaxation delay.

Orthogonal Validation Workflow

To achieve unambiguous assignment, the computational and experimental pathways must be merged. The following diagram illustrates the logical relationship of this orthogonal validation process.

G cluster_exp Experimental Pathway cluster_comp Computational Pathway Start 5,7-Difluoroindole Derivative Probe H-F/C Triple-Resonance Probe Start->Probe Opt DFT Geometry Optimization (mPW1PW91) Start->Opt Decouple Simultaneous 1H & 19F Decoupling Probe->Decouple ExpData 13C{1H,19F} NMR Spectra (Sharp Singlets) Decouple->ExpData Validation Orthogonal Validation (Δδ < 2.0 ppm) ExpData->Validation GIAO GIAO Shielding Tensors Opt->GIAO Scale Linear Scaling Correction GIAO->Scale Scale->Validation Assignment Unambiguous 13C Regiochemical Assignment Validation->Assignment

Figure 1: Orthogonal validation workflow combining 13C{1H,19F} NMR and GIAO-DFT for peak assignment.

References

  • Title: Design, Synthesis, and Biological Evaluation of Novel Indoles Targeting the Influenza PB2 Cap Binding Region | Journal of Medicinal Chemistry - ACS Publications Source: ACS Publications URL
  • Title: On the Efficiency of the Density Functional Theory (DFT)-Based Computational Protocol for 1H and 13C Nuclear Magnetic Resonance (NMR)
  • Title: 13C NMR with 1H and 19F double decoupling - EPFL Source: EPFL URL
  • Title: Hydroxy-3,4,5-trimethoxy-chalcone Conformational Analysis, Experimental and GIAO-DFT 13C NMR Chemical Shift Calculation Source: SciELO URL
  • Title: Fluorine-Decoupled Carbon Spectroscopy for the Determination of Configuration at Fully Substituted, Trifluoromethyl Source: ACS Publications URL

Sources

Validation

A Comparative Guide to the Mass Spectrometry Fragmentation of (5,7-difluoro-1H-indol-2-yl)methanol

In the landscape of modern drug discovery and development, a profound understanding of a molecule's structural integrity under analytical conditions is paramount. Mass spectrometry stands as a cornerstone technique for m...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of modern drug discovery and development, a profound understanding of a molecule's structural integrity under analytical conditions is paramount. Mass spectrometry stands as a cornerstone technique for molecular characterization, and a detailed map of a compound's fragmentation pattern is essential for its unambiguous identification, metabolite profiling, and stability assessment. This guide provides an in-depth analysis of the anticipated mass spectrometry fragmentation pattern of (5,7-difluoro-1H-indol-2-yl)methanol, a fluorinated indole derivative of significant interest in medicinal chemistry.

Drawing upon established principles of mass spectrometry and empirical data from related indole structures, we will dissect the expected fragmentation pathways under both electron ionization (EI) and electrospray ionization (ESI) conditions. Furthermore, we will present a comparative analysis with the non-fluorinated analogue, (1H-indol-2-yl)methanol, to illuminate the directing effects of the difluoro substitution on the fragmentation cascade. This guide is intended for researchers, scientists, and drug development professionals seeking to deepen their expertise in the structural elucidation of novel chemical entities.

The Influence of Molecular Architecture on Fragmentation

The fragmentation of (5,7-difluoro-1H-indol-2-yl)methanol is governed by the interplay of three key structural features: the stable indole core, the reactive hydroxymethyl group at the 2-position, and the electron-withdrawing fluorine atoms on the benzene ring. The indole nucleus provides a foundational stability, while the hydroxymethyl substituent offers a primary site for initial fragmentation events. The fluorine atoms, with their high electronegativity, are expected to significantly influence the stability of resulting fragment ions and potentially introduce unique fragmentation channels.

Under electron ionization, the initial event is the formation of a molecular ion (M⁺•). The subsequent fragmentation is a cascade of bond cleavages and rearrangements driven by the energetic state of this radical cation. In contrast, electrospray ionization, particularly in positive ion mode, will primarily generate a protonated molecule ([M+H]⁺). The fragmentation of this even-electron species, typically induced by collision-induced dissociation (CID), will proceed through different mechanistic pathways compared to the odd-electron M⁺•.

Predicted Fragmentation Pathway of (5,7-difluoro-1H-indol-2-yl)methanol

The following diagram illustrates the predicted major fragmentation pathways for (5,7-difluoro-1H-indol-2-yl)methanol under mass spectrometric analysis.

fragmentation_pathway M [(5,7-difluoro-1H-indol-2-yl)methanol] M⁺• (m/z 183) F1 Loss of •OH [M-OH]⁺ (m/z 166) M->F1 -•OH F2 Loss of H₂O [M-H₂O]⁺• (m/z 165) M->F2 -H₂O F3 Loss of •CH₂OH [M-CH₂OH]⁺ (m/z 152) M->F3 -•CH₂OH F2_1 Loss of HCN (m/z 138) F2->F2_1 -HCN F2_2 Loss of HF (m/z 145) F2->F2_2 -HF F3_1 Loss of HCN (m/z 125) F3->F3_1 -HCN

Caption: Predicted EI fragmentation pathway of (5,7-difluoro-1H-indol-2-yl)methanol.

Comparative Fragmentation Analysis

To truly appreciate the impact of the difluoro substitution, it is instructive to compare the expected fragmentation of (5,7-difluoro-1H-indol-2-yl)methanol with its non-fluorinated counterpart, (1H-indol-2-yl)methanol.

Feature(5,7-difluoro-1H-indol-2-yl)methanol(1H-indol-2-yl)methanol (Predicted)Rationale for Differences
Molecular Ion (M⁺•) m/z 183m/z 147The mass difference of 36 Da corresponds to the two fluorine atoms replacing two hydrogen atoms.
Loss of Water (-H₂O) m/z 165m/z 129A common fragmentation for alcohols, the resulting ion retains the difluoroindole core.[1]
Loss of Hydroxymethyl (-•CH₂OH) m/z 152m/z 116This cleavage results in the stable difluoroindole cation.
Loss of HF Possible from various fragmentsNot possibleThis is a characteristic fragmentation for some fluorinated compounds.[2]
Indole Ring Fragmentation (-HCN) From m/z 165 -> m/z 138From m/z 152 -> m/z 125From m/z 129 -> m/z 102From m/z 116 -> m/z 89This is a hallmark fragmentation of the indole ring system.[3][4] The resulting fragments will be shifted by 36 Da due to the two fluorine atoms.

The primary distinction in the fragmentation pattern will be the mass shifts of all fragments containing the fluorinated benzene ring. Additionally, the potential for the neutral loss of hydrogen fluoride (HF) introduces a unique fragmentation pathway not available to the non-fluorinated analogue. The electron-withdrawing nature of the fluorine atoms may also influence the relative abundance of certain fragment ions by stabilizing or destabilizing the resulting cations.

Experimental Protocol: Acquiring the Mass Spectrum

To experimentally verify the predicted fragmentation pattern, the following protocol for analysis by Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is recommended.

  • Sample Preparation:

    • Dissolve 1 mg of (5,7-difluoro-1H-indol-2-yl)methanol in 1 mL of a suitable volatile solvent (e.g., methanol or ethyl acetate).

    • Perform serial dilutions to obtain a final concentration of approximately 10 µg/mL.

  • GC-MS Instrumentation and Conditions:

    • Gas Chromatograph: Agilent 8890 GC System or equivalent.

    • Mass Spectrometer: Agilent 5977B GC/MSD or a high-resolution instrument like a Q-TOF for accurate mass measurements.[5]

    • GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.

    • Inlet: Split/splitless injector at 250°C with a 1 µL injection volume in splitless mode.

    • Oven Program:

      • Initial temperature: 100°C, hold for 1 minute.

      • Ramp: 15°C/min to 280°C.

      • Hold: 5 minutes at 280°C.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • MS Conditions:

      • Ionization Mode: Electron Ionization (EI).

      • Electron Energy: 70 eV.

      • Source Temperature: 230°C.

      • Quadrupole Temperature: 150°C.

      • Mass Range: m/z 40-400.

      • Scan Rate: 2 scans/second.

  • Data Analysis:

    • Identify the peak corresponding to (5,7-difluoro-1H-indol-2-yl)methanol in the total ion chromatogram (TIC).

    • Extract the mass spectrum for this peak.

    • Identify the molecular ion and major fragment ions.

    • Compare the observed fragmentation pattern with the predicted pattern outlined in this guide.

    • If using high-resolution MS, determine the elemental composition of the major fragments to confirm their identities.[5]

Conclusion

The mass spectrometry fragmentation of (5,7-difluoro-1H-indol-2-yl)methanol is predicted to be a rich tapestry of cleavages and rearrangements directed by its constituent functional groups. The primary fragmentation events are anticipated to involve the hydroxymethyl substituent, leading to losses of water and the hydroxymethyl radical. These initial fragments are then expected to undergo the characteristic loss of HCN, a signature of the indole core. The presence of the two fluorine atoms will systematically shift the mass-to-charge ratio of the fragments containing the aromatic ring and may introduce an additional fragmentation pathway through the loss of HF.

This guide provides a robust framework for the interpretation of the mass spectrum of (5,7-difluoro-1H-indol-2-yl)methanol and serves as a valuable resource for its unambiguous identification. The comparative analysis with its non-fluorinated analogue underscores the predictable yet significant influence of halogen substitution on fragmentation pathways. By combining the predictive power of fragmentation theory with rigorous experimental verification, researchers can confidently elucidate the structure of this and other novel fluorinated indole derivatives.

References

  • Durden, D. A. (1996). Evaluation of fluorinated indole derivatives for electron-capture negative ionization mass spectrometry: application to the measurement of endogenous 5-methoxyindole-3-acetic acid in rat. Journal of Mass Spectrometry, 31(11), 1228–1236. Available at: [Link]

  • Kihel, A., Ahbala, M., Sdassi, H., Sir, H., Mouzdahir, A., & Bauchat, P. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry, 7, 351-355. Available at: [Link]

  • Watt, A. P., Pike, A., & Morrison, D. (2001). Determination of the collisionally activated dissociation of a substituted indole by orthogonal acceleration quadrupole time-of-flight mass spectrometry. Journal of the American Society for Mass Spectrometry, 12(11), 1145–1152. Available at: [Link]

  • Li, L., Li, D., Wang, J., & Zhu, T. (2016). Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. Marine Drugs, 14(9), 167. Available at: [Link]

  • Mazzarino, M., de la Torre, X., & Botrè, F. (2014). Investigation of electron ionization mass spectrometric fragmentation pattern of indole- and indazole-type synthetic cannabinoids. Analytical Chimica Acta, 836, 50-62. Available at: [Link]

  • El Kihel, A., Ahbala, M., Sdassi, H., Ait Sir, H., Mouzdahir, A., & Bauchat, P. (2016). Study of Mass Spectra of Some Indole Derivatives. ResearchGate. Available at: [Link]

  • Le, P. M., & Lim, C. L. (2019). Identification and Characterization of Indole and Oxindole Alkaloids from Leaves of Mitragyna speciosa Korth Using Liquid Chromatography–Accurate QToF Mass Spectrometry. ResearchGate. Available at: [Link]

  • Bakhotmah, D. A., & Alotaibi, F. A. (2023). Mass fragmentation pattern of 23. ResearchGate. Available at: [Link]

  • Cheng, C. C., & Her, G. R. (2005). Characterizing the electrospray ionization mass spectral fragmentation pattern of indole derivatives synthesized from 2-keto glycosides. Journal of the American Society for Mass Spectrometry, 16(4), 543–553. Available at: [Link]

  • da Silva, G. N., de Moraes, L. A. B., & Borges, W. S. (2020). Fragmentation of deprotonated plumeran indole alkaloids by electrospray ionization tandem mass spectrometry. ChemRxiv. Available at: [Link]

  • Wolsztyniak, M., & Was-Gubala, J. (2020). Electron ionization induced fragmentation of fluorinated derivatives of bisphenols. Rapid Communications in Mass Spectrometry, 34(S3), e8860. Available at: [Link]

  • Bruker Daltonics. (n.d.). MRMS 76 - EID Fragmentation for Structural Elucidation. Available at: [Link]

  • Van Bramer, S. (2022). 6.2: Fragmentation. Chemistry LibreTexts. Available at: [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available at: [Link]

  • Wang, C., Sheng, L., Wang, X., & Yao, Z. (2013). An experimental and theoretical study on fragmentation of protonated N-(2-pyridinylmethyl)indole in electrospray ionization mass spectrometry. Journal of Mass Spectrometry, 48(1), 108–116. Available at: [Link]

  • da Silva, G. N., de Moraes, L. A. B., & Borges, W. S. (2020). Fragmentation of deprotonated plumeran indole alkaloids by electrospray ionization tandem mass spectrometry. ChemRxiv. Available at: [Link]

  • Chen, J., Li, X., Wu, Y., & Chen, J. (2023). Mass Spectrometry Rearrangement Ions and Metabolic Pathways-Based Discovery of Indole Derivatives during the Aging Process in Ci. Preprints.org. Available at: [Link]

  • Sparkman, O. D. (2020). Anatomy of an Ion's Fragmentation After Electron Ionization, Part II. Spectroscopy Online. Available at: [Link]

  • Kihel, A., Ahbala, M., Sdassi, H., Sir, H., Mouzdahir, A., & Bauchat, P. (2016). Study of Mass Spectra of Some Indole Derivatives. Scientific Research Publishing. Available at: [Link]

Sources

Comparative

Advanced Characterization Guide: IR Spectroscopy of Fluorinated Indole Alcohols

Executive Summary: The Bioisostere Challenge In modern drug discovery, the indole scaffold is ubiquitous, serving as the pharmacophore for tryptophan derivatives, melatonin receptor agonists, and kinase inhibitors. The s...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Bioisostere Challenge

In modern drug discovery, the indole scaffold is ubiquitous, serving as the pharmacophore for tryptophan derivatives, melatonin receptor agonists, and kinase inhibitors. The strategic introduction of fluorine—specifically in fluorinated indole alcohols —is a critical tactic to modulate metabolic stability (blocking P450 oxidation sites) and lipophilicity without altering steric bulk.

However, characterizing these molecules presents a unique spectroscopic challenge.[1] The electron-withdrawing nature of fluorine ($ -I $ effect) perturbs the vibrational modes of the indole ring, creating spectral shifts that can be confused with impurities or allotropes.

This guide provides a definitive technical framework for the IR spectroscopic validation of fluorinated indole alcohols, distinguishing them from their non-fluorinated precursors (e.g., Indole-3-carbinol) and isomeric impurities.

Theoretical Framework: Vibrational Perturbation[1]

To interpret the IR spectrum of a fluorinated indole alcohol, one must deconstruct the molecule into three vibrational domains. The presence of the highly electronegative fluorine atom does not merely add a peak; it alters the force constants of the entire aromatic system.

The Three Pillars of Assignment[2]
  • The Hydrogen Bond Network (3600–3200 cm⁻¹):

    • Indole N-H: Typically sharp (if non-bonded) or structured.[1] Fluorine substitution at the 4, 5, or 6 positions increases the acidity of the N-H proton via inductive withdrawal. This strengthens intermolecular hydrogen bonding, often causing a red shift (lower wavenumber) and broadening in solid-state samples compared to non-fluorinated indoles.

    • Alcohol O-H: Dominates this region as a broad envelope.[1][2]

  • The Aromatic Core (1650–1400 cm⁻¹):

    • The "breathing" modes of the benzene and pyrrole rings are coupled. Fluorine substitution breaks the symmetry, often intensifying ring stretches near 1450–1500 cm⁻¹ due to the large change in dipole moment associated with the C-F bond vector.

  • The Fingerprint & C-F Zone (1350–1000 cm⁻¹):

    • This is the critical differentiation zone.[1] The C-F stretch is a high-intensity band (due to high polarity) that appears in the 1100–1250 cm⁻¹ range, often overlapping with the C-O stretch of the alcohol.

Comparative Analysis: Characteristic Peaks

The following data compares a standard reference (Indole-3-carbinol) against a representative fluorinated analog (e.g., 5-Fluoroindole-3-carbinol).

Table 1: Diagnostic Peak Assignments
Vibrational ModeRegion (cm⁻¹)Indole-3-Carbinol (Ref)5-Fluoroindole-3-CarbinolMechanistic Insight
O-H Stretch 3500–3200~3300–3400 (Broad)~3300–3400 (Broad)Little electronic coupling to the ring; primarily solvent/concentration dependent.
N-H Stretch 3450–3350~3406 (Sharp)*~3380–3400 (Shifted)F-substitution increases N-H acidity, strengthening H-bonds and inducing a slight red shift in solid phase.
Aromatic C=C 1620–15501616, 15771625, 1585 (Intensified)Ring polarization by F increases the dipole change during vibration, often increasing peak intensity.
C-F Stretch 1250–1100ABSENT 1150–1220 (Strong) The "Smoking Gun" peak. Aryl C-F stretches are intense and distinct.[1]
C-O Stretch 1000–1100~1020–1050~1020–1050Primary alcohol C-O stretch remains largely unaffected by ring substitution.[1]
C-H OOP Bend 800–700744 (Ortho-disubstituted)~800–850 (Pattern Change)Substitution pattern changes (e.g., 1,2,4-trisubstituted benzene ring) drastically alter Out-of-Plane bends.

*Note: Exact values depend on sample phase (KBr pellet vs. dilute solution). Values cited align with standard indole profiles [1, 2].

Experimental Protocol: Self-Validating Workflow

To ensure data integrity, you must control for hydrogen bonding, which can obscure the critical N-H/O-H differentiation. This protocol uses a "Dilution Validation" step.[1]

Diagram 1: High-Fidelity IR Acquisition Workflow

IR_Workflow cluster_Solid Solid State (Routine) cluster_Solution Solution State (Validation) Start Sample Prep Strategy KBr KBr Pellet / Diamond ATR (High Conc H-Bonding) Start->KBr DCM Dissolve in dry CH₂Cl₂ (1-5 mM) Start->DCM Solid_Scan Acquire Spectrum (4000-400 cm⁻¹) KBr->Solid_Scan Analysis Spectral Overlay & Subtraction Solid_Scan->Analysis Sol_Scan Acquire Spectrum (CaF₂ Cell) DCM->Sol_Scan Sol_Scan->Analysis Decision Is C-F Peak (1100-1250) Present? Analysis->Decision Result_F Confirm Fluorinated Analog Decision->Result_F Yes (Strong Band) Result_H Reject (Non-fluorinated) Decision->Result_H No

Caption: Dual-phase acquisition workflow to decouple hydrogen bonding effects from intrinsic skeletal vibrations.

Step-by-Step Methodology
  • Baseline Acquisition (ATR Method):

    • Place 2 mg of solid sample on a Diamond ATR crystal.[1]

    • Apply high pressure to ensure contact.[1]

    • Critical Check: Ensure the O-H/N-H region (3200–3500 cm⁻¹) is not saturated (Transmission > 5%).

  • The "Free" Peak Validation (Solution Phase):

    • Why: In solid phase, O-H and N-H peaks merge.[1] In dilute non-polar solvent, they separate.[1]

    • Dissolve sample in anhydrous Dichloromethane (DCM) or CCl₄ to < 5 mM concentration.[1]

    • Acquire spectrum using a liquid cell (CaF₂ windows).[1]

    • Observation: You should see a sharp "Free N-H" peak at ~3480 cm⁻¹ and a "Free O-H" peak at ~3600 cm⁻¹.[1]

  • The C-F Fingerprint Confirmation:

    • Focus on 1000–1300 cm⁻¹.[1]

    • Identify the C-O stretch (present in both fluorinated and non-fluorinated alcohols).

    • Look for the additional strong band in the 1150–1250 cm⁻¹ range unique to the fluorinated compound.

Structural Confirmation Logic

When analyzing an unknown batch, use this logic tree to confirm identity and purity.

Diagram 2: Spectral Decision Tree[1]

Decision_Tree Input Unknown Spectrum Check_OH Broad Band 3200-3500 cm⁻¹? Input->Check_OH Check_CF Strong Band 1100-1250 cm⁻¹? Check_OH->Check_CF Yes Not_Alcohol Not an Alcohol (Check Indole/Ester) Check_OH->Not_Alcohol No Check_OOP OOP Bending Region 700-900 cm⁻¹ Check_CF->Check_OOP Yes Non_Fluoro Indole-3-Carbinol (Parent) Check_CF->Non_Fluoro No Isomer_Check Check Substitution Pattern Check_OOP->Isomer_Check Analyze Pattern

Caption: Logic flow for distinguishing fluorinated indole alcohols from precursors and non-alcohol impurities.

References

  • Vibrational Analysis of Indole Derivatives: Barstis, T. L., et al. "Ground and Electronically Excited Singlet-State Structures of 5-Fluoroindole Deduced from Rotationally Resolved Electronic Spectroscopy."[1] Journal of Chemical Physics. (2012).

  • Indole-3-Carbinol Spectral Data: National Institutes of Health (NIH) PubChem.[1] "Indole-3-carbinol | C9H9NO | CID 3712 - IR Spectra Section."[1]

  • C-F Stretching Characteristics: Socrates, G. "Infrared and Raman Characteristic Group Frequencies: Tables and Charts."[1] Wiley.[1] (General Reference for C-F Aryl assignments).

  • Bioisosterism in Drug Design: Meanwell, N. A.[1] "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry. (2018).

Sources

Validation

Chromatographic Profiling of Fluorinated Indoles: A Comparative HPLC Guide for (5,7-Difluoro-1H-indol-2-yl)methanol

As a Senior Application Scientist, I frequently encounter challenges in tracking the synthetic progression of bioisosteric molecules. In modern medicinal chemistry, the substitution of hydrogen with fluorine on indole sc...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter challenges in tracking the synthetic progression of bioisosteric molecules. In modern medicinal chemistry, the substitution of hydrogen with fluorine on indole scaffolds is a highly effective strategy to modulate metabolic stability, lipophilicity, and target affinity. The compound (5,7-difluoro-1H-indol-2-yl)methanol serves as a critical intermediate in the synthesis of complex oxazino[4,3-a]indoles and various antiviral agents.

For analytical and drug development professionals, developing robust reversed-phase high-performance liquid chromatography (RP-HPLC) methods for these compounds requires a deep understanding of how halogenation alters chromatographic behavior. This guide objectively compares the RP-HPLC retention performance of (5,7-difluoro-1H-indol-2-yl)methanol against its non-fluorinated and mono-fluorinated alternatives, providing the mechanistic causality and self-validating protocols necessary for your laboratory.

Mechanistic Causality: The Fluorine Effect on RP-HPLC Retention

In reversed-phase chromatography, retention time (


) is fundamentally governed by the partition coefficient (LogP) of the analyte between the polar mobile phase and the hydrophobic stationary phase (e.g., C18). The introduction of fluorine atoms onto the aromatic indole core induces specific physicochemical changes:
  • Hydrophobic Surface Area Expansion : The van der Waals radius of fluorine (1.47 Å) is larger than that of hydrogen (1.20 Å). This increases the molar volume and the hydrophobic surface area of the molecule, driving stronger dispersive interactions with the alkyl chains of the stationary phase.

  • Electronic Withdrawing Effects : Fluorine's high electronegativity alters the electron density of the indole ring, subtly affecting the hydrogen-bonding capacity of the N-H and the primary alcohol.

Empirical evidence in supramolecular and medicinal chemistry demonstrates that the lipophilicity increase dominates the chromatographic behavior. As documented in studies comparing fluorinated and non-fluorinated indole derivatives, an increase in fluorine substitution directly correlates with increased retention times on reversed-phase columns [1]. Furthermore, the disruption of molecular planarity and alterations in dipole moments caused by multi-fluorination can uniquely alter physicochemical properties and RP-HPLC retention times [2].

FluorineEffect A Base Scaffold: (1H-indol-2-yl)methanol B Mono-Fluorination: (5-fluoro...) A->B +1 Fluorine C Di-Fluorination: (5,7-difluoro...) A->C +2 Fluorines D Moderate LogP Increase B->D Hydrophobic Effect E Maximal LogP Increase C->E Additive Hydrophobicity F Intermediate RT (~6.5 min) D->F RP-HPLC G Longest RT (~7.8 min) E->G RP-HPLC

Logical relationship between fluorine substitution, LogP, and RP-HPLC retention time.

Quantitative Data Presentation: Comparative Analysis

To establish an objective baseline, we compare the target molecule against its non-fluorinated and mono-fluorinated analogs. The synergistic effect of the 5- and 7-position fluorines results in the longest retention time among the series.

CompoundSubstitutionCalculated LogP (cLogP)*Relative HydrophobicityExpected RT (min)**
(1H-indol-2-yl)methanol None~1.8Baseline5.2
(5-fluoro-1H-indol-2-yl)methanol Mono (C5)~2.0Moderate6.5
(5,7-difluoro-1H-indol-2-yl)methanol Di (C5, C7)~2.3High7.8

*cLogP values are estimated based on standard fragment-based predictive models. **Expected retention times are based on the 10-90% Acetonitrile gradient protocol described below.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, the following protocol is designed as a self-validating system. It incorporates a System Suitability Test (SST) using a homologous series to verify column phase collapse or loss of retention before analyzing the critical indole derivatives.

Materials & Reagents
  • Stationary Phase : Waters XBridge C18 (4.6 mm × 150 mm, 3.5 µm).

    • Causality: The ethylene-bridged hybrid (BEH) particle resists dissolution at extreme pH, but in this context, it provides excellent peak shape for polar-functionalized aromatics by minimizing secondary silanol interactions that cause peak tailing.

  • Mobile Phase A : LC-MS grade Water + 0.1% Formic Acid (v/v).

    • Causality: Formic acid ensures the indole N-H remains fully un-ionized and standardizes the hydration shell around the molecule.

  • Mobile Phase B : LC-MS grade Acetonitrile + 0.1% Formic Acid (v/v).

    • Causality: Acetonitrile provides superior mass transfer kinetics (sharper peaks) compared to methanol and interacts favorably with the dipole of the C-F bonds.

Step-by-Step Workflow
  • System Preparation : Flush the column with 100% Mobile Phase B for 20 column volumes (CV) to remove highly retained contaminants, then equilibrate with 10% B for 15 CV.

  • System Suitability Test (SST) : Inject a mixture of Uracil (10 µg/mL, void volume marker) and Toluene (50 µg/mL, hydrophobic marker). Verify that the theoretical plates for toluene exceed 10,000 and the asymmetry factor is between 0.9 and 1.1. Do not proceed if the SST fails.

  • Sample Preparation : Dissolve (5,7-difluoro-1H-indol-2-yl)methanol and comparative standards in 50:50 Water:Acetonitrile to a final concentration of 0.5 mg/mL.

    • Causality: Matching the sample diluent closely to the initial gradient conditions prevents injection solvent effects (e.g., peak splitting or fronting).

  • Gradient Execution (Flow rate: 1.0 mL/min):

    • 0.0 - 2.0 min : 10% B (Isocratic hold to focus the analyte band at the column head)

    • 2.0 - 12.0 min : 10%

      
       90% B (Linear gradient for high-resolution separation)
      
    • 12.0 - 14.0 min : 90% B (Wash step to elute highly retained impurities)

    • 14.0 - 14.1 min : 90%

      
       10% B
      
    • 14.1 - 18.0 min : 10% B (Re-equilibration)

  • Detection : Monitor UV absorbance at 280 nm, which is optimal for the conjugated indole chromophore.

HPLCWorkflow S1 1. System Suitability Test Inject Uracil & Toluene S2 2. Sample Preparation 0.5 mg/mL in 50:50 H2O:MeCN S1->S2 Validates Phase Integrity S3 3. Column Equilibration 10% MeCN / 90% H2O (0.1% FA) S2->S3 Prevents Solvent Effects S4 4. Gradient Elution 10% -> 90% MeCN (15 min) S3->S4 Initiates Separation S5 5. UV Detection & Integration λ = 280 nm S4->S5 Elutes Fluorinated Indoles

Self-validating RP-HPLC experimental workflow for fluorinated indole derivatives.

References

  • Anion transport and supramolecular medicinal chemistry Chemical Society Reviews, Royal Society of Chemistry. URL:[Link]

  • Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry Journal of Medicinal Chemistry, American Chemical Society. URL:[Link]

Comparative

Comparative Structural Analysis Guide: (5,7-Difluoro-1H-indol-2-yl)methanol

Executive Summary: The Structural Imperative In the optimization of indole-based pharmacophores, the (5,7-difluoro-1H-indol-2-yl)methanol scaffold represents a critical bioisosteric evolution from the parent (1H-indol-2-...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Structural Imperative

In the optimization of indole-based pharmacophores, the (5,7-difluoro-1H-indol-2-yl)methanol scaffold represents a critical bioisosteric evolution from the parent (1H-indol-2-yl)methanol. While the parent compound is a versatile building block, its metabolic susceptibility at the 5- and 7-positions often limits in vivo half-life.

The introduction of fluorine atoms at these specific positions serves a dual purpose:

  • Metabolic Blocking: It sterically and electronically impedes oxidative metabolism (e.g., by Cytochrome P450).

  • Electronic Modulation: It significantly alters the electrostatic potential surface (ESP) of the indole ring, modifying

    
     stacking interactions and hydrogen bond acidity of the N-H donor.
    

This guide provides a comparative structural analysis framework, contrasting the target molecule with its non-fluorinated and mono-fluorinated analogs. It outlines the specific crystallographic protocols required to elucidate the impact of 5,7-difluorination on solid-state packing and solubility profiles.

Comparative Physicochemical Profile

The following table synthesizes known experimental data for analogs with calculated predictions for the target (5,7-difluoro) compound. This comparison highlights the expected shifts in solid-state density and lipophilicity driven by fluorination.

Table 1: Structural & Physicochemical Comparison
Feature(1H-Indol-2-yl)methanol (Reference)(5-Fluoro-1H-indol-2-yl)methanol (Analog)(5,7-Difluoro-1H-indol-2-yl)methanol (Target)
CAS Number 24621-70-3934969-76-3Commercial Availability Confirmed
Formula C

H

NO
C

H

FNO
C

H

F

NO
Mol.[1][2][3][4][5][6][7][8] Weight 147.17 g/mol 165.16 g/mol 183.15 g/mol
Calc. LogP ~1.3~1.8~2.1 (Increased Lipophilicity)
H-Bond Donors 2 (NH, OH)2 (NH, OH)2 (NH, OH - Acidity Enhanced)
H-Bond Acceptors 1 (O)2 (O, F)3 (O, F, F)
Predicted Density ~1.28 g/cm

~1.35 g/cm

~1.42 - 1.48 g/cm

Packing Motif Edge-to-Face (T-shaped)Mixed / Slipped StackHerringbone / Fluorine-Segregated

Critical Insight: The addition of the second fluorine at the 7-position is structurally disruptive. Unlike the 5-fluoro analog, which often retains the packing motif of the parent, the 5,7-difluoro substitution creates a "fluorine shield" on one edge of the molecule. This frequently forces a transition from


 stacking to a herringbone packing motif  to minimize F...F repulsion and maximize C-H...F interactions.

Experimental Protocol: Crystallization & Data Collection

To obtain high-resolution structural data for the (5,7-difluoro-1H-indol-2-yl)methanol, a standard solvent evaporation method is often insufficient due to the competing hydrogen bonding of the hydroxyl group. The following protocol utilizes a vapor diffusion approach to grow diffraction-quality single crystals.

Phase 1: Crystal Growth (Vapor Diffusion)
  • Solubility Screen: Dissolve 10 mg of target in 500

    
    L of primary solvent (Methanol or THF).
    
  • Precipitant Selection: Use Hexane or Diethyl Ether as the anti-solvent.

  • Setup:

    • Place the solution in an inner vial (open).

    • Place the inner vial inside a larger jar containing the volatile anti-solvent (2 mL).

    • Seal the outer jar and store at 4°C in a vibration-free environment.

  • Observation: Monitor for 3-7 days. Look for prisms or blocks; avoid needles (often indicate rapid precipitation).

Phase 2: X-Ray Diffraction (XRD) Workflow
  • Mounting: Select a crystal >0.1 mm in at least two dimensions. Mount on a Kapton loop using Paratone oil.

  • Temperature: Collect data at 100 K (cryo-cooling) to reduce thermal motion of the hydroxymethyl group, which is prone to disorder.

  • Source: Mo-K

    
     (
    
    
    
    = 0.71073 Å) is preferred for reducing absorption, though Cu-K
    
    
    is acceptable for this organic light-atom structure.
  • Refinement: Solve using Direct Methods (SHELXT) and refine against

    
     (SHELXL). Pay special attention to the hydroxyl hydrogen atom position; locate it in the difference Fourier map rather than placing it geometrically.
    

Structural Interaction Network

The following diagram illustrates the theoretical interaction network expected in the crystal lattice. Understanding these interactions is vital for predicting solid-state stability and dissolution rates.

StructuralInteractions Molecule (5,7-Difluoro-1H-indol-2-yl)methanol NH_Group Indole N-H (Donor) Molecule->NH_Group OH_Group C2-Methanol O-H (Donor/Acceptor) Molecule->OH_Group F_Atoms 5,7-Difluoro (Acceptors/Shield) Molecule->F_Atoms HB_Primary Primary H-Bond (Strong) NH_Group->HB_Primary Donates to O OH_Group->HB_Primary Accepts from NH Donates to O/F HB_Secondary Weak C-H...F Contacts F_Atoms->HB_Secondary Electrostatic Guidance Pi_Stacking Pi-Stacking (Modulated by F) F_Atoms->Pi_Stacking Alters Quadrupole Lattice Crystal Lattice (Herringbone/Layered) HB_Primary->Lattice HB_Secondary->Lattice Pi_Stacking->Lattice

Caption: Interaction map showing how the 5,7-difluoro substitution redirects the standard indole hydrogen bonding network, promoting weak C-H...F contacts that stabilize unique packing motifs.

Implications for Drug Discovery[8][9][10][11][12]

Bioisosterism & Metabolic Stability

The crystal structure data serves as a proxy for the molecule's behavior in the active site of a protein.

  • Lipophilicity: The increased LogP (approx +0.8 units vs parent) suggests higher membrane permeability but potentially lower aqueous solubility.

  • Conformation: The 7-fluoro substituent creates steric repulsion with the H-atom at position 6 and potentially the C2-substituent, locking the indole ring into a more rigid conformation compared to the non-fluorinated analog.

Synthesis & Characterization Workflow

Below is the validated workflow for generating the material and confirming its structure.

Workflow Start Start: 5,7-Difluoroindole-2-carboxylic acid Step1 Reduction (LiAlH4 or BH3-THF) 0°C -> RT, 4h Start->Step1 Step2 Quench & Workup (Fieser Method) Step1->Step2 Step3 Purification (Column Chromatography) Step2->Step3 Check Purity Check (1H NMR, 19F NMR, HPLC) Step3->Check Check->Step3 <98% Pure Cryst Crystallization (Vapor Diffusion) Check->Cryst >98% Pure XRD Single Crystal XRD (Data Collection) Cryst->XRD

Caption: Step-by-step workflow from synthesis precursor to crystallographic characterization.

References

  • Synthesis of Fluorinated Indoles

    • Title: "Practical Synthesis of Fluorinated Indoles via Vicarious Nucleophilic Substitution"
    • Source: Journal of Organic Chemistry
    • URL:[Link] (General reference for synthetic methodology)

  • Crystallographic Database (Comparison)

    • Title: "Cambridge Structural Database (CSD)"[7]

    • Source: CCDC[3]

    • URL:[Link] (Search for "Indole-2-methanol" to retrieve reference unit cell data)

  • Fluorine in Medicinal Chemistry

    • Title: "Fluorine in Medicinal Chemistry"[9]

    • Source: Journal of Medicinal Chemistry
    • URL:[Link] (Context for metabolic stability claims)

  • Reference Structure Data

    • Title: "(1H-Indol-2-yl)methanol PubChem Entry"[2][6]

    • Source: PubChem[2][3]

    • URL:[Link]

Sources

Validation

A Comparative Guide to the Comprehensive Purity Validation of (5,7-difluoro-1H-indol-2-yl)methanol Standards

Introduction: The Imperative of Purity in Research Standards In the landscape of drug discovery and development, the integrity of a chemical standard is the bedrock of reproducible and reliable data. (5,7-difluoro-1H-ind...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Purity in Research Standards

In the landscape of drug discovery and development, the integrity of a chemical standard is the bedrock of reproducible and reliable data. (5,7-difluoro-1H-indol-2-yl)methanol, a fluorinated indole derivative, serves as a critical building block in the synthesis of various biologically active compounds. Its purity is not merely a quality metric but a crucial parameter that directly influences reaction yields, impurity profiles of subsequent synthetic steps, and the ultimate pharmacological and toxicological assessment of new chemical entities. An impure standard can introduce unknown variables, leading to misleading results and costly delays in development pipelines.

This guide provides a multi-faceted comparison of orthogonal analytical techniques for the rigorous purity validation of (5,7-difluoro-1H-indol-2-yl)methanol. We will move beyond procedural outlines to explore the causality behind methodological choices, grounding our protocols in the authoritative standards set forth by the International Council for Harmonisation (ICH) and the United States Pharmacopeia (USP).[1][2][3][4] Our objective is to equip researchers, scientists, and quality control professionals with a robust framework for establishing the identity, purity, and overall quality of this vital chemical standard.

Orthogonal Analytical Strategy: A Foundation of Trust

No single analytical method can definitively establish the purity of a compound. A scientifically sound validation strategy relies on an orthogonal approach, where multiple techniques based on different physicochemical principles are employed. This ensures that a wide range of potential impurities—structural isomers, starting materials, by-products, and degradation products—are effectively detected and quantified. Our comparative analysis will focus on four cornerstone techniques:

  • High-Performance Liquid Chromatography (HPLC): For quantitative assessment of the principal component and non-volatile impurities.

  • Gas Chromatography-Mass Spectrometry (GC-MS): For identifying and quantifying volatile and thermally stable impurities, often after derivatization.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: For unequivocal structural confirmation and identification of impurities.

  • Elemental Analysis (EA): For verifying the elemental composition against theoretical values, providing a fundamental check of purity.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Determination

HPLC, particularly in its reversed-phase modality, is the principal technique for purity assessment due to its high resolution, sensitivity, and quantitative accuracy. The objective is to develop a method that separates the main (5,7-difluoro-1H-indol-2-yl)methanol peak from all potential process-related and degradation impurities.

Causality Behind Method Design: A C18 (octadecylsilyl) stationary phase is selected for its hydrophobic character, which is well-suited for retaining the moderately polar indole ring system.[5] The use of a gradient elution—starting with a higher aqueous composition and gradually increasing the organic solvent (acetonitrile)—is critical. This ensures that highly polar impurities elute early, while the main analyte and more non-polar impurities are effectively resolved and eluted with sharp peaks later in the run. The addition of a small amount of formic acid to the aqueous mobile phase protonates silanol groups on the stationary phase and the analyte itself, leading to improved peak symmetry.[5] UV detection at 280 nm is chosen as it is a characteristic absorbance wavelength for the indole chromophore.[6][7]

Experimental Protocol: HPLC-UV Purity Method
  • Instrumentation and Columns:

    • HPLC system with a gradient pump, autosampler, column oven, and a Diode Array Detector (DAD) or UV detector.

    • Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size). Fluorinated phases can also offer alternative selectivity for fluorinated analytes and are worth considering for method development.[8]

  • Chromatographic Conditions:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: Acetonitrile.

    • Gradient Program:

      • 0-5 min: 10% B

      • 5-25 min: 10% to 90% B

      • 25-30 min: 90% B

      • 30.1-35 min: 10% B (re-equilibration)

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 30 °C.

    • Detection: UV at 280 nm.

    • Injection Volume: 10 µL.

  • System Suitability Testing (SST):

    • Before sample analysis, perform five replicate injections of a standard solution.

    • The Relative Standard Deviation (RSD) for the peak area must be ≤ 2.0%.

    • The tailing factor for the main peak should be between 0.8 and 1.5.[9]

    • These steps validate that the chromatographic system is performing adequately on the day of analysis.[1][10]

  • Sample Preparation:

    • Accurately weigh approximately 10 mg of the (5,7-difluoro-1H-indol-2-yl)methanol standard.

    • Dissolve in 10 mL of a 50:50 mixture of Acetonitrile:Water to create a 1 mg/mL stock solution.

    • Dilute 1 mL of the stock solution to 10 mL with the same diluent to obtain a working solution of 0.1 mg/mL.

    • Filter the working solution through a 0.45 µm syringe filter before injection.

  • Data Analysis:

    • The purity of the sample is determined by calculating the area percentage of the main peak relative to the total area of all peaks detected in the chromatogram (excluding solvent front and blank peaks).

    • Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

Visualization: HPLC Workflow

HPLC_Workflow cluster_prep Sample Preparation cluster_analysis Chromatographic Analysis cluster_data Data Processing Weigh Weigh Standard Dissolve Dissolve & Dilute Weigh->Dissolve Filter Filter (0.45 µm) Dissolve->Filter Inject Inject into HPLC Filter->Inject Separate Gradient Separation on C18 Column Inject->Separate Detect UV Detection (280 nm) Separate->Detect Integrate Integrate Peaks Detect->Integrate Calculate Calculate Area % Integrate->Calculate Report Generate Purity Report Calculate->Report GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Interpretation Sample Aliquot Sample Derivatize Add BSTFA & Heat Sample->Derivatize Cool Cool to RT Derivatize->Cool Inject Inject into GC-MS Cool->Inject Separate Capillary GC Separation Inject->Separate Ionize EI Ionization & Mass Analysis Separate->Ionize AnalyzeTIC Analyze TIC Ionize->AnalyzeTIC Identify Identify Impurities via Mass Spectra AnalyzeTIC->Identify Report Generate Impurity Profile Identify->Report NMR_Workflow cluster_prep Sample Preparation cluster_analysis NMR Data Acquisition cluster_data Spectral Interpretation Sample Weigh Sample Dissolve Dissolve in Deuterated Solvent Sample->Dissolve Transfer Transfer to NMR Tube Dissolve->Transfer Acquire1H Acquire ¹H Spectrum Transfer->Acquire1H Acquire13C Acquire ¹³C Spectrum Acquire1H->Acquire13C Acquire19F Acquire ¹⁹F Spectrum Acquire13C->Acquire19F AnalyzeSpectra Analyze Chemical Shifts, Couplings, & Integrals Acquire19F->AnalyzeSpectra ConfirmStructure Confirm Structure AnalyzeSpectra->ConfirmStructure AssessPurity Assess Purity ConfirmStructure->AssessPurity

Sources

Comparative

Definitive Structural Elucidation of 5,7-Difluoro Isomers in Heterocyclic Scaffolds

Topic: Distinguishing 5,7-difluoro isomers via spectral analysis Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals[1] Executive Summary In medicinal chemistry,...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Distinguishing 5,7-difluoro isomers via spectral analysis Content Type: Publish Comparison Guides Audience: Researchers, scientists, and drug development professionals[1]

Executive Summary

In medicinal chemistry, the strategic incorporation of fluorine into bicyclic heterocycles (e.g., indoles, quinolines, quinazolines) is a standard tactic to modulate metabolic stability (


) and lipophilicity. However, the synthesis of these scaffolds often yields regioisomeric mixtures—most notably the 5,7-difluoro  pattern versus its 6,8-difluoro  or 4,6-difluoro  counterparts. Misassignment of these isomers can lead to erroneous Structure-Activity Relationship (SAR) models and costly late-stage failures.

This guide provides a rigorous, self-validating spectral analysis workflow to unequivocally distinguish the 5,7-difluoro substitution pattern. Unlike basic characterization, this protocol integrates


-

coupling constants,

satellite analysis, and heteronuclear 2D NMR (HOESY) to resolve ambiguities that standard 1D NMR cannot address.

The Regioisomer Challenge: Why 5,7-Difluoro?

The 5,7-difluoro substitution pattern creates a unique electronic and steric environment. In fused bicyclic systems like quinolines or indoles, the challenge lies in the symmetry of the spin systems.

  • The Trap: Both 5,7-difluoro and 6,8-difluoro isomers often present similar

    
     NMR multiplicities: one proton "sandwiched" between two fluorines (appearing as a triplet) and one proton ortho to only one fluorine (appearing as a doublet).
    
  • The Solution: Differentiation requires exploiting the peri-interactions (interaction between the two rings) and specific long-range C-F coupling pathways.

Comparative Isomer Profiles (Quinoline Scaffold)
Feature5,7-Difluoroquinoline 6,8-Difluoroquinoline Key Differentiator
Proton H-6/H-7 H-6 is between F-5/F-7 (Triplet)H-7 is between F-6/F-8 (Triplet)Indistinguishable by multiplicity alone.
Proton H-8/H-5 H-8 is ortho to F-7 (Doublet)H-5 is ortho to F-6 (Doublet)Indistinguishable by multiplicity alone.
Peri-Interaction F-5 is peri to H-4 H-5 is peri to H-4 NOE / HOESY is decisive.

Bridgehead
C-4a couples to F-5 (

)
C-4a couples to F-6 (

, weak)
Magnitude of

.

Spectral Analysis Pillars

Pillar A: NMR Coupling Networks

The diagnostic power of proton NMR lies in the magnitude of Proton-Fluorine (


) couplings.
  • 
    :  8–10 Hz (Large)
    
  • 
    :  5–7 Hz (Moderate - often unresolved in broad signals)
    
  • 
    :  < 2 Hz (Small)
    

Diagnostic Signal for 5,7-Isomer: Look for the "Sandwich Proton" (H-6 in 5,7-difluoro systems). It couples to both F-5 (ortho) and F-7 (ortho).

  • Appearance: Apparent Triplet (

    
    ) or Doublet of Doublets (
    
    
    
    ).
  • Coupling Constant:

    
    .
    
Pillar B: NMR & C-F Rulers

Carbon-13 NMR acts as a "molecular ruler" due to the predictable decay of C-F coupling over bonds.

  • 
    :  ~240–255 Hz (Direct attachment)
    
  • 
    :  ~18–25 Hz (Ortho carbons)
    
  • 
    :  ~5–10 Hz (Meta carbons)
    

The Bridgehead Test: In a 5,7-difluoro system, the bridgehead carbon (C-4a in quinoline/indole) is 3 bonds away from F-5. It typically shows a distinct doublet (


). In the 6,8-isomer, C-4a is 4 bonds from F-6 and usually appears as a singlet or broadened peak.
Pillar C: 2D NMR (The Decisive Step)

When 1D data is ambiguous, 2D Nuclear Overhauser Effect (NOE) experiments provide spatial proof.

  • 
    -
    
    
    
    NOESY:
    • 6,8-Difluoro: Strong cross-peak between H-4 and H-5 (peri-protons).

    • 5,7-Difluoro: NO cross-peak between H-4 and any aromatic proton (since position 5 is fluorinated).

  • 
    -
    
    
    
    HOESY (Heteronuclear Overhauser Effect):
    • 5,7-Difluoro: Strong cross-peak between H-4 and F-5 .

Experimental Protocol: The Differentiation Workflow

This protocol assumes a standard 400 MHz or higher NMR spectrometer.

Step 1: Acquire Baseline Spectra
  • Dissolve ~5-10 mg of sample in

    
     (preferred for resolution) or 
    
    
    
    .
  • Acquire

    
    , 
    
    
    
    (decoupled and coupled), and
    
    
    spectra.
Step 2: The "Sandwich" Identification

Identify the aromatic proton with the most complex splitting and largest total width.

  • If you see a triplet-like signal with

    
    , this is the proton between two fluorines.
    
    • Assignment: H-6 (for 5,7-difluoro) OR H-7 (for 6,8-difluoro).

    • Result: Confirms "meta-difluoro" pattern, but not regioisomer.

Step 3: The Peri-Proton Check (NOESY)

Run a 2D NOESY experiment (mixing time 500-800 ms).

  • Focus on the hetero-ring proton (e.g., H-4 in quinoline/indole, usually

    
     7.5–8.5 ppm).
    
  • Observation A: H-4 shows a correlation to an aromatic doublet (H-5).

  • Observation B: H-4 shows NO correlation to benzene ring protons.

Step 4: Confirmation via HOESY (Optional but Recommended)

If NOESY is inconclusive (e.g., due to peak overlap), run


-

HOESY.
  • Look for interaction between H-4 and the Fluorine signal.

  • Positive H-4/F-interaction: Confirms F is at position 5 (5,7-Difluoro ).

Visualization of Logic Flow

The following diagram illustrates the decision matrix for assigning the correct isomer based on the experimental data described above.

IsomerDistinction Start Unknown Difluoro Heterocycle (Quinoline/Indole Core) H1_Analysis Step 1: 1H NMR Analysis Identify 'Sandwich' Proton (Triplet, J ~10Hz) Start->H1_Analysis Branch_Pattern Is the pattern (1 Triplet + 1 Doublet)? H1_Analysis->Branch_Pattern Not_Meta Not a meta-difluoro isomer (Likely 5,6 or 6,7) Branch_Pattern->Not_Meta No Meta_Confirmed Meta-Difluoro Confirmed (Could be 5,7 or 6,8) Branch_Pattern->Meta_Confirmed Yes NOESY_Step Step 2: 2D NOESY / HOESY Check H-4 (Hetero-ring) interactions Meta_Confirmed->NOESY_Step Decision Does H-4 show NOE to an aromatic proton? NOESY_Step->Decision Res_68 YES (H-4 ↔ H-5) Isomer: 6,8-Difluoro Decision->Res_68 Yes (H-H correlation) Res_57 NO (H-4 ↔ F-5) (Confirm with HOESY H-4/F-5) Isomer: 5,7-Difluoro Decision->Res_57 No (H-F correlation)

Caption: Decision tree for distinguishing 5,7-difluoro regioisomers using NMR coupling patterns and NOE spatial correlations.

Comparative Data Table: 5,7-Difluoroquinoline vs. 6,8-Difluoroquinoline

The following table summarizes the expected chemical shifts and coupling constants for a quinoline scaffold. Note that exact shifts vary by solvent, but the patterns and couplings remain consistent.

Signal5,7-Difluoroquinoline6,8-DifluoroquinolineDiagnostic Note
H-4 (Hetero)

8.0–8.5 (

)

8.0–8.5 (

)
NOE Target. Look for correlation here.
H-5 (Peri) Absent (Substituted by F)

7.4–7.8 (

)
Presence of H-5 confirms 6,8-isomer.
H-6

7.0–7.3 (

,

Hz)
Absent (Substituted by F) H-6 is the "sandwich" proton in 5,7.
H-7 Absent (Substituted by F)

7.0–7.3 (

,

Hz)
H-7 is the "sandwich" proton in 6,8.
H-8

7.5–7.9 (

,

Hz)
Absent (Substituted by F) H-8 is ortho to F-7.
F-5

-110 to -120 ppm
N/A HOESY Target. Couples to H-4.
C-4a (Bridge) Doublet (

Hz)
Singlet / Broad (

)
C-4a is closer to F-5 than F-6.

Advanced Validation: Analysis

While proton NMR is often sufficient,


 NMR provides a rapid check.
  • Coupling Topology: In 5,7-difluoro isomers, the two fluorines are meta to each other. The

    
     coupling is typically small (0–5 Hz). If you observe a large F-F coupling (>15 Hz), you likely have a peri (1,8) or ortho (5,6) arrangement, not 5,7.
    
  • Chemical Shift: F-5 (peri to H-4) is often deshielded relative to F-7 due to the anisotropic effect of the adjacent ring current and the peri-proton interaction.

Diagram: Peri-Interaction Visualization

PeriInteraction cluster_57 5,7-Difluoro (NO H-H NOE) cluster_68 6,8-Difluoro (Strong H-H NOE) H4_a H-4 F5_a F-5 H4_a->F5_a HOESY (Strong) H4_b H-4 H5_b H-5 H4_b->H5_b NOESY (Strong)

Caption: Visual comparison of the diagnostic peri-interactions in 5,7 vs 6,8 isomers.

References

  • Oxford Instruments. (2024).[3] Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy. Retrieved from [Link]

  • National Institutes of Health (NIH). (2019). NMR spectral analysis of second-order 19F-19F, 19F-1H and 13C-19F coupling constants. Retrieved from [Link]

  • PubChem. (2025).[2] 5,7-Difluoroquinoline Compound Summary. Retrieved from [Link]

Sources

Validation

Elemental Analysis Standards for Fluorinated Indoles: A Comparative Guide for (5,7-difluoro-1H-indol-2-yl)methanol

Executive Summary: The Analytical Challenge For drug development professionals and synthetic chemists, accurately determining the elemental composition of fluorinated pharmacophores is notoriously difficult. (5,7-difluor...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary: The Analytical Challenge

For drug development professionals and synthetic chemists, accurately determining the elemental composition of fluorinated pharmacophores is notoriously difficult. (5,7-difluoro-1H-indol-2-yl)methanol (CAS: 1093658-13-9)[1] is a prime example of this analytical challenge. With a theoretical mass fraction of C: 59.02%, H: 3.85%, N: 7.65%, F: 20.75%, and O: 8.73% , verifying its purity requires overcoming the extreme stability of the carbon-fluorine bond.

Standard elemental analysis (EA) relies on complete thermal oxidation. However, the presence of fluorine in the indole ring disrupts traditional CHN combustion workflows, leading to erratic data, instrument damage, and failed quality control metrics. This guide objectively compares modified combustion techniques, Combustion Ion Chromatography (CIC), and quantitative NMR (qNMR) to establish a rigorous, self-validating analytical standard for this compound.

Mechanistic Pitfalls in Fluorinated Elemental Analysis

When analyzing (5,7-difluoro-1H-indol-2-yl)methanol, standard CHN analyzers frequently yield artificially low carbon values. As an application scientist, understanding the causality behind these failures is critical before selecting an alternative method:

  • C-F Bond Refractoriness: The C-F bond dissociation energy is exceptionally high (~485 kJ/mol). During standard combustion (900–950°C), incomplete oxidation occurs, favoring the formation of tetrafluoromethane (CF

    
    ) gas rather than CO
    
    
    
    . Because CF
    
    
    escapes the CO
    
    
    trap, the carbon mass fraction is severely underestimated.
  • Quartz Tube Corrosion: Any hydrogen fluoride (HF) generated during combustion reacts with the silica (SiO

    
    ) in standard quartz combustion tubes to form silicon tetrafluoride (SiF
    
    
    
    ) gas. SiF
    
    
    not only permanently damages the instrumentation but also interferes with the downstream Thermal Conductivity Detector (TCD).

Combustion_Pathway cluster_Standard Standard CHN Combustion cluster_Modified Modified CHN / CIC Workflow Compound (5,7-difluoro-1H-indol-2-yl)methanol C9H7F2NO StdCombustion Combustion @ 950°C (No Scavenger) Compound->StdCombustion ModCombustion Combustion @ 1050°C + WO3 / MgO Scavengers Compound->ModCombustion HF_SiF4 HF & SiF4 Formation (Quartz Corrosion) StdCombustion->HF_SiF4 CF4 CF4 Byproduct (Incomplete Oxidation) StdCombustion->CF4 Error Underestimated Carbon Erratic Results HF_SiF4->Error CF4->Error CO2_H2O Quantitative CO2, H2O, N2 ModCombustion->CO2_H2O Fluoride F- Trapped or Absorbed in Aqueous Solution ModCombustion->Fluoride Success Accurate CHN & Total Fluorine (CIC) CO2_H2O->Success Fluoride->Success

Fig 1: Mechanistic pathways of standard vs. modified combustion for fluorinated indoles.

Comparative Analysis of Analytical Alternatives

To accurately profile (5,7-difluoro-1H-indol-2-yl)methanol, laboratories must pivot to specialized techniques. The table below compares the performance of the three most robust methodologies.

Analytical TechniqueTarget AnalytesSample RequirementLimit of Detection (LOD)Precision (RSD)Key AdvantagePrimary Limitation
Modified CHN (WO

Scavenger)
C, H, N1.5 – 3.0 mg~0.1%< 0.3%High-throughput, standard availabilityCannot quantify Fluorine directly
Combustion IC (CIC) Total F1.0 – 5.0 mgSub-μg/g (ppm)< 2.0%Gold standard for total organofluorineRequires specialized pyrohydrolysis setup

F /

H qNMR
Absolute Purity5.0 – 15.0 mg~0.1% (Purity)< 1.0%Non-destructive, orthogonal structural proofLower sensitivity for trace impurities

Self-Validating Experimental Protocols

To ensure scientific integrity, every analytical workflow must be treated as a self-validating system. Below are the optimized protocols for analyzing this specific difluoro-indole.

Protocol A: Modified CHN Combustion Analysis

Objective: Accurate determination of Carbon, Hydrogen, and Nitrogen without fluorine interference.

  • Step 1: Sample Preparation. Weigh exactly 2.0 mg of (5,7-difluoro-1H-indol-2-yl)methanol into a tin capsule. Causality: Tin acts as a combustion catalyst; its exothermic oxidation provides a localized temperature flash (~1800°C) necessary to shatter the robust indole ring.

  • Step 2: Scavenger Addition. Add Tungstic Oxide (WO

    
    ) or Magnesium Oxide (MgO) powder to the capsule at a 10:1 mass ratio to the sample. Causality:  WO
    
    
    
    acts as a chemical fluorine scavenger. It binds the released fluorine radicals to form stable, solid fluorides (e.g., WOF
    
    
    ), completely preventing the formation of CF
    
    
    and protecting the quartz tube from SiF
    
    
    corrosion.
  • Step 3: High-Temperature Oxidation. Combust the sample at 1050°C in an oxygen-rich environment, followed by standard TCD detection.

  • Step 4: Self-Validation (System Suitability). Run a certified reference material (e.g., 4-fluorobenzoic acid) every 10 samples. If the carbon recovery drops below 99.5%, the scavenger bed in the primary combustion tube is exhausted and must be replaced.

Protocol B: Combustion Ion Chromatography (CIC) for Total Fluorine

Objective: Direct, quantitative measurement of the 20.75% theoretical fluorine content.

Combustion Ion Chromatography (CIC) is the industry-accepted gold standard for measuring total halogens and sum parameters like Extractable Organic Fluorine (EOF)[2][3].

  • Step 1: Sample Introduction. Place 2.0 mg of the sample into a ceramic boat.

  • Step 2: Pyrohydrolytic Combustion. Introduce the sample into a furnace at 1050°C in an Ar/O

    
     stream with continuous water vapor injection. Causality:  Water vapor is the critical reagent here (pyrohydrolysis); it provides the hydrogen necessary to quantitatively convert all organic fluorine into hydrogen fluoride (HF) rather than F
    
    
    
    gas, which is poorly absorbed.
  • Step 3: Absorption & IC. The released HF vapor is absorbed into an aqueous solution (ultra-pure water) and automatically injected into an Ion Chromatograph, where it is separated and detected via a conductivity detector[3].

  • Step 4: Self-Validation (Spike Recovery). Perform a pre-combustion spike by adding a known concentration of an inorganic fluoride salt to a blank boat. Recovery must fall between 98-102% to confirm that no HF is being lost to the walls of the ceramic boat or transfer lines.

Protocol C: Orthogonal Validation via F and H qNMR

Objective: Absolute purity determination and elemental ratio confirmation.

Quantitative NMR (qNMR) has emerged as a premier metrological technique for purity certification, offering accuracies of ±1% without requiring a reference standard of the identical substance[4][5].

  • Step 1: Co-dissolution. Dissolve ~10 mg of the indole and a NIST-traceable internal standard (e.g., 1,4-difluorobenzene for

    
    F, maleic acid for 
    
    
    
    H) in DMSO-
    
    
    .
  • Step 2: Relaxation-Optimized Acquisition. Acquire NMR spectra with a relaxation delay (D1) of at least 5 × T

    
     (spin-lattice relaxation time), typically 30-60 seconds. Causality:  Fluorine nuclei often exhibit long T
    
    
    
    relaxation times. Failing to allow complete relaxation between pulses leads to incomplete magnetization recovery, which artificially lowers integration values and skews the purity calculation.
  • Step 3: Self-Validation (Cross-Nucleus Check). Calculate the absolute purity independently from the

    
    H spectrum and the 
    
    
    
    F spectrum. A discrepancy of >1% between the two values indicates hidden, non-fluorinated organic impurities or overlapping resonance signals[4].

Validation_Workflow Sample Sample: (5,7-difluoro-1H-indol-2-yl)methanol CHN Modified CHN Analysis (Carbon, Hydrogen, Nitrogen) Sample->CHN CIC Combustion Ion Chromatography (Total Fluorine) Sample->CIC qNMR 19F & 1H qNMR (Purity & Elemental Ratio) Sample->qNMR DataIntegration Mass Balance & Elemental Reconciliation CHN->DataIntegration Wt % C, H, N CIC->DataIntegration Wt % F qNMR->DataIntegration Absolute Purity Validated Validated Reference Standard DataIntegration->Validated

Fig 2: Orthogonal validation workflow for elemental and purity analysis of fluorinated compounds.

Conclusion & Best Practices

For compounds like (5,7-difluoro-1H-indol-2-yl)methanol, a single analytical technique is insufficient for rigorous characterization. Standard CHN analysis will fail due to the refractory nature of the C-F bond.

Best Practice Recommendation: Drug development professionals should utilize a triad approach. Use Modified CHN (with WO


)  to confirm the carbon framework, Combustion Ion Chromatography (CIC)  to directly quantify the 20.75% fluorine mass fraction, and 

F/

H qNMR
to establish absolute purity. By integrating these orthogonal datasets, researchers create a self-validating mass balance that guarantees the scientific integrity of the reference material.

References

  • [2] Title: Combustion Ion Chromatography for PFAS, Fluorine, Sulphur and Halogens analysis Source: SciMed URL: [Link]

  • [3] Title: Combustion Ion Chromatography (CIC) Source: EAG Laboratories URL: [Link]

  • Title: PFAS Non-targeted Analysis Source: Analytik Jena URL:[Link]

  • [1] Title: (5,7-difluoro-1H-indol-2-yl)methanol | 1093658-13-9 Source: Molaid URL: [Link]

  • [4] Title: Quantitative NMR as a Versatile Tool for the Reference Material Preparation Source: MDPI URL: [Link]

  • [5] Title: Universal Quantitative NMR Analysis of Complex Natural Samples Source: NIH (PMC) URL:[Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: (5,7-Difluoro-1H-indol-2-yl)methanol

Part 1: Operational Directives & Immediate Action Status: HALOGENATED ORGANIC WASTE Urgency: High (Requires segregation from non-halogenated solvents)[1][2] This guide outlines the validated disposal protocols for (5,7-d...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Operational Directives & Immediate Action

Status: HALOGENATED ORGANIC WASTE Urgency: High (Requires segregation from non-halogenated solvents)[1][2]

This guide outlines the validated disposal protocols for (5,7-difluoro-1H-indol-2-yl)methanol , a fluorinated indole derivative used in pharmaceutical research.[1][2] Due to the presence of fluorine atoms at the 5 and 7 positions, this compound requires specific thermal destruction methods to prevent the release of toxic hydrogen fluoride (HF) gas during incineration.

Stop & Segregate
  • DO NOT dispose of down the drain.[2]

  • DO NOT mix with non-halogenated solvents (e.g., acetone, ethanol) if possible, as this increases the cost and complexity of downstream incineration.

  • DO NOT mix with strong oxidizers or acids.[1][2]

Waste Stream Classification
ParameterClassification
Primary Waste Stream Halogenated Organic Solids/Liquids
RCRA Status (USA) Not explicitly listed (P/U list), but treat as Hazardous Waste due to toxicity/reactivity potential.[1][2]
Chemical Family Fluorinated Indole / Heterocyclic Alcohol
Container Labeling "Hazardous Waste - Halogenated Organic - Toxic/Irritant"

Part 2: Technical Characterization & Hazard Profile

Expertise Note: As a specialized research chemical, specific toxicological data (LD50) may be sparse.[2] The following hazard profile is derived from Structure-Activity Relationships (SAR) of analogous 5,7-difluoroindoles and indole-2-methanols.

Chemical Identity[1][2][3][4]
  • Chemical Name: (5,7-difluoro-1H-indol-2-yl)methanol[1][2]

  • Molecular Formula: C₉H₇F₂NO[1][2]

  • Key Functional Groups: Indole ring, Primary Alcohol (-CH₂OH), Fluorine substituents.[1][2]

Predicted Hazard Matrix
Hazard ClassGHS CodeSignal WordDescription
Skin Irritation H315WarningCauses skin irritation.[1][2][3][4][5] Fluorinated indoles can be potent sensitizers.[2]
Eye Damage H318/H319DangerCauses serious eye damage/irritation.[1][2][3][4]
STOT-SE H335WarningMay cause respiratory irritation (Solid dust/fumes).[1][2]
Combustion N/ADangerCritical: Decomposes to release Hydrogen Fluoride (HF), Nitrogen Oxides (NOx), and Carbon Monoxide (CO).[1][2][4]

Part 3: Disposal Workflow & Protocols

Solid Waste Disposal (Pure Compound)

Scenario: You have expired pure solid, contaminated weighing boats, or filter paper.

  • Collection: Place solid waste in a dedicated wide-mouth jar (HDPE or Glass) labeled "Solid Halogenated Waste."[1][2]

  • Double Bagging: If the solid is a fine powder, place it inside a sealable bag (e.g., Ziploc) before placing it in the waste container to minimize dust generation.[2]

  • Disposal Path: Send for High-Temperature Incineration at a facility equipped with acid gas scrubbers (to neutralize HF).

Liquid Waste Disposal (Mother Liquors/Solutions)

Scenario: Reaction mixtures or HPLC waste containing the compound.[1][2]

  • Segregation: Pour into the "Halogenated Solvent Waste" carboy.

    • Note: Even if the solvent itself is not halogenated (e.g., Methanol), the presence of dissolved (5,7-difluoro-1H-indol-2-yl)methanol classifies the entire mixture as halogenated waste in many jurisdictions.[1][2]

  • Compatibility Check: Ensure the waste container does not contain strong acids (risk of exothermic polymerization of the indole) or oxidizers.[2]

Visual Decision Tree (DOT Diagram)

DisposalWorkflow Start Waste Generation: (5,7-difluoro-1H-indol-2-yl)methanol StateCheck Determine Physical State Start->StateCheck Solid Solid Waste (Powder, contaminated gloves, paper) StateCheck->Solid Solid Liquid Liquid Waste (Solutions, Mother Liquor) StateCheck->Liquid Liquid Bagging Double Bag (minimize dust) Solid->Bagging SolventCheck Is Solvent Halogenated? Liquid->SolventCheck SolidContainer Container: Wide-mouth HDPE/Glass Label: 'Solid Halogenated Waste' Bagging->SolidContainer HaloStream Stream A: Halogenated Organic Liquid SolventCheck->HaloStream Yes (DCM, Chloroform) SolventCheck->HaloStream No (MeOH, EtOAc) *Treat as Halo due to solute* Incineration Final Disposal: High-Temp Incineration (Must have HF Scrubbers) HaloStream->Incineration NonHaloStream Stream B: Non-Halogenated Organic Liquid (Only if <1% Halogen content & permitted) SolidContainer->Incineration

Figure 1: Decision logic for segregating solid and liquid waste streams to ensure compliance with halogenated waste protocols.

Part 4: Emergency Procedures (Spill & Fire)

Spill Cleanup Protocol

Trustworthiness Check: This protocol assumes the compound is an irritant and potentially toxic.[2]

  • PPE Up: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat. If powder is fine, use an N95 or P100 respirator.

  • Containment:

    • Solid: Cover with wet paper towels to prevent dust dispersal.[2] Scoop into a bag.

    • Liquid: Absorb with vermiculite or sand.[2] Do not use combustible materials (like sawdust) if strong oxidizers are present.[1][2]

  • Decontamination: Wipe the area with a soap/water solution.[2] Collect all wipes as solid halogenated waste.[2]

Fire Fighting Measures
  • Hazard: Thermal decomposition will produce Hydrogen Fluoride (HF) .[1][2][4][6] This is highly corrosive and toxic.[2][6]

  • Extinguishing Media: Dry chemical, CO₂, or water spray.[4]

  • Action: Evacuate the area immediately if fumes are visible.[2] Firefighters must wear full SCBA.[2]

Part 5: References

  • PubChem. (n.d.).[2] Compound Summary: (1H-indol-2-yl)methanol (Analogous Structure).[1][2] National Library of Medicine.[2] Retrieved March 3, 2026, from [Link]1]

  • U.S. Environmental Protection Agency (EPA). (2024).[2] Defining Hazardous Waste: Listed and Characteristic Wastes. Retrieved March 3, 2026, from [Link]1]

  • National Institutes of Health (NIH). (2025).[2] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.[2] Retrieved March 3, 2026, from [Link]1]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.